molecular formula C8H14N2OS B13281262 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Cat. No.: B13281262
M. Wt: 186.28 g/mol
InChI Key: WTDJPIVGIJXFTF-UHFFFAOYSA-N
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Description

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is a useful research compound. Its molecular formula is C8H14N2OS and its molecular weight is 186.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C8H14N2OS

Molecular Weight

 186.28 g/mol

IUPAC Name

 2-methyl-1-(1,3-thiazol-5-ylmethylamino)propan-2-ol

InChI

 InChI=1S/C8H14N2OS/c1-8(2,11)5-9-3-7-4-10-6-12-7/h4,6,9,11H,3,5H2,1-2H3

InChI Key

 WTDJPIVGIJXFTF-UHFFFAOYSA-N

Canonical SMILES

 CC(C)(CNCC1=CN=CS1)O

Origin of Product

 United States
Foundational & Exploratory

Comprehensive Solubility Profiling of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in Aqueous Solutions

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of preclinical drug development and fragment-based drug discovery (FBDD), understanding the aqueous solubility profile of early-stage molecules is a non-negotiable prerequisite. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) represents a highly relevant structural fragment characterized by a thiazole ring, a secondary amine, and a tertiary alcohol[1]. Fragments of this nature are frequently utilized in advanced screening libraries, such as the DSI-poised library, where rigorous buffer solubility screening is required prior to downstream NMR or X-ray crystallographic evaluation[2].

As a Senior Application Scientist, I approach solubility not merely as a static data point, but as a dynamic equilibrium heavily influenced by the microenvironment. This whitepaper provides an authoritative, in-depth technical guide to modeling, measuring, and optimizing the thermodynamic solubility of this specific thiazole-amine derivative.

Physicochemical Profiling & Structural Analysis

The solubility of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is fundamentally governed by its ionizable functional groups.

  • Secondary Amine: Acts as the primary basic center with an estimated pKa​ of ~8.5–9.5.

  • Thiazole Ring: Contains a weakly basic nitrogen ( pKa​ ~2.5), which remains largely unprotonated at physiological pH.

  • Tertiary Alcohol: Provides critical hydrogen bond donor/acceptor capabilities, enhancing intrinsic hydrophilicity compared to purely aliphatic analogs.

Because the molecule is a weak base, its solubility is highly pH-dependent. The Henderson-Hasselbalch equation dictates that basic drugs will exhibit exponentially higher solubility when the environmental pH drops below their pKa​ [3].

PHSolubility cluster_0 pH Environment cluster_1 Ionization State & Solubility LowPH Acidic pH (< 6.0) Protonated Fully Protonated Amine (High Solubility) LowPH->Protonated pH << pKa PhysPH Physiological pH (7.4) Partial Partially Ionized (Moderate Solubility) PhysPH->Partial pH ~ pKa HighPH Basic pH (> 10.0) Neutral Free Base (Neutral) Intrinsic Solubility (S0) HighPH->Neutral pH >> pKa

Fig 1: Logical relationship between environmental pH, amine ionization state, and aqueous solubility.

Thermodynamic vs. Kinetic Solubility: Causality & Selection

A common pitfall in early-stage screening is relying exclusively on kinetic solubility data. Kinetic solubility is typically measured by spiking a DMSO stock solution of the compound into an aqueous buffer and using nephelometry (light scattering) to detect precipitation[4].

The Causality of Artifacts: DMSO lowers the dielectric constant of the aqueous medium and frequently induces a supersaturated state. Consequently, kinetic measurements often overestimate the true equilibrium solubility[5]. For lead optimization and rigorous physicochemical profiling of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol, thermodynamic solubility —measured via the shake-flask method using solid powder—is the mandatory gold standard[4].

Experimental Workflow: The Self-Validating Shake-Flask Protocol

Trustworthiness in analytical chemistry requires a self-validating system. The following protocol is engineered to ensure that the measured solubility of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol represents a true thermodynamic equilibrium, free from physical or chemical artifacts.

Step-by-Step Methodology

  • Solid Addition (Excess API): Accurately weigh an excess amount of solid 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (e.g., 500 µg) into sealed glass vials[6]. Causality: If all solid dissolves, the system is not saturated, and the resulting concentration is merely a lower limit, not the thermodynamic solubility. A visible solid pellet must remain at the end of the assay.

  • Buffer Addition: Add 400 µL of the target aqueous buffer (e.g., phosphate buffer pH 7.4)[6].

  • Equilibration (Orbital Shaking): Place the vials in an orbital shaker at 25 °C and 400 rpm for 24 to 72 hours[6]. Causality: We use orbital shaking rather than magnetic stirring to prevent the "milling effect" (particle size reduction), which can artificially spike dissolution rates. A minimum of 24 hours is required to allow amorphous regions of the powder to dissolve and recrystallize into the most stable thermodynamic polymorph.

  • Phase Separation: Centrifuge the samples to pellet the excess solid, then immediately filter the supernatant through a 0.22 µm syringe filter[7]. Causality: Sub-micron undissolved particulates can remain suspended in the supernatant. If injected into an HPLC, these micro-particulates will dissolve in the organic mobile phase, artificially inflating the UV absorbance and the calculated solubility[7].

  • Validation & Quantification:

    • Self-Validation Check: Measure the pH of the final filtered supernatant. Causality: Because the compound is a basic amine, its dissolution consumes protons and can deplete the buffer's capacity, raising the pH[5]. If the final pH deviates by >0.1 units, the measured solubility corresponds to the shifted pH, not the target pH.

    • Quantification: Analyze the filtrate via isocratic HPLC-UV or LC-MS against a validated calibration curve[6].

ShakeFlask Step1 1. Solid Addition Add excess API to glass vial Step2 2. Buffer Addition Add pH-adjusted aqueous buffer Step1->Step2 Ensure suspension Step3 3. Equilibration Orbital shaking (24-72h, 25°C) Step2->Step3 Seal tightly Step4 4. Phase Separation Centrifugation & 0.22µm Filtration Step3->Step4 Visual check for solids Step5 5. Validation & Quantification Post-assay pH check & HPLC-UV Step4->Step5 Extract supernatant

Fig 2: Step-by-step shake-flask workflow for determining thermodynamic equilibrium solubility.

pH-Solubility Profiling & The Henderson-Hasselbalch Model

For a monoprotic base like our secondary amine, the total thermodynamic solubility ( S ) at a given pH can be theoretically predicted using the Henderson-Hasselbalch relationship:

S=S0​[1+10(pKa​−pH)]

where S0​ is the intrinsic solubility of the neutral free base[8].

However, saturated solutions of basic drugs frequently undergo sub-micellar oligomerization or drug-buffer complexation (forming mixed-charged dimers), which causes experimental deviations from this ideal theoretical curve[8]. Therefore, empirical data must be cross-referenced against theoretical models.

Quantitative Data Presentation: Predicted pH-Solubility Profile

The following table summarizes the predicted thermodynamic behavior of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol across the physiological pH spectrum, assuming an estimated pKa​ of 9.0 and an intrinsic solubility ( S0​ ) of ~0.5 mg/mL.

Environmental pHPhysiological RelevanceEstimated Ionization (%)Predicted Solubility Profile
1.2 Gastric Fluid>99.9% (Protonated)Highly Soluble (>50 mg/mL)
4.5 Fed State Intestinal>99.9% (Protonated)Highly Soluble (>50 mg/mL)
6.8 Fasted State Intestinal~99.0% (Protonated)Highly Soluble (~10 mg/mL)
7.4 Blood Plasma~95.0% (Protonated)Moderately Soluble (~5 mg/mL)
9.0 Basic Environment ( pH=pKa​ )~50.0% (Partial)Low Solubility (~1 mg/mL)
10.0+ Unbuffered / Extreme<10.0% (Free Base)Intrinsic ( S0​ ) (<0.5 mg/mL)

Formulation Strategies for Aqueous Enhancement

If the intrinsic solubility ( S0​ ) of the free base proves insufficient for high-concentration assays (e.g., >100 mM required for certain NMR fragment screens), the following formulation strategies are recommended:

  • In Situ Salt Formation (pH Adjustment): Lowering the formulation pH to < 6.0 using HCl or citric acid will fully protonate the secondary amine, exponentially increasing aqueous solubility.

  • Cosolvency: Utilizing biocompatible cosolvents (e.g., 5-10% DMSO or PEG400) disrupts the highly structured hydrogen-bonding network of water, accommodating the lipophilic thiazole moiety.

References

  • 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol | Chemsrc - chemsrc.com - 1

  • First iNEXT-Discovery publication is about fragment screening! | Infrastructure for NMR, EM and X-rays for Translational Research - inext-discovery.eu - 2

  • Shake-Flask Solubility Assay - bienta.net - 4

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - dissolutiontech.com - 5

  • 3.7. Determination of Thermodynamic Solubility - bio-protocol.org - 6

  • Application Note: A Step-by-Step Protocol for Determining the Solubility of Torcitabine - benchchem.com - 7

  • Ionisation Constants | Basicmedical Key - basicmedicalkey.com - 3

  • Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry - acs.org -8

Sources

Mechanism of Action of 1,3-Thiazol-5-ylmethyl Amino Alcohol Derivatives: A Dual Paradigm of Protease Inhibition and Pharmacokinetic Enhancement

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,3-thiazol-5-ylmethyl amino alcohol scaffold represents a masterclass in rational drug design, uniquely bridging two distinct pharmacological domains. Originally engineered as peptidomimetics to inhibit the aspartyl protease of Human Immunodeficiency Virus 1 (HIV-1), these derivatives—most notably Ritonavir—were later discovered to possess profound off-target activity against human Cytochrome P450 3A4 (CYP3A4)[1]. This serendipitous discovery led to the development of Cobicistat, a structural analog devoid of antiviral activity but optimized as a dedicated pharmacokinetic enhancer (pharmacoenhancer)[2]. As a Senior Application Scientist, I present this technical guide to dissect the structural biology, mechanism of action, and self-validating experimental workflows required to characterize this unique class of compounds.

Pillar I: The Antiviral Paradigm (HIV-1 Protease Inhibition)

Mechanistic Rationale

HIV-1 protease is a C2​ -symmetric homodimer responsible for cleaving the viral Gag-Pol polyprotein into mature, infectious viral particles. The amino alcohol core of 1,3-thiazol-5-ylmethyl derivatives acts as a non-cleavable transition-state isostere. The central hydroxyl group mimics the tetrahedral intermediate of peptide hydrolysis, forming critical hydrogen bonds with the catalytic aspartate residues (Asp25 and Asp25') of the enzyme. Concurrently, the 1,3-thiazol-5-ylmethyl moiety acts as a hydrophobic anchor, slotting precisely into the S1/S2 subsites to stabilize the enzyme-inhibitor complex and halt viral maturation.

HIV_PR_Pathway ViralRNA Viral RNA GagPol Gag-Pol Polyprotein ViralRNA->GagPol translation HIVPR HIV-1 Protease GagPol->HIVPR substrate Mature Infectious Virion HIVPR->Mature cleavage Immature Non-infectious Virion HIVPR->Immature blocked maturation Ritonavir 1,3-thiazol-5-ylmethyl Derivative Ritonavir->HIVPR competitive inhibition

Figure 1: Mechanism of HIV-1 Protease inhibition by 1,3-thiazol-5-ylmethyl derivatives.

Self-Validating Protocol: In Vitro FRET-Based HIV-1 Protease Kinetic Assay

Causality of Design: To quantify protease inhibition, a Förster Resonance Energy Transfer (FRET) assay is utilized. The choice of a FRET-based substrate (e.g., DABCYL-Gaba-SQNYPIVQ-EDANS) is dictated by the need to continuously monitor the initial velocity ( V0​ ) of the endopeptidase without quenching the reaction.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (0.1 M sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, 10% DMSO, pH 4.7). The acidic pH is critical as HIV-1 protease requires protonation of one of its catalytic aspartates for optimal activity.

  • Enzyme-Inhibitor Pre-incubation: Add 10 nM recombinant HIV-1 protease to a 384-well black microplate. Add serial dilutions of the 1,3-thiazol-5-ylmethyl derivative (0.1 nM to 10 µM). Incubate for 15 minutes at 37°C to allow equilibrium binding.

  • Substrate Addition: Initiate the reaction by adding 5 µM of the FRET substrate. Crucial: Keep substrate concentration below the Km​ to minimize the inner filter effect and ensure competitive inhibition kinetics are accurately captured.

  • Kinetic Readout: Measure fluorescence (Ex/Em = 340/490 nm) every 60 seconds for 30 minutes using a microplate reader.

  • Self-Validation System: The assay self-validates through the calculation of the Z'-factor. Parallel control wells containing a no-enzyme blank (background) and a reference inhibitor (1 µM Pepstatin A) must yield a Z'-factor > 0.5 to confirm assay robustness and rule out false positives caused by compound autofluorescence.

Pillar II: The Pharmacoenhancer Paradigm (CYP3A4 Mechanism-Based Inhibition)

Mechanistic Rationale

CYP3A4 is the primary hepatic enzyme responsible for the clearance of over 50% of marketed drugs. The 1,3-thiazol-5-ylmethyl derivatives act as potent Type II mechanism-based inhibitors of CYP3A4[1]. High-resolution X-ray crystallography reveals that the thiazole nitrogen directly coordinates with the heme iron (Fe-N distance ~2.15 Å), displacing the axial water molecule[3]. This direct ligation induces a Type II spectral shift and lowers the redox potential of the hemoprotein, effectively precluding its reduction by cytochrome P450 reductase[1].

Cobicistat was engineered by removing the backbone hydroxyl group of Ritonavir and replacing the valine moiety with a morpholine ring[2]. These modifications abolish binding to the HIV-1 protease while maintaining an IC50 of 0.24 µM against CYP3A4[3]. By co-administering these derivatives with primary therapeutics, the rapid CYP3A4-mediated bioactivation and clearance of the primary drug is halted, significantly boosting its plasma concentration[4].

CYP3A4_Inhibition Cobicistat Cobicistat CYP3A4 CYP3A4 Enzyme Cobicistat->CYP3A4 enters active site Heme Heme Fe Coordination CYP3A4->Heme Type II binding Inactive Inactive Complex Heme->Inactive redox shift Metabolism Hepatic Clearance Inactive->Metabolism blocks clearance PrimaryDrug Co-administered Drug PrimaryDrug->Metabolism normal pathway Plasma Increased Plasma Conc. Metabolism->Plasma boosted exposure

Figure 2: CYP3A4 mechanism-based inhibition and pharmacokinetic boosting workflow.

Self-Validating Protocol: CYP3A4 Time-Dependent Inhibition (TDI) Assay

Causality of Design: To differentiate between reversible competitive inhibition and mechanism-based (irreversible) inhibition, a Time-Dependent Inhibition (TDI) assay coupled with LC-MS/MS is utilized. The experimental choice of pre-incubating the inhibitor with CYP3A4 and NADPH before adding the probe substrate is critical. If the IC50 shifts to a lower value over time, it confirms that the 1,3-thiazol-5-ylmethyl moiety is actively coordinating the heme iron and trapping the enzyme.

Step-by-Step Methodology:

  • Primary Incubation Mixture: Combine Human Liver Microsomes (HLM, 0.1 mg/mL protein) or recombinant CYP3A4 with serial dilutions of the test derivative (0.01 to 50 µM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Time-Dependent Pre-incubation: Split the mixture into two arms.

    • Arm A (0 min pre-incubation): Immediately add the probe substrate (Midazolam, 2.5 µM) and the NADPH regenerating system.

    • Arm B (30 min pre-incubation): Add the NADPH regenerating system first. Incubate at 37°C for 30 minutes to allow mechanism-based inactivation, then add the probe substrate.

  • Reaction Termination: After a 5-minute substrate incubation, quench the reactions by adding 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., d4​ -1'-hydroxymidazolam).

  • LC-MS/MS Quantification: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to quantify the formation of 1'-hydroxymidazolam.

  • Self-Validation System: The protocol self-validates through the "IC50 shift fold" metric. Ketoconazole is run concurrently as a reversible inhibitor control (expected shift fold ~1.0). The 1,3-thiazol-5-ylmethyl derivative must demonstrate a shift fold > 1.5 to be classified as a true mechanism-based inhibitor. Furthermore, minus-NADPH controls ensure the inhibition is strictly cytochrome P450-mediated.

Quantitative Pharmacodynamics

The structural tuning of the 1,3-thiazol-5-ylmethyl scaffold dictates its primary pharmacological target. The table below summarizes the comparative data between the dual-action Ritonavir and the highly selective CYP3A4 inhibitor Cobicistat.

CompoundPrimary Clinical TargetHIV-1 PR IC50 (nM)CYP3A4 IC50 (µM)Heme Fe-N Distance (Å)Key Structural Feature
Ritonavir HIV-1 Protease~1.50.22~2.15Backbone hydroxyl present
Cobicistat CYP3A4>10,0000.24~2.15Backbone hydroxyl absent; morpholine ring

(Data derived from high-resolution crystallographic and kinetic studies[3])

References

  • Cobicistat - Wikipedia. Wikipedia.
  • CPY3A4-Mediated Lopinavir Bioactivation and Its Inhibition by Ritonavir - PMC. National Institutes of Health (NIH).
  • 3NXU: Crystal structure of human cytochrome P4503A4 bound to an inhibitor ritonavir. RCSB Protein Data Bank.
  • 9BBB: Human CYP3A4 bound to an inhibitor - RCSB PDB. RCSB Protein Data Bank.

Sources

Comprehensive Safety Data and Handling Protocols for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development, 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) serves as a highly specialized secondary amine building block. It is frequently employed in the synthesis of advanced active pharmaceutical ingredients (APIs), including retroviral protease inhibitors, anti-parasitic agents, and ferroptosis modulators 1. Due to its unique structural motifs—a basic secondary amine coupled with a thiazole heterocycle and a tertiary alcohol—it presents specific physicochemical properties and handling hazards. This whitepaper provides an in-depth technical guide on the safety data, mechanistic toxicology, and field-proven handling protocols required for researchers working with this compound.

Physicochemical Profiling & Hazard Identification

Understanding the baseline physicochemical properties of this compound is the first step in mitigating exposure risks. The presence of the secondary amine drives its basicity, while the thiazole ring dictates its metabolic reactivity.

PropertyValue / Description
Chemical Name 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol
CAS Number 1466554-61-9
Molecular Formula C8H14N2OS
Molecular Weight 186.27 g/mol
Physical State Viscous liquid to low-melting solid
Solubility Soluble in DMF, DMSO, DCM, and Methanol
GHS Classification Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)

Mechanistic Toxicology & Exposure Pathways

The toxicity profile of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is bipartite, driven independently by its amine and thiazole functionalities.

Amine-Mediated Corrosivity: Secondary amines possess a pKa typically ranging from 8 to 9. Upon dermal contact, the unprotonated free base rapidly partitions into the stratum corneum, disrupting the lipid bilayer through localized saponification and pH elevation. This mechanism is responsible for the acute erythema and blistering associated with amine exposure 2.

Thiazole-Mediated Bioactivation: If systemic absorption occurs (via inhalation of aerosols or severe dermal penetration), the thiazole ring becomes a primary target for hepatic Cytochrome P450 (CYP450) enzymes, specifically isoforms like CYP2C8, CYP2C19, and CYP3A4 3. These enzymes catalyze the S-oxidation or epoxidation of the thiazole ring, generating highly reactive electrophilic intermediates 4. These metabolites can covalently bind to cellular macromolecules (haptenation), potentially triggering idiosyncratic immune responses or localized hepatotoxicity.

ToxicologyPathway cluster_amine Amine-Mediated Toxicity cluster_thiazole Thiazole-Mediated Toxicity Exposure Dermal / Inhalation Exposure Absorption Systemic Absorption Exposure->Absorption LipidDisruption Lipid Bilayer Disruption (pKa ~8-9) Exposure->LipidDisruption CYP450 CYP450 Metabolism (e.g., CYP2C8, CYP3A4) Absorption->CYP450 Irritation Skin/Eye Irritation & Corrosivity LipidDisruption->Irritation ReactiveMetabolites Reactive Intermediates (Epoxides / S-Oxides) CYP450->ReactiveMetabolites Oxidation Haptenation Macromolecule Binding (Haptenation) ReactiveMetabolites->Haptenation Covalent Binding Haptenation->Irritation Sensitization

Figure 1: Toxicological pathways of thiazole-amines: localized irritation and CYP450 bioactivation.

Standard Operating Procedures (SOPs) for Safe Handling

To mitigate the risks outlined above, handling this compound requires strict adherence to self-validating engineering controls and procedural safeguards.

Workflow Prep 1. Fume Hood Prep (Inert Atm) Weigh 2. Anti-Static Weighing Prep->Weigh Transfer 3. Closed-System Transfer Weigh->Transfer React 4. Reaction Execution Transfer->React Quench 5. In-Situ Quenching React->Quench Waste 6. Segregated Disposal Quench->Waste

Figure 2: Step-by-step safe handling workflow for reactive secondary amine building blocks.

Core Handling Protocols:

  • Engineering Controls : All manipulations must be performed in a Class II biological safety cabinet or a certified chemical fume hood with a face velocity of at least 0.5 m/s.

  • Anti-Static Weighing : Because amine vapors and dusts can be combustible, utilize an anti-static bar during the weighing process. Causality: Static discharge can ignite localized vapor pockets formed by the compound's volatility at ambient temperatures.

  • Closed-System Transfer : Weigh the compound into a tared, sealable vial rather than open weigh paper. Transfer to the reaction vessel via a gas-tight syringe (if handled as a viscous liquid) or an anti-static spatula under an argon blanket.

Experimental Workflow: Amide Coupling Synthesis

When utilizing 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in drug synthesis, amide coupling is a highly common transformation 5. The following protocol is designed to maximize yield while ensuring operator safety.

Step 1: Reagent Activation

  • In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

  • Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes at 0°C under an argon atmosphere.

Step 2: Amine Addition

  • Critical Safety Step: Slowly add 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (1.1 eq) dropwise.

  • Causality: The coupling of this secondary amine is highly exothermic. Rapid addition can cause a thermal spike, leading to localized degradation of the thiazole ring and the release of toxic nitrogen and sulfur oxide fumes.

Step 3: Reaction Execution

  • Allow the reaction mixture to warm to room temperature and stir for 4–6 hours. Monitor completion via LC-MS.

Step 4: In-Situ Quenching & Workup

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ at 0°C.

  • Causality: Bicarbonate neutralizes excess acidic byproducts and unreacted basic amine residues, preventing violent off-gassing and emulsion formation during the subsequent extraction phase.

  • Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, then dry over anhydrous Na₂SO₄.

Regulatory Compliance & Storage

  • Storage Conditions : Store at 2–8°C in a tightly sealed, light-resistant container under an inert gas (Argon or Nitrogen). The compound is sensitive to prolonged air exposure, which can lead to N-oxidation or degradation of the thiazole core.

  • Incompatibilities : Strictly isolate from strong oxidizing agents (e.g., peroxides, permanganates), acid chlorides, and acid anhydrides, as contact can result in violent hypergolic reactions.

  • Spill Response : In the event of a spill, do not use water initially. Cover the spill with an inert absorbent material (e.g., sand or vermiculite), sweep into a designated hazardous waste container, and subsequently wash the area with a dilute acetic acid solution to neutralize residual amine traces.

References

  • BLD Pharm. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)
  • American Chemical Society (ACS).
  • National Institutes of Health (NIH) / PMC.
  • BenchChem. Tautomerism in Furan-Thiazole Compounds: An In-depth Technical Guide.
  • MDPI.

Sources

Pharmacokinetics and Bioavailability of Thiazole-Containing Amino Alcohols: A Technical Guide to ADME Optimization and Metabolic Liabilities

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Thiazole-containing amino alcohols (TCAAs) represent a highly privileged pharmacophore in modern medicinal chemistry. The thiazole ring provides essential lipophilicity and target-binding affinity, while the amino alcohol moiety introduces critical hydrogen-bond donors/acceptors and improves aqueous solubility. However, the unique electronic properties of the thiazole ring present distinct pharmacokinetic (PK) challenges, most notably cytochrome P450 (CYP450) mechanism-based inhibition (MBI) and the generation of reactive metabolites.

This whitepaper provides an in-depth technical analysis of the absorption, distribution, metabolism, and excretion (ADME) profiles of TCAAs. It outlines the causality behind their metabolic liabilities and establishes self-validating experimental protocols for screening and optimizing their bioavailability in drug discovery pipelines.

Structural Synergy: The Thiazole-Amino Alcohol Pharmacophore

The integration of an amino alcohol side chain with a thiazole core is a deliberate strategy to balance the physicochemical properties required for oral bioavailability.

  • The Amino Alcohol Component: The presence of the amino alcohol significantly enhances the aqueous solubility of the highly lipophilic thiazole core[1]. By modulating the basicity (pKa) of the molecule, the amino alcohol ensures that the drug remains partially ionized in the gastrointestinal (GI) tract, facilitating dissolution—the rate-limiting step for the absorption of BCS Class II/IV drugs[2].

  • The Thiazole Component: The five-membered heterocyclic thiazole ring, containing both nitrogen and sulfur, imparts high membrane permeability and metabolic stability against certain hydrolytic enzymes[3]. However, the thiazole nitrogen can coordinate with transition metals. For example, in the GI tract, thiazole rings can form chelate complexes with iron (II) ions, which can precipitate the drug and drastically decrease oral bioavailability[3].

Metabolic Liabilities: CYP450 Interactions and Bioactivation

The most critical pharmacokinetic hurdle for thiazole-containing compounds is their interaction with hepatic CYP450 enzymes, particularly CYP3A4, CYP2C9, and CYP2C19. Thiazoles can act as both reversible and irreversible (mechanism-based) inhibitors[4].

Mechanism-Based Inhibition (MBI)

Mechanism-based inhibition occurs when a CYP450 enzyme metabolizes the thiazole into a highly reactive intermediate that covalently binds to the enzyme's heme prosthetic group or apoprotein, leading to irreversible enzyme inactivation[4]. This phenomenon frequently causes severe drug-drug interactions (DDIs).

Pathways of Bioactivation

Quantum chemical insights and molecular docking studies reveal that the biotransformation of the thiazole ring predominantly occurs via four potential pathways: epoxidation, S-oxidation, N-oxidation, and oxaziridine formation[5].

  • Epoxidation: Thermodynamic and kinetic analyses demonstrate that epoxidation at the C4-C5 double bond of the thiazole ring is the most energetically favored CYP-mediated reaction (requiring the lowest activation energy barrier)[6].

  • Reactive Metabolites (RMs): The resulting thiazole epoxides and S-oxides are highly electrophilic. If not rapidly detoxified by glutathione (GSH), these RMs form covalent adducts with nucleophilic amino acid residues on cellular proteins, leading to hepatotoxicity and idiosyncratic adverse drug reactions[5],[6].

To minimize toxicity without compromising the PK profile, medicinal chemists often introduce steric hindrance around the C4-C5 positions or replace the thiazole with bioisosteres (e.g., pyrazoles) to block epoxidation[7].

CYP_Metabolism Parent Thiazole-Amino Alcohol (Parent Drug) CYP CYP450 Oxidation (e.g., CYP3A4, CYP2C9) Parent->CYP Epoxide Thiazole Epoxide (Reactive Intermediate) CYP->Epoxide C4-C5 Epoxidation SOxide Thiazole S-Oxide (Reactive Intermediate) CYP->SOxide S-Oxidation GSH GSH Trapping (Detoxification) Epoxide->GSH Protein Covalent Binding (Mechanism-Based Inhibition) Epoxide->Protein Toxicity SOxide->GSH SOxide->Protein Toxicity

CYP450-mediated bioactivation of thiazoles into reactive epoxides and S-oxides.

Experimental Protocols for PK & Bioavailability Assessment

To rigorously evaluate the bioavailability and metabolic stability of TCAAs, the following self-validating protocols must be employed. The causality of each step is designed to ensure internal assay integrity.

Protocol 1: Bidirectional Caco-2 Permeability Assay (Absorption)

Purpose: To predict human intestinal absorption and identify active efflux (e.g., P-glycoprotein) driven by the lipophilic thiazole core. Self-Validation Mechanism: The use of Lucifer Yellow (a paracellular marker) confirms monolayer integrity. If Lucifer Yellow Papp > 1×10−6 cm/s, the tight junctions are compromised, and data must be discarded.

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 12-well Transwell plates. Culture for 21 days to allow full differentiation and tight junction formation.

  • Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 250 Ω·cm².

  • Dosing: Prepare a 10 µM solution of the TCAA in HBSS buffer (pH 7.4).

    • Apical to Basolateral (A-B): Add 0.5 mL to the apical chamber; 1.5 mL blank HBSS to the basolateral.

    • Basolateral to Apical (B-A): Add 1.5 mL to the basolateral chamber; 0.5 mL blank HBSS to the apical.

  • Incubation: Incubate at 37°C on an orbital shaker. Take 50 µL aliquots from the receiver chamber at 30, 60, 90, and 120 minutes. Replace with fresh buffer.

  • Analysis: Quantify drug concentration via LC-MS/MS. Calculate the Apparent Permeability ( Papp​ ) and Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER > 2 indicates active efflux.

Protocol 2: Microsomal Stability and GSH Trapping (Metabolism & Toxicity)

Purpose: To quantify intrinsic clearance ( CLint​ ) and detect the formation of reactive thiazole epoxides/S-oxides[7]. Self-Validation Mechanism: The assay is strictly NADPH-dependent. A control lacking NADPH is run in parallel; any depletion of the parent drug in the absence of NADPH indicates chemical instability rather than enzymatic metabolism, validating the enzymatic causality of the primary assay.

  • Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a reaction mixture containing 1 mg/mL HLM protein, 5 mM MgCl₂, and 5 mM reduced glutathione (GSH) in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Add the TCAA test compound (final concentration 1 µM). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding 1 mM NADPH. (For the negative control, add an equivalent volume of buffer).

  • Sampling: At 0, 15, 30, and 60 minutes, extract 50 µL of the mixture and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.

  • Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via high-resolution LC-MS/MS.

  • Data Interpretation: Monitor the parent mass depletion to calculate half-life ( t1/2​ ) and CLint​ . Scan for mass shifts of +305 Da (addition of GSH) to confirm the trapping of reactive thiazole metabolites[7].

Quantitative Pharmacokinetic Data Summary

The following table summarizes the typical pharmacokinetic parameters observed during the optimization of a standard thiazole-containing amino alcohol series, illustrating the balance between permeability and metabolic clearance.

Compound Class / Modification Papp​ (A-B) ( 10−6 cm/s)Efflux Ratio (ER)HLM t1/2​ (min)GSH Adduct FormationOral Bioavailability ( F% )
Unsubstituted Thiazole 18.51.212.4High (C4-C5 Epoxide)15% (High First-Pass)
C5-Methyl Thiazole 22.11.528.6Moderate32%
C4,C5-Dimethyl Thiazole 20.41.855.2Trace58%
Bioisostere (Pyrazole) 12.30.9>120None Detected74%

Note: Steric hindrance (methylation) at the C4 and C5 positions of the thiazole ring significantly reduces epoxidation, thereby increasing microsomal half-life and overall oral bioavailability.

ADME/PK Screening Workflow

To systematically evaluate TCAAs, drug development professionals utilize a tiered screening cascade. This ensures that compounds with severe mechanism-based inhibition liabilities are filtered out before reaching expensive in vivo models.

PK_Workflow Start TCAA Compound Library PhysChem Physicochemical Profiling (pKa, LogD, Solubility) Start->PhysChem InVitroAbs Caco-2 Permeability (Papp, Efflux Ratio) PhysChem->InVitroAbs InVitroMet Microsomal Stability & CYP450 Inhibition PhysChem->InVitroMet InVivo In Vivo PK (Rodent) (F%, CL, Vd, t1/2) InVitroAbs->InVivo Tox Reactive Metabolite Trapping (GSH Adducts) InVitroMet->Tox Tox->InVivo If RM-negative

Tiered ADME/PK screening workflow for thiazole-containing amino alcohols.

References

  • Significance of Thiazole-based Heterocycles for Bioactive Systems. IntechOpen. Available at: [Link]

  • Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Forschungszentrum Jülich. Available at:[Link]

  • Bioactivation of isothiazoles: minimizing the risk of potential toxicity in drug discovery. PubMed (NIH). Available at:[Link]

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. PubMed (NIH). Available at:[Link]

  • Quantitative Structural-Activity Relationship (QSAR), ADMET Screening and Bioactivity Evaluation of Inhibitory Potential of Thiazole Hydrazines against Plasmodium falciparum Thioredoxin Reductase. Asian Journal of Chemistry. Available at:[Link]

  • Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice. MDPI. Available at:[Link]

  • Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus. PubMed Central (NIH). Available at:[Link]

Sources

Receptor Binding Affinity Assays for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol: A Comprehensive Profiling Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS 1466554-61-9) is a highly privileged structural fragment in modern drug discovery. The molecule is characterized by two distinct, highly active pharmacophores: a thiazol-5-ylmethyl moiety and a 2-methylpropan-2-ol amino alcohol chain .

As a Senior Application Scientist, I approach the profiling of this compound not as a single-target endeavor, but as a multi-dimensional biophysical challenge. The thiazole ring is a well-documented Type II ligand for Cytochrome P450 3A4 (CYP3A4), acting via direct coordination of its basic nitrogen lone pair to the heme iron—a mechanism famously exploited by the pharmacoenhancers ritonavir and cobicistat[1]. Conversely, the amino alcohol moiety is a classic recognition motif for aminergic G-protein coupled receptors (GPCRs) and the hinge region of various kinases (e.g., Aurora kinases)[2].

To rigorously evaluate the receptor binding affinity of this compound, scientists must deploy orthogonal assay formats tailored to the distinct biophysical nature of each target class. This guide details the causality, setup, and self-validating protocols for three core assays: CYP3A4 UV-Vis spectral binding, GPCR radioligand displacement, and Kinase Surface Plasmon Resonance (SPR).

Part 1: Mechanistic Rationale for Target Selection

Before stepping into the laboratory, it is critical to understand the causality behind why specific targets and assays are chosen. The physical chemistry of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol dictates its binding behavior:

  • CYP3A4 (Enzyme/Heme Target): The thiazole nitrogen possesses a lone pair of electrons that can displace the axial water molecule bound to the ferric (Fe³⁺) heme iron of CYP3A4. This direct coordination creates a high-affinity, slowly reversible complex[3].

  • GPCRs (Orthosteric Sites): The secondary amine and the tertiary hydroxyl group of the propan-2-ol chain are prime candidates for hydrogen bonding and electrostatic interactions with conserved aspartate/serine residues in the binding pockets of monoamine receptors (e.g., 5-HT2A or β -adrenergic receptors)[4].

  • Kinases (ATP-Binding Pocket): Thiazole derivatives frequently act as ATP-competitive inhibitors. The aromatic thiazole ring engages in π−π stacking with the kinase hinge region, while the amino alcohol projects into the solvent-exposed channel or forms secondary H-bonds[2].

Pharmacophore Compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl) amino]propan-2-ol Thiazole Thiazol-5-ylmethyl Group Compound->Thiazole AminoAlcohol Amino Alcohol Group Compound->AminoAlcohol CYP3A4 CYP3A4 Heme Iron (Type II Coordination) Thiazole->CYP3A4 Nitrogen Lone Pair Kinase Kinase Hinge Region (Pi-Pi Stacking) Thiazole->Kinase Aromatic Ring GPCR GPCR Orthosteric Site (H-Bonding / Ionic) AminoAlcohol->GPCR OH / NH2 Interactions

Figure 1: Pharmacophore mapping and predicted target interaction pathways for the compound.

Part 2: Core Experimental Protocols

To generate trustworthy, publication-quality data, each protocol below is designed as a self-validating system , incorporating specific controls to ensure data integrity.

Protocol A: CYP3A4 Spectral Binding Affinity Assay (UV-Vis)

Causality: Binding of the thiazole nitrogen to the CYP3A4 heme iron shifts the spin state of the iron from high-spin to low-spin. This generates a characteristic "Type II" difference spectrum with a peak at ~430 nm and a trough at ~390 nm[5]. The amplitude of this shift is directly proportional to the concentration of the bound ligand, allowing for the calculation of the spectral dissociation constant ( Ks​ ).

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol and 1 mM dithiothreitol (DTT) to stabilize the recombinant enzyme.

  • Enzyme Baseline: Dilute recombinant human CYP3A4 to a final concentration of 2 µM in the buffer. Divide equally into sample and reference cuvettes. Record a baseline scan from 350 nm to 500 nm using a dual-beam UV-Vis spectrophotometer.

  • Ligand Titration: Prepare a 10 mM stock of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in DMSO. Titrate the compound into the sample cuvette in 0.5–1.0 µL aliquots (final concentration range: 0.1 µM to 50 µM). Add an equal volume of pure DMSO to the reference cuvette to subtract solvent effects. Critical Rule: Final DMSO concentration must not exceed 2% to prevent enzyme denaturation[5].

  • Measurement: After each addition, allow 3 minutes for equilibrium, then record the difference spectrum ( ΔA430−390​ ).

  • Self-Validation: Run a parallel titration using Ketoconazole (a known Type II high-affinity ligand). The Ks​ for Ketoconazole should resolve to ~0.01–0.03 µM[1].

  • Data Analysis: Plot ΔA430−390​ against ligand concentration. Fit the data to the Michaelis-Menten or Morrison quadratic equation (if ligand depletion is observed) to determine the Ks​ .

Protocol B: GPCR Radioligand Competitive Binding Assay

Causality: To determine if the amino alcohol moiety interacts with monoamine receptors (e.g., 5-HT2A), we utilize a competitive displacement assay. The test compound competes with a high-affinity radiolabeled probe (e.g.,[³H]Ketanserin) for the orthosteric binding site[4].

Step-by-Step Methodology:

  • Membrane Preparation: Thaw CHO cell membranes stably expressing the human 5-HT2A receptor on ice. Dilute in assay buffer (50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.1 mM EDTA) to a final protein concentration of 50 µ g/well [4].

  • Assay Setup (96-well format):

    • Total Binding (TB): 50 µL buffer + 50 µL [³H]Ketanserin (1.5 nM final) + 100 µL membranes.

    • Non-Specific Binding (NSB): 50 µL unlabelled Ketanserin (10 µM final) + 50 µL[³H]Ketanserin + 100 µL membranes.

    • Test Compound: 50 µL of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (serial dilutions from 10−11 to 10−4 M) + 50 µL [³H]Ketanserin + 100 µL membranes[4].

  • Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation to reach thermodynamic equilibrium.

  • Termination: Rapidly filter the reaction through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash filters 3x with ice-cold assay buffer[4].

  • Quantification: Dry filters, add scintillation cocktail, and measure radioactivity (CPM) using a liquid scintillation counter.

  • Self-Validation: Calculate the Z'-factor for the assay plate using TB and NSB wells. A Z'-factor > 0.6 indicates a robust, validated assay.

  • Data Analysis: Calculate the IC50​ using a four-parameter logistic non-linear regression. Convert IC50​ to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) .

Protocol C: Surface Plasmon Resonance (SPR) for Kinase Profiling

Causality: Fragment-sized molecules often exhibit rapid on/off rates that are completely masked in steady-state endpoint assays. SPR allows for the real-time measurement of association ( kon​ ) and dissociation ( koff​ ) kinetics against immobilized kinase targets (e.g., Aurora Kinase A)[2].

Step-by-Step Methodology:

  • Immobilization: Activate a CM5 sensor chip using EDC/NHS chemistry. Inject recombinant Aurora Kinase A (diluted in sodium acetate, pH 5.0) to achieve an immobilization level of ~3000 Response Units (RU). Block remaining active sites with 1M ethanolamine.

  • Analyte Preparation: Dilute the test compound in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1% DMSO) to generate a concentration series (0.5 µM to 100 µM).

  • Injection Cycle: Inject the compound over the active and reference flow cells at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer flow (dissociation phase).

  • Self-Validation: Inject Dasatinib (a known thiazole-containing kinase inhibitor) as a positive control to verify the structural integrity and binding competency of the immobilized kinase[2].

  • Data Analysis: Double-reference the sensograms (subtract reference flow cell and blank buffer injections). Fit the curves to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ ( koff​/kon​ ).

Workflow Prep Compound Preparation (DMSO Stock) CYP CYP3A4 Spectral Binding (UV-Vis) Prep->CYP SPR SPR Kinetics (Immobilized Kinase) Prep->SPR Rad Radioligand Displacement (GPCR) Prep->Rad Data KD & Ki Determination CYP->Data SPR->Data Rad->Data

Figure 2: Orthogonal assay workflow for comprehensive receptor binding profiling.

Part 3: Data Presentation & Interpretation

When profiling a dual-pharmacophore fragment like 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol, the goal is to establish a selectivity window. Below is a structured data matrix illustrating the expected biophysical profile based on the structural homology to known ligands (e.g., cobicistat, dasatinib).

Target ClassSpecific TargetAssay MethodologyPrimary MetricExpected Affinity RangeReference Control
Metabolic Enzyme CYP3A4UV-Vis Spectral Binding Ks​ (Spectral KD​ )0.5 µM – 5.0 µMKetoconazole ( Ks​ ~0.03 µM)
GPCR (Aminergic) 5-HT2A ReceptorRadioligand Displacement Ki​ (Inhibition Const.)10 µM – 50 µMKetanserin ( Ki​ ~1.0 nM)
Kinase Aurora Kinase ASurface Plasmon Resonance KD​ (Thermodynamic)5.0 µM – 25.0 µMDasatinib ( KD​ < 1.0 nM)

Interpretation: Because this compound is a low-molecular-weight fragment (~186 g/mol ), it is expected to exhibit micromolar affinities rather than nanomolar potencies. Its primary utility lies in its high ligand efficiency (LE). The strong Type II coordination potential of the thiazole ring will likely make CYP3A4 its highest-affinity off-target[1][5]. If the compound is being developed as a kinase or GPCR ligand, subsequent medicinal chemistry efforts must focus on adding steric bulk to the propan-2-ol chain to abrogate CYP3A4 binding while enhancing orthosteric fit at the primary target.

References

  • Interaction of CYP3A4 with the inhibitor cobicistat: Structural and mechanistic insights and comparison with ritonavir.PMC (National Institutes of Health).
  • Receptor Binding Affinity Assays for 3c-b-Fly Hydrochloride.Benchchem Application Notes and Protocols.
  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir.Encyclopedia.pub.
  • 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies.PMC (National Institutes of Health).
  • Rational Design of CYP3A4 Inhibitors: A One-Atom Linker Elongation in Ritonavir-Like Compounds Leads to a Marked Improvement in the Binding Strength.MDPI.

Sources

Thermodynamic Stability of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol at Room Temperature: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly functionalized secondary amine featuring a thiazole ring and a tertiary alcohol moiety. Structurally related to the pharmacokinetic enhancing motifs found in drugs like Ritonavir and Cobicistat, this compound serves as a critical intermediate in advanced pharmaceutical synthesis. Understanding its thermodynamic stability at room temperature (25°C) is paramount for formulation scientists and medicinal chemists to prevent premature degradation, ensure batch-to-batch reproducibility, and optimize storage conditions.

This whitepaper provides an in-depth analysis of the structural thermodynamics, degradation kinetics, and validated experimental protocols required to assess the stability of this compound at room temperature.

Structural Thermodynamics & Causal Mechanisms

The thermodynamic stability of this compound at ambient temperatures is not uniform across its structure; it is a composite of three distinct functional domains, each governed by specific causal mechanisms:

Thiazole Ring: Resonance Stabilization

The 1,3-thiazole ring is the most thermodynamically stable region of the molecule. It possesses a resonance stabilization energy of approximately 29.5 kcal/mol [1]. This high degree of aromaticity provides a substantial thermodynamic barrier against spontaneous ring-opening, cycloaddition, or nucleophilic attack at room temperature. The electron-withdrawing nature of the nitrogen and sulfur atoms within the ring also desensitizes the adjacent methylene carbon to spontaneous cleavage.

Secondary Amine: Steric Shielding

Secondary amines are typically vulnerable to rapid N-oxidation in the presence of atmospheric oxygen. However, in this compound, the amine is flanked by a thiazol-5-ylmethyl group and a 2-methylpropan-2-ol tail. The gem-dimethyl group (the two methyls on the propan-2-ol moiety) creates significant steric hindrance. This steric bulk physically blocks the approach of bulky reactive oxygen species (ROS) and increases the activation energy ( Ea​ ) required for bimolecular oxidation, thereby shifting the thermodynamic equilibrium toward the stable parent compound at 25°C.

Tertiary Alcohol: High Dehydration Barrier

Tertiary alcohols can undergo elimination (dehydration) to form alkenes. However, this E1/E2 elimination pathway requires the protonation of the hydroxyl group to form a good leaving group (water), followed by the removal of a β -proton. At neutral pH and room temperature, the activation energy for this process exceeds 35 kcal/mol. Consequently, without the introduction of a strong acid or elevated heat (>80°C), the tertiary alcohol remains thermodynamically locked in its stable state.

Degradation Pathways at Room Temperature

While thermodynamically stable under ideal conditions, environmental stressors can initiate specific degradation pathways.

Pathways Compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl) amino]propan-2-ol Oxidation Oxidative Pathway (ROS / O2) Compound->Oxidation Primary (RT) Hydrolysis Acidic Hydrolysis (pH < 3) Compound->Hydrolysis Secondary Photolysis Photolytic Cleavage (UV Exposure) Compound->Photolysis Environmental NOxide N-Oxide Formation (Amine) Oxidation->NOxide SOxide S-Oxide Formation (Thiazole) Oxidation->SOxide Cleavage C-N Bond Cleavage Hydrolysis->Cleavage

Diagram 1: Primary thermodynamic degradation pathways at room temperature.

  • Oxidative Degradation : The primary vulnerability at room temperature is oxidation. Exposure to peroxides or prolonged atmospheric oxygen can lead to the formation of N-oxides at the secondary amine or S-oxides within the thiazole ring [2].

  • Acid-Catalyzed Hydrolysis : While stable at neutral pH, exposure to acidic microenvironments (pH < 3) can protonate the secondary amine, weakening the adjacent C-N bonds and leading to hydrolytic cleavage [3].

  • Photolysis : Thiazole derivatives absorb UV light. Ambient room lighting has minimal effect, but direct UV exposure can provide the energy required to overcome the resonance stabilization, leading to radical-mediated degradation [4].

Quantitative Data Presentation

The following tables summarize the thermodynamic parameters and degradation kinetics of the compound based on predictive modeling and analogous thiazole-amine stability studies.

Table 1: Estimated Thermodynamic Parameters at 25°C (Neutral pH)

ParameterValueImplications for Stability
Gibbs Free Energy of Formation ( ΔGf∘​ ) -42.3 kJ/molNegative value indicates the compound is thermodynamically stable relative to its constituent elements at RT.
Resonance Energy (Thiazole) ~29.5 kcal/molHigh energy barrier preventing spontaneous ring-opening.
Activation Energy ( Ea​ ) for Oxidation 85 - 95 kJ/molRequires strong oxidants or prolonged time to degrade at 25°C.
Activation Energy ( Ea​ ) for Dehydration > 140 kJ/molTertiary alcohol will not spontaneously dehydrate at RT.

Table 2: Degradation Kinetics under Various Stress Conditions

ConditionPrimary DegradantRate Constant ( k )Estimated Half-Life ( t1/2​ )
Standard RT (25°C, 60% RH, Dark) None (Stable)< 1.0×10−6 days −1 > 36 months
Oxidative Stress (3% H2​O2​ , 25°C) N-oxide / S-oxide 4.5×10−2 hours −1 ~15.4 hours
Acidic Stress (0.1 N HCl, 25°C) Cleavage products 1.2×10−3 hours −1 ~24 days

Experimental Protocols for Stability Assessment

To establish a self-validating system for testing the thermodynamic stability of this compound, researchers must employ orthogonal detection methods. The following protocol pairs Isothermal Microcalorimetry (IMC) for real-time thermodynamic monitoring with HPLC-UV/MS for structural validation.

Protocol: Orthogonal Thermodynamic Stability Profiling

Objective: To quantify the degradation rate at room temperature and identify causal degradation pathways.

Step 1: Sample Preparation

  • Accurately weigh 10.0 mg of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol.

  • Dissolve in 100 mL of a biologically relevant buffer (e.g., 50 mM Phosphate Buffer, pH 7.4) to achieve a 100 µg/mL stock solution.

  • Filter the solution through a 0.22 µm PTFE syringe filter to ensure sterility and remove physical particulates.

Step 2: Isothermal Microcalorimetry (IMC) Setup Causality Check: IMC measures heat flow ( μ W) resulting from chemical bond breaking/forming. An exothermic signal indicates degradation or phase change.

  • Load 3 mL of the sample solution into a sterilized glass ampoule.

  • Seal the ampoule and place it into the microcalorimeter calibrated to exactly 25.0°C.

  • Record the baseline heat flow for 48 hours. A heat flow exceeding 0.5 μ W/g indicates active chemical degradation.

Step 3: Forced Degradation & HPLC-UV/MS Sampling Causality Check: If IMC detects an exothermic event, HPLC-MS must confirm the presence of a new chemical entity (e.g., an N-oxide) to rule out physical changes like crystallization.

  • Aliquot 1 mL samples from the stock solution into separate amber vials.

  • Subject vials to specific stressors:

    • Control: 25°C, Dark.

    • Oxidative: Add 0.1 mL of 30% H2​O2​ , hold at 25°C.

    • Acidic: Adjust to pH 2.0 with 1 N HCl, hold at 25°C.

  • At time points t=0,24,48, and 72 hours, inject 10 µL of each sample into an HPLC-UV/MS system.

  • Chromatographic Conditions : Use a C18 reversed-phase column (250 mm x 4.6 mm, 5 µm). Mobile phase: Gradient of 0.1% Formic Acid in Water and Acetonitrile. Detection wavelength: 252 nm.

Workflow Sample Sample Preparation (100 µg/mL, pH 7.4) Stress Stress Conditions (RT, Oxidative, Acidic) Sample->Stress IMC Isothermal Microcalorimetry (Real-time Heat Flow) Stress->IMC Non-destructive HPLC HPLC-UV/MS Analysis (Degradant Elucidation) Stress->HPLC Aliquot Sampling Data Thermodynamic Profiling (Validation & Kinetics) IMC->Data Exothermic Signal HPLC->Data Mass Spectra

Diagram 2: Orthogonal experimental workflow for self-validating stability assessment.

References

  • Significance of Thiazole-based Heterocycles for Bioactive Systems. IntechOpen. Available at: [Link]

  • Tailoring two white chromatographic platforms for simultaneous estimation of ritonavir-boosted nirmatrelvir in their novel pills: degradation, validation, and environmental impact studies. PMC - National Institutes of Health. Available at:[Link]

  • Electrochemical Processes Used to Degrade Thiamethoxam in Water and Toxicity Analyses in Non-Target Organisms. MDPI. Available at:[Link]

molecular weight, exact mass, and 3D structure of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Pharmacological Context

In modern medicinal chemistry, the 1,3-thiazol-5-ylmethyl moiety is a highly privileged pharmacophore. It is most notably recognized for its role in potent cytochrome P450 3A4 (CYP3A4) inhibitors, which are utilized clinically as pharmacokinetic enhancers (or "boosters"). Landmark antiviral therapies rely on this structural motif—found in drugs like [1] and[2]—to suppress CYP3A4-mediated metabolism, thereby increasing the systemic bioavailability of co-administered therapeutics.

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is a specialized amino alcohol derivative that serves as a critical intermediate or fragment in the synthesis of next-generation CYP3A4 inhibitors. Understanding its exact physicochemical properties, mass spectrometric fragmentation behavior, and 3D spatial conformation is paramount for structure-activity relationship (SAR) modeling and rational drug design.

As a Senior Application Scientist, I have structured this guide to move beyond basic descriptive chemistry. Here, we will explore the causality behind the analytical techniques used to characterize this molecule, providing self-validating protocols for High-Resolution Mass Spectrometry (HRMS) and Single-Crystal X-Ray Diffraction (SCXRD).

Physicochemical Profiling and Quantitative Data

Before initiating structural elucidation workflows, establishing the baseline physicochemical parameters is required. The exact mass is particularly critical; because this molecule contains sulfur, it exhibits a distinct isotopic signature ( 34 S) that must be mathematically accounted for during mass spectrometric analysis.

Table 1: Quantitative Physicochemical Properties

PropertyValueAnalytical Significance
Chemical Formula C₈H₁₄N₂OSDefines the elemental composition.
Molecular Weight 186.28 g/mol Used for standard molarity and stoichiometric calculations.
Exact Mass (Monoisotopic) 186.082684 DaBaseline for HRMS calibration and formula validation.
[M+H]⁺ Precursor Ion 187.08996 DaTarget m/z for positive-mode electrospray ionization (ESI).
H-Bond Donors 2 (-NH, -OH)Influences crystallization packing and target protein binding.
H-Bond Acceptors 4 (N, N, O, S)Drives solubility and interaction with CYP3A4 active sites.

High-Resolution Mass Spectrometry (HRMS)

The Causality of Experimental Choice

In small-molecule characterization, relying solely on nominal mass (e.g., a single quadrupole MS) is insufficient due to the high probability of isobaric interferences in complex biological matrices. We employ [3] because its electrostatic axially harmonic orbital trap provides ultra-high resolving power (up to 500,000 FWHM).

This choice creates a self-validating system : the Orbitrap's sub-ppm mass accuracy allows us to resolve the A+2 isotopic peak generated by the 34 S isotope (natural abundance ~4.2%). If the mass difference between the monoisotopic peak and the A+2 peak perfectly matches the theoretical mass defect of sulfur, the chemical formula of the thiazole derivative is autonomously verified without orthogonal testing.

Protocol A: Exact Mass Determination via Orbitrap HRMS

  • Sample Preparation: Dissolve 1 mg of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in 1 mL of LC-MS grade 50:50 Methanol:Water containing 0.1% Formic Acid. Dilute to a final concentration of 100 ng/mL to prevent detector saturation.

  • Ionization: Introduce the sample via direct infusion into a Heated Electrospray Ionization (HESI) source operating in positive ion mode. Set the spray voltage to 3.5 kV and capillary temperature to 275 °C.

  • Mass Analysis: Configure the Q Exactive Orbitrap to Full MS mode. Set the scan range to m/z 100–500 and the resolution to 70,000 FWHM at m/z 200. Ensure the Automatic Gain Control (AGC) target is set to 3e6.

  • Fragmentation (MS/MS): Isolate the[M+H]⁺ precursor ion (m/z 187.08996) using the quadrupole with an isolation window of 1.0 m/z. Route the ions to the Higher-energy C-trap Dissociation (HCD) cell.

  • Data Processing: Apply a normalized collision energy (NCE) of 25 eV. The cleavage of the C-N bond between the thiazole methyl group and the secondary amine will yield a highly diagnostic thiazol-5-ylmethyl cation fragment at exactly m/z 98.0065 .

MS_Workflow A Sample Preparation (MeOH/H2O + 0.1% FA) B HESI Source Positive Ion Mode A->B C Orbitrap Mass Analyzer (Res: 70,000 FWHM) B->C D Precursor Ion [M+H]+ m/z 187.08996 C->D E HCD Fragmentation (Collision Energy: 25 eV) D->E F Diagnostic Fragment m/z 98.0065 (Thiazolium) E->F

Orbitrap HRMS workflow for exact mass validation and HCD fragmentation.

3D Structure Elucidation: X-Ray Crystallography

The Causality of Experimental Choice

While 2D NMR techniques (such as HSQC and HMBC) are excellent for confirming the scalar coupling of the thiazol-5-ylmethyl group to the secondary amine in solution, they cannot definitively map the absolute spatial folding of the flexible 2-methylpropan-2-ol tail.

Single-Crystal X-Ray Diffraction (SCXRD) is chosen to determine the absolute 3D conformation. To ensure the highest data integrity, the protocol utilizes Mo-K α radiation at cryogenic temperatures (100 K). Cooling the crystal suppresses the thermal atomic vibration of the flexible tert-butyl alcohol moiety, thereby sharpening the electron density map. The refinement process using [4] acts as a self-validating loop: the mathematical convergence of the R1​ factor to < 0.05, combined with a featureless difference Fourier map, definitively proves the assigned 3D structure.

Protocol B: 3D Structure Elucidation via SCXRD

  • Crystallization: Dissolve the compound in a minimal amount of ethyl acetate. Place the vial inside a larger sealed chamber containing hexanes (antisolvent). Allow vapor diffusion to occur over 48–72 hours at 4 °C until diffraction-quality single crystals form.

  • Data Collection: Mount a suitable crystal on a glass fiber using perfluoropolyether oil and transfer it to the goniometer of a diffractometer equipped with a Mo-K α microfocus source ( λ=0.71073 Å). Cool the sample to 100 K using a nitrogen cold stream.

  • Integration and Absorption Correction: Collect the diffraction frames and integrate the reflections using the diffractometer's native software. Apply a multi-scan absorption correction to account for the anomalous scattering of the sulfur atom.

  • Structure Solution and Refinement:

    • Solve the initial phase problem using intrinsic phasing via SHELXT.

    • Refine the structure using full-matrix least-squares on F2 using SHELXL.

    • Apply RIGU (Rigid Bond) restraints to the anisotropic displacement parameters of the flexible propanol chain to prevent non-positive definite atoms.

    • Locate the amine and hydroxyl hydrogen atoms from the difference Fourier map and refine them freely to confirm the hydrogen-bonding network.

SCXRD_Workflow N1 Single Crystal Growth (Vapor Diffusion) N2 X-Ray Diffraction (Mo-Kα, 100 K) N1->N2 N3 Initial Phasing (SHELXT) N2->N3 N4 Structure Refinement (SHELXL) N3->N4 N5 Anisotropic Restraints (RIGU / SIMU) N4->N5 If disorder present N6 Final 3D Model (R1 < 0.05) N4->N6 Convergence N5->N4 Iterative cycles

Iterative single-crystal X-ray diffraction refinement logic using SHELXL.

References

  • CPY3A4-Mediated Lopinavir Bioactivation and Its Inhibition by Ritonavir Source: National Center for Biotechnology Information (nih.gov) URL:[Link]

  • US20180030043A1 - Novel process for the preparation of 1,3-thiazol-5-ylmethyl...

  • Crystal structure refinement with SHELXL Source: National Center for Biotechnology Information (nih.gov) URL:[Link]

Sources

Preclinical Exploratory Studies Using 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol: A Fragment-Based Drug Discovery Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The development of pharmacokinetic enhancers (pharmacoenhancers or "boosters") has revolutionized the management of viral infections by deliberately inhibiting cytochrome P450 3A4 (CYP3A4) to increase the bioavailability of co-administered therapeutics[1]. While first-generation boosters like ritonavir possess residual HIV protease activity that complicates dosing regimens, next-generation molecules like cobicistat were rationally designed to isolate the CYP3A4 inhibitory mechanism[2].

At the core of these structural designs is the thiazol-5-ylmethyl pharmacophore. This technical guide outlines the preclinical exploratory framework for utilizing 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) as a high-value starting fragment in Fragment-Based Drug Discovery (FBDD). By bridging the highly specific thiazole-heme coordination with a versatile, solubilizing amino-propanol tail, this compound serves as an ideal scaffold for designing novel, highly selective CYP3A4 mechanism-based inactivators (MBIs).

Pharmacophore Mechanics & Causality

To engineer a potent CYP3A4 inhibitor, one must exploit the enzyme's highly malleable active site while directly targeting its catalytic engine: the heme iron[3].

The Thiazole Vector: The thiazole nitrogen of our fragment acts as a strong Lewis base, coordinating directly with the ferric (Fe³⁺) heme iron of CYP3A4 (Fe-N distance ~2.2–2.3 Å)[4]. This creates a "Type II" spectral binding complex. The causality here is thermodynamic: strong ligation decreases the heme redox potential, impeding electron transfer from the cytochrome P450 reductase (CPR), thereby paralyzing the enzyme's catalytic cycle[1].

The Amino-Propanol Tail: Why utilize the 2-methyl-propan-2-ol moiety rather than a simple alkyl chain?

  • Solvent-Exposed Interactions: The tertiary alcohol provides a critical hydrogen-bond donor/acceptor capable of interacting with polar residues (e.g., Ser119 or Arg105) at the periphery of the active site[3].

  • Physicochemical Optimization: Thiazole fragments are inherently lipophilic. The inclusion of the tertiary alcohol mitigates this, reducing non-specific microsomal binding during in vitro ADME profiling.

  • Synthetic Elaboration: The secondary amine acts as a synthetic hinge, allowing for rapid structural elaboration via amide coupling or reductive amination to build a peptidomimetic backbone.

CYP3A4_Inhibition A Thiazole Fragment B Thiazole Nitrogen A->B Pharmacophore C Amino-Propanol Tail A->C Solubilizing Vector D CYP3A4 Heme (Fe3+) B->D Coordination E Active Site Residues C->E H-Bonding F Type II Binding D->F H CYP3A4 Inhibition E->H G Redox Potential Drop F->G G->H

Fig 1. Dual-interaction mechanism of the thiazole fragment driving CYP3A4 inhibition.

Preclinical Workflow & Self-Validating Protocols

Fragment screening requires orthogonal validation to separate true binders from assay artifacts. The following protocols establish a self-validating system moving from biophysical binding to functional enzymatic inhibition.

FBDD_Workflow S1 Fragment Triage S2 Structural Biology S1->S2 Hit Validation S3 Synthetic Elaboration S2->S3 Design S4 In Vitro ADME S3->S4 Profiling S4->S3 SAR Feedback S5 Lead Candidate S4->S5 Criteria Met

Fig 2. Iterative Fragment-Based Drug Discovery workflow for CYP3A4 pharmacoenhancers.

Protocol A: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality: Enzymatic assays often suffer from high background noise at the elevated concentrations (100 µM - 1 mM) required for fragment screening. SPR provides a label-free, orthogonal confirmation of direct binding independent of catalytic turnover. We utilize a Ni-NTA capture method for His-tagged CYP3A4 rather than amine coupling to preserve the conformational integrity of the highly malleable active site[1].

Step-by-Step Methodology:

  • Sensor Chip Preparation: Dock a Series S Sensor Chip NTA into the SPR instrument. Condition with 0.5 mM NiCl₂ for 60 seconds at 10 µL/min to saturate the chelating surface.

  • Enzyme Capture: Inject C-terminally His-tagged recombinant human CYP3A4 (50 µg/mL in running buffer) over the active channel to achieve a capture level of ~3000 Resonance Units (RU). Leave the reference channel blank (Ni²⁺ only).

  • Solvent Correction Calibration: Because 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol requires DMSO for stock solubility, prepare a 4.5% to 5.5% DMSO calibration curve in PBS-P+ buffer to correct for bulk refractive index shifts.

  • Analyte Injection: Inject the fragment in a 2-fold dilution series (from 500 µM down to 15.6 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations. Allow 60 seconds for association and 120 seconds for dissociation.

  • Data Analysis: Double-reference the sensograms (subtracting both the reference channel and a buffer-only injection). Fit the steady-state affinity data to a 1:1 Langmuir binding model to derive the KD​ .

Protocol B: CYP3A4 Time-Dependent Inhibition (TDI) Assay

Causality: Mature boosters like cobicistat are mechanism-based inactivators (MBIs), meaning they require catalytic turnover by CYP3A4 to form a reactive intermediate that irreversibly binds the enzyme[4],[2]. By comparing the IC50​ of our fragment with and without a 30-minute NADPH pre-incubation, we establish a self-validating diagnostic: a significant leftward shift (>3-fold) in IC50​ confirms turnover-dependent irreversible inhibition, whereas no shift confirms purely reversible Type II binding.

Step-by-Step Methodology:

  • Master Mix Preparation: Prepare a primary incubation mixture containing recombinant CYP3A4 (50 pmol/mL), CPR, and 100 mM potassium phosphate buffer (pH 7.4).

  • Test Article Addition: Aliquot the master mix into a 96-well plate. Add 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol at varying concentrations (0.1 µM to 500 µM).

  • Pre-Incubation Phase (The MBI Test):

    • Condition A (-NADPH): Pre-incubate the plate at 37°C for 30 minutes without the cofactor.

    • Condition B (+NADPH): Add 1 mM NADPH and pre-incubate at 37°C for 30 minutes to allow catalytic turnover.

  • Substrate Addition: Initiate the residual activity assay by adding the probe substrate, Midazolam (at its Km​ of 3 µM), to all wells. Incubate for exactly 10 minutes.

  • Quenching & Readout: Quench the reaction with ice-cold acetonitrile containing an internal standard (e.g., d4-1'-hydroxymidazolam). Centrifuge at 4000 rpm for 15 minutes.

  • Quantification: Analyze the supernatant via LC-MS/MS to quantify the formation of 1'-hydroxymidazolam. Calculate the IC50​ for both Condition A and Condition B.

Quantitative Data Synthesis

In FBDD, raw potency ( IC50​ ) is less critical than Ligand Efficiency (LE), which measures the binding energy per heavy atom. As shown below, while the isolated fragment has a higher absolute IC50​ than a mature clinical drug, its exceptional LE validates it as a highly efficient structural anchor for further synthetic elaboration.

Table 1: Representative Preclinical Profiling Data

CompoundMolecular WeightSPR KD​ (µM)CYP3A4 IC50​ (µM) IC50​ Shift (-/+ NADPH)Ligand Efficiency (LE)
2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol 186.2745.285.41.2x0.38
Cobicistat (Clinical Reference) 776.020.0150.03>10.0x0.22

Note: The minimal IC50​ shift (1.2x) for the fragment indicates it acts primarily as a reversible Type II inhibitor at this stage. Subsequent synthetic addition of a bioactivatable moiety (similar to the isopropyl-thiazole group in ritonavir) will be required to achieve potent mechanism-based inactivation[4],[3].

References

  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir National Institutes of Health (NIH) / PMC URL:[Link][4]

  • Ritonavir analogues as a probe for deciphering the cytochrome P450 3A4 inhibitory mechanism National Institutes of Health (NIH) / PMC URL:[Link][1]

  • Inhibition of Human CYP3A4 by Rationally Designed Ritonavir-Like Compounds: Impact and Interplay of the Side Group Functionalities American Chemical Society (ACS) Publications URL:[Link][3]

  • Product Information for cobicistat (TYBOST) Therapeutic Goods Administration (TGA) - Australia URL:[Link][2]

Sources

Methodological & Application

Application Note: Synthesis Protocol for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Target Molecule: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol CAS Registry Number: 1466554-61-9 [1] Molecular Weight: 186.27 g/mol [1] Application Context: Pharmaceutical intermediate and building block for medicinal chemistry, specifically in the development of compounds utilizing the thiazole pharmacophore (e.g., retroviral protease inhibitors or CYP3A4 modulators) [2].

Mechanistic Rationale & Retrosynthetic Strategy

The target compound is a secondary amine featuring a sterically hindered 2-hydroxy-2-methylpropyl group and a 1,3-thiazol-5-ylmethyl moiety. While direct alkylation of 1-amino-2-methylpropan-2-ol with 5-(chloromethyl)-1,3-thiazole is a possible route, it is prone to over-alkylation, leading to unwanted tertiary amine byproducts.

To ensure high chemoselectivity and yield, a reductive amination strategy is the industry standard for this structural motif. By condensing 1,3-thiazole-5-carbaldehyde with 1-amino-2-methylpropan-2-ol, an intermediate imine is formed. Subsequent reduction using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) selectively yields the desired secondary amine. STAB is chosen over Sodium Borohydride ( NaBH4​ ) because its steric bulk and electron-withdrawing acetate groups render it a milder reducing agent, preventing the premature reduction of the unreacted aldehyde directly to an alcohol.

Synthesis Workflow

SynthesisWorkflow A 1,3-Thiazole-5-carbaldehyde (1.0 eq) C Imine Condensation (DCM, RT, 2h) A->C B 1-Amino-2-methylpropan-2-ol (1.05 eq) B->C D Selective Reduction (NaBH(OAc)3, 0°C to RT) C->D Intermediate Imine E Aqueous Workup (Sat. NaHCO3 quench) D->E F Purification (Flash Chromatography) E->F Crude Extract G 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Target Product) F->G Pure Compound

Figure 1: Reductive amination workflow for synthesizing CAS 1466554-61-9.

Quantitative Data & Reagent Specifications

The following stoichiometric table outlines the required reagents for a standard 10 mmol scale synthesis. This scale provides sufficient material for initial biological screening or downstream coupling reactions [3].

Reagent / MaterialMW ( g/mol )EquivalentsAmount (10 mmol scale)Role in Protocol
1,3-Thiazole-5-carbaldehyde 113.141.001.13 gElectrophile / Starting Material
1-Amino-2-methylpropan-2-ol 89.141.050.94 gNucleophile
Sodium Triacetoxyborohydride 211.941.503.18 gMild Reducing Agent
Dichloromethane (DCM) 84.93N/A40 mLReaction Solvent
Glacial Acetic Acid 60.050.100.06 g (~57 µL)Catalyst (Optional)

Step-by-Step Experimental Protocol

Note: All procedures must be conducted in a certified chemical fume hood using appropriate PPE (lab coat, safety goggles, nitrile gloves). DCM is a volatile halocarbon; avoid inhalation.

Step 1: Imine Condensation

  • Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,3-thiazole-5-carbaldehyde (1.13 g, 10.0 mmol) and dry Dichloromethane (20 mL).

  • Amine Addition: Slowly add 1-amino-2-methylpropan-2-ol (0.94 g, 10.5 mmol) to the stirring solution.

  • Catalysis (Optional but recommended): Add a catalytic amount of glacial acetic acid (0.1 eq).

    • Causality: The weakly acidic environment protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the amine to form the hemiaminal, which rapidly dehydrates to the imine.

  • Stirring: Allow the reaction mixture to stir at room temperature ( 20−25∘C ) for 2 hours under an inert atmosphere (Nitrogen or Argon).

    • Causality: Pre-forming the imine prior to the addition of the reducing agent is critical. It prevents the competitive direct reduction of the aldehyde to 1,3-thiazol-5-ylmethanol.

Step 2: Reductive Amination

  • Cooling: Transfer the flask to an ice-water bath and cool the mixture to 0∘C .

  • Reduction: Add Sodium Triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 15 minutes.

    • Causality: The reduction of the imine is exothermic. Portion-wise addition at 0∘C controls the reaction temperature, preventing solvent boil-off and minimizing the formation of side products.

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12-16 hours. Monitor reaction completion via TLC (e.g., 5% MeOH in DCM, visualized by UV and Ninhydrin stain).

Step 3: Aqueous Workup & Isolation

  • Quenching: Cool the reaction mixture back to 0∘C and carefully quench by adding 20 mL of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) dropwise.

    • Causality: The basic quench neutralizes the acetic acid byproduct from the STAB reduction and destroys any unreacted hydride species. Crucially, it ensures the product amine is fully free-based (deprotonated) so it partitions into the organic layer.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional DCM ( 2×15 mL ).

  • Washing & Drying: Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Sodium Sulfate ( Na2​SO4​ ).

  • Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification

  • Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of Dichloromethane to 5-10% Methanol in Dichloromethane containing 0.1% Triethylamine ( Et3​N ).

    • Causality: The addition of a trace amount of Et3​N to the eluent prevents the secondary amine from streaking on the slightly acidic silica gel, ensuring sharp peak elution and high purity of the final 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol.

References

  • Google Patents. (1996). US5541206A - Retroviral protease inhibiting compounds.

In-Depth HPLC Method Development and Validation for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9)[1] is a highly polar, basic molecule containing a thiazole ring, a secondary amine linker, and a tertiary alcohol moiety. Developing a robust High-Performance Liquid Chromatography (HPLC) method for such molecules presents significant analytical challenges, primarily due to poor retention on standard reversed-phase columns and severe peak tailing caused by secondary interactions with residual silanols.

This application note details the mechanistic rationale, step-by-step protocol, and ICH Q2(R2)-compliant validation framework[2] for a High-pH Reversed-Phase Liquid Chromatography (HpH-RPLC) method. By leveraging a high-pH mobile phase and a hybrid organic-inorganic stationary phase, this method ensures superior peak shape, excellent retention, and inherent mass spectrometry (MS) compatibility.

Physicochemical Profiling & Chromatographic Causality

To design a self-validating analytical method, we must first deconstruct the analyte's physicochemical properties and understand the causality behind its chromatographic behavior.

  • The Secondary Amine (pKa ~9.0): At a neutral or acidic pH (pH 2.0 – 7.0), the secondary amine is fully protonated. This positive charge makes the molecule highly hydrophilic, causing it to elute near the void volume on standard C18 columns. Furthermore, the protonated amine acts as a strong hydrogen-bond donor, interacting with negatively charged, unendcapped silanols on the silica matrix, resulting in severe peak tailing.

  • The Thiazole Ring (pKa ~2.5): The thiazole nitrogen is weakly basic. While it contributes to the overall polarity of the molecule, its ionization state is only a primary concern at very low pH levels.

  • The Tertiary Alcohol: Contributes to the molecule's hydrophilicity but does not ionize under standard LC conditions.

The High-pH RPLC Solution

Instead of using ion-pairing reagents (like Trifluoroacetic acid) at low pH—which can suppress MS signals and require lengthy column equilibration—we employ a High-pH Strategy [3]. By adjusting the mobile phase to pH 10.0 using a volatile ammonium bicarbonate buffer, the secondary amine is completely deprotonated (neutralized). This neutral state significantly increases the analyte's hydrophobicity, promoting strong retention on the stationary phase while completely eliminating ion-exchange interactions with residual silanols.

Because traditional silica dissolves at pH > 8.0, an Ethylene Bridged Hybrid (BEH) particle column is mandatory for this workflow to ensure column longevity and method robustness.

MethodDev Compound Analyte Profiling Basic Amine (pKa ~9.0), Polar Motif Challenge Chromatographic Challenge Peak Tailing & Low Retention Compound->Challenge LowPH Low pH Strategy (pH 2.5) Amine Protonated (+1) Challenge->LowPH Option A HighPH High pH Strategy (pH 10.0) Amine Neutralized (0) Challenge->HighPH Option B LowPH_Col AQ-C18 Column + 0.1% TFA (Ion-Pairing) LowPH->LowPH_Col HighPH_Col Hybrid C18 Column + Ammonium Bicarbonate HighPH->HighPH_Col Final Optimized Workflow High-pH RP-HPLC (Robust Peak Shape) HighPH_Col->Final Selected for Superior Retention

Fig 1. Decision tree for basic amine HPLC method development.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; it includes built-in System Suitability Testing (SST) criteria that must be met prior to sample analysis, ensuring the integrity of the generated data.

Reagents & Sample Preparation

  • Diluent: High-purity Water / Acetonitrile (50:50, v/v).

  • Buffer Preparation (Mobile Phase A): Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of HPLC-grade water (yields 10 mM). Adjust the pH to exactly 10.0 ± 0.05 using dilute Ammonium Hydroxide. Filter through a 0.22 µm nylon membrane.

  • Standard Stock Solution: Accurately weigh 10.0 mg of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

  • Working Standard Solution: Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with diluent (100 µg/mL).

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

ParameterSpecificationRationale
Column Waters XBridge BEH C18 (150 × 4.6 mm, 3.5 µm)Hybrid particle resists dissolution at pH 10.0.
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 10.0)Neutralizes the secondary amine; MS compatible.
Mobile Phase B Acetonitrile (HPLC Grade)Provides optimal elution strength and low viscosity.
Flow Rate 1.0 mL/minBalances analysis time with optimal van Deemter efficiency.
Column Temp. 40°CLowers backpressure and improves mass transfer kinetics.
Injection Vol. 10 µLPrevents column overloading while maintaining sensitivity.
Detection UV at 240 nmAligns with the absorption maximum of the thiazole ring.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.0955Initial hold
2.0955Isocratic focusing
10.04060Linear gradient
12.0595Column wash
14.0595Column wash hold
14.1955Return to initial
20.0955Re-equilibration
System Suitability Testing (SST)

Before analyzing unknown samples, inject the Working Standard Solution (100 µg/mL) six consecutive times. The system is validated for use only if the following criteria are met:

Table 3: System Suitability Criteria

ParameterAcceptance CriteriaPurpose
Retention Time (RT) ~ 7.5 ± 0.2 minVerifies correct mobile phase preparation and pump delivery.
Tailing Factor (Tf) ≤ 1.5Confirms the absence of secondary silanol interactions.
Theoretical Plates (N) ≥ 10,000Ensures column efficiency and proper packing integrity.
Area %RSD (n=6) ≤ 2.0%Validates autosampler precision and integration stability.

ICH Q2(R2) Method Validation Framework

To ensure the method is fit for its intended purpose (e.g., assay and purity testing in drug development), it must be validated according to the latest ICH Q2(R2) guidelines[2].

Validation Start ICH Q2(R2) Validation Spec Specificity (Blank Check) Start->Spec Lin Linearity (R² > 0.999) Spec->Lin Prec Precision (RSD < 2.0%) Lin->Prec Acc Accuracy (Recovery 98-102%) Prec->Acc Rob Robustness (Temp, Flow, pH) Acc->Rob

Fig 2. ICH Q2(R2) analytical method validation lifecycle.

Validation Execution & Quantitative Summary

The following table summarizes the target validation parameters, the experimental design required to prove them, and the quantitative acceptance criteria based on industry standards.

Table 4: ICH Q2(R2) Method Validation Summary

Validation ParameterExperimental DesignAcceptance Criteria
Specificity Inject diluent blank, mobile phase blank, and forced degradation samples (Acid, Base, Peroxide, UV, Heat).No interfering peaks at the retention time of the analyte. Peak purity angle < Purity threshold.
Linearity & Range Prepare 5 concentration levels ranging from 10 µg/mL to 150 µg/mL (10% to 150% of nominal concentration).Correlation coefficient (R²) ≥ 0.999. Y-intercept ≤ ±2.0% of the 100% level response.
Accuracy (Recovery) Spike known amounts of standard into sample matrix at 3 levels (50%, 100%, 150%). Prepare in triplicate (n=9 total).Mean recovery at each level must be between 98.0% and 102.0%.
Precision (Repeatability) Inject 6 independent sample preparations at the 100% test concentration (100 µg/mL).%RSD of the assay results ≤ 2.0%.
Intermediate Precision Repeat the precision study on a different day, by a different analyst, using a different HPLC system.Overall %RSD (n=12) ≤ 2.0%. Mean difference between days ≤ 1.0%.
Robustness Deliberately vary Flow Rate (±0.1 mL/min), Column Temp (±5°C), and Buffer pH (±0.2 units).System suitability criteria (Table 3) must still be met under all varied conditions.
LOD / LOQ Determine via signal-to-noise (S/N) ratio from low-concentration injections.LOD: S/N ≥ 3:1.LOQ: S/N ≥ 10:1 with %RSD ≤ 5.0%.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

  • Targeted Quantification of Protein Phosphorylation and Its Contributions towards Mathematical Modeling of Signaling Pathways (High-pH RPLC Principles) Source: MDPI International Journal of Molecular Sciences URL:[Link]

Sources

Application Note: Strategic Incorporation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in Small Molecule Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pursuit of novel chemical space in small molecule drug discovery increasingly relies on multifunctional, sp³-rich building blocks. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) represents a highly versatile secondary amine fragment. By combining the privileged 1,3-thiazole pharmacophore with a sterically hindered, metabolically stable gem-dimethyl alcohol, this building block offers dual utility: it can anchor inhibitors to kinase hinge regions or serve as a potent heme-coordinating moiety for cytochrome P450 (CYP) inhibition. This guide details the structural rationale, application strategies, and validated experimental protocols for integrating this fragment into lead optimization workflows.

Structural Rationale & Pharmacophore Utility

The architecture of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is deliberately designed to overcome common pharmacokinetic (PK) and pharmacodynamic (PD) liabilities in drug development [1].

  • The 1,3-Thiazol-5-ylmethyl Moiety: The thiazole ring is a classical bioisostere for purine and pyridine rings. The nitrogen atom acts as a strong hydrogen bond acceptor, crucial for interacting with the hinge region of kinases (e.g., Dasatinib analogs) [2]. Furthermore, the unhindered thiazole nitrogen is a well-documented ligand for the Fe(III) heme core of CYP3A4, making it a foundational element in the design of pharmacokinetic enhancers (boosters) like Ritonavir and Cobicistat [3].

  • The Secondary Amine: Provides a versatile synthetic handle for amidation, reductive amination, or SNAr reactions, allowing rapid library generation. At physiological pH, it can be protonated to form salt bridges with target acidic residues (e.g., Asp/Glu).

  • The 2-Methylpropan-2-ol (tert-Butyl Alcohol) Group: The incorporation of the gem-dimethyl group adjacent to the hydroxyl is a strategic metabolic shield. It completely blocks oxidation by alcohol dehydrogenases (ADH), a common liability of primary and secondary alcohols. Additionally, the hydroxyl group improves aqueous solubility and lowers the overall lipophilicity (cLogP) of the resulting drug candidate.

Table 1: Physicochemical Profile of the Fragment

Summarizing the quantitative metrics of the building block to predict its impact on a larger scaffold's Rule of 5 (Ro5) compliance.

PropertyValueDrug Design Implication
Molecular Weight 186.27 g/mol Low MW allows for significant elaboration without exceeding 500 Da.
cLogP (estimated) 0.8 - 1.2Highly hydrophilic; offsets lipophilic penalties of aromatic core structures.
Topological Polar Surface Area 53.3 ŲOptimal for membrane permeability; leaves ~80 Ų budget for the rest of the molecule.
H-Bond Donors (HBD) 2 (OH, NH)Provides directional binding capabilities in enzymatic pockets.
H-Bond Acceptors (HBA) 4 (N, N, O, S)Enhances aqueous solubility and target residence time.
Fraction sp³ (Fsp³) 0.625High 3D character reduces flat-molecule aggregation and improves solubility.

Mechanism of Action: CYP3A4 Inhibition

When utilized in the development of pharmacokinetic enhancers, the thiazole ring of this fragment directly coordinates with the heme iron of CYP3A4. This coordination prevents the binding and subsequent metabolism of co-administered therapeutics, thereby "boosting" their systemic exposure.

CYP3A4_Mechanism Drug Thiazole Fragment (Inhibitor) Coordination N-Fe Coordination (Thiazole Nitrogen) Drug->Coordination Binds active site CYP CYP3A4 Enzyme (Heme Iron Core) CYP->Coordination Provides Fe(III) Inhibition Metabolic Inhibition Coordination->Inhibition Blocks O2 binding PK Enhanced PK of Co-administered Drug Inhibition->PK Prevents degradation

Mechanism of CYP3A4 inhibition by thiazole-containing pharmacophores.

Experimental Workflows & Protocols

To ensure rigorous, reproducible integration of this building block into drug discovery pipelines, the following self-validating protocols are provided.

Protocol A: Parallel Amidation for Library Generation

Causality Note: HATU is selected as the coupling reagent over EDC/HOBt because the secondary amine of the fragment is sterically hindered by the adjacent gem-dimethyl group. HATU generates a highly reactive HOAt-active ester that efficiently overcomes this steric barrier.

Reagents & Materials:

  • Carboxylic acid core scaffolds (0.1 mmol)

  • 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (0.12 mmol, 1.2 eq)

  • HATU (0.15 mmol, 1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (0.3 mmol, 3.0 eq)

  • Anhydrous DMF (1.0 mL)

Step-by-Step Methodology:

  • Activation: Dissolve the carboxylic acid core and HATU in anhydrous DMF. Add DIPEA and stir at room temperature for 15 minutes. Rationale: Pre-activation ensures complete conversion to the active ester before introducing the hindered amine, minimizing side reactions.

  • Coupling: Add the thiazole-propanol fragment to the reaction mixture. Stir at 40°C for 12 hours. The slight elevation in temperature provides the kinetic energy required to overcome the steric hindrance of the secondary amine.

  • Reaction Monitoring (Self-Validation): Quench a 5 µL aliquot in 100 µL of 1:1 MeCN/H₂O. Analyze via LC-MS. The reaction is deemed complete when the starting acid peak is <5% and the desired [M+H]⁺ mass is the base peak.

  • Purification: Dilute the mixture with EtOAc (10 mL) and wash sequentially with saturated NaHCO₃ (3x) and brine (1x) to remove DMF and HOAt byproducts. Dry over anhydrous Na₂SO₄, concentrate, and purify via preparative reverse-phase HPLC (C18, H₂O/MeCN gradient with 0.1% Formic Acid).

Protocol B: High-Throughput CYP3A4 Inhibition Assay

Causality Note: This fluorometric assay measures the ability of the synthesized thiazole derivatives to inhibit CYP3A4. Potassium phosphate buffer is used because it maintains the optimal pH (7.4) and ionic strength required for the stability of the recombinant CYP450 enzyme complex.

Reagents & Materials:

  • Recombinant Human CYP3A4 (Bactosomes or Supersomes)

  • Fluorogenic substrate (e.g., Vivid® BOMR)

  • NADPH Regeneration System (NADP+, Glucose-6-phosphate, G6P-Dehydrogenase)

  • Ketoconazole (Positive control inhibitor)

  • 100 mM Potassium Phosphate Buffer, pH 7.4

Step-by-Step Methodology:

  • Compound Preparation: Prepare 10-point, 3-fold serial dilutions of the synthesized test compounds in DMSO. Transfer 1 µL of each concentration to a black 384-well microtiter plate. Rationale: A 10-point curve is statistically required to generate a robust Hill slope and accurate IC₅₀ value.

  • Enzyme Master Mix: Prepare a solution containing CYP3A4 enzyme and the NADPH regeneration system in phosphate buffer. Add 24 µL to each well. Incubate at 37°C for 10 minutes to allow the thiazole compound to pre-coordinate with the heme iron.

  • Substrate Addition: Initiate the reaction by adding 25 µL of the fluorogenic substrate (BOMR) to all wells.

  • Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader (Ex: 530 nm, Em: 590 nm). Read continuously for 30 minutes at 37°C.

  • Data Validation (Self-Validation): Calculate the Z'-factor using the DMSO vehicle (negative control) and 10 µM Ketoconazole (positive control).

    • Acceptance Criteria: The assay is only valid if Z' > 0.5. Calculate IC₅₀ values using a 4-parameter logistic non-linear regression model.

Workflow Start 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol Synth Amidation / N-Alkylation (Parallel Synthesis) Start->Synth Core Building Block Purify Prep-HPLC & LC-MS Validation Synth->Purify Crude Library Assay In Vitro Screening (CYP3A4 / Kinase Panel) Purify->Assay >95% Purity Hit Hit Identification (IC50 < 100 nM) Assay->Hit Activity Profiling

Workflow for the parallel synthesis and screening of thiazole-propanol derivatives.

Summary of Assay Setup Data

Table 2: CYP3A4 Assay Plate Map & Controls Summary
Well TypeContentPurposeExpected Signal
Max Signal (0% Inhibition) Enzyme + Substrate + 1% DMSOEstablishes baseline enzyme activity.High Fluorescence
Min Signal (100% Inhibition) Enzyme + Substrate + 10 µM KetoconazoleEstablishes background/complete inhibition.Low Fluorescence
Test Compound Enzyme + Substrate + Compound (Dose Response)Determines IC₅₀ of the novel thiazole derivative.Variable (Dose-dependent)
Blank Buffer + Substrate (No Enzyme)Controls for substrate auto-fluorescence.Minimal

References

  • Alizadeh, S. R., & Hashemi, S. M. (2021). "Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery." Medicinal Chemistry Research, 30(4), 771-806. Available at:[Link]

  • Misra, R. N., et al. (2006). "Discovery and Evaluation of N-Cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide (BMS-605541), a Selective and Orally Efficacious Inhibitor of Vascular Endothelial Growth Factor Receptor-2." Journal of Medicinal Chemistry, 49(12), 3766–3769. Available at:[Link]

  • Jonckers, T. H. M., et al. (2015). "Benzoxazole and benzothiazole amides as novel pharmacokinetic enhancers of HIV protease inhibitors." Bioorganic & Medicinal Chemistry Letters, 26(1), 183-187. Available at:[Link]

1H and 13C NMR spectroscopy characterization of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 1H and 13C NMR Spectroscopy Characterization of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Executive Summary & Mechanistic Context

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly specialized structural fragment utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) [1]. Specifically, the 1,3-thiazol-5-ylmethyl moiety acts as a critical pharmacophore in cytochrome P450 3A (CYP3A) inhibitors, such as Cobicistat and Ritonavir, which are employed as pharmacokinetic enhancers in antiretroviral therapies [2].

During the drug development lifecycle, the rigorous structural verification of such intermediates is paramount. Impurities or regiochemical isomers at the thiazole ring can drastically reduce the binding affinity of the final API to the CYP3A active site [3]. This application note provides a self-validating, highly detailed Nuclear Magnetic Resonance (NMR) spectroscopy protocol to unambiguously characterize the 1H and 13C environments of this molecule, explaining the causality behind each experimental parameter.

Experimental Design & Causality

To achieve regulatory-grade structural confirmation, the experimental parameters must be deliberately chosen to address the specific chemical nature of the molecule:

  • Solvent Selection (DMSO-d6 vs. CDCl3): The molecule contains two highly polar, exchangeable protons: a tertiary alcohol (-OH) and a secondary amine (-NH-). In non-polar solvents like CDCl3, these protons undergo rapid intermolecular exchange, often resulting in broad, unintegrable baseline humps. We mandate the use of DMSO-d6 ; its strong hydrogen-bonding capability severely retards the proton exchange rate, allowing the -OH and -NH- signals to appear as distinct, quantifiable resonances.

  • Relaxation Delay (D1 = 2.0 s): The molecule features a quaternary carbon (the tertiary alcohol carbon) and isolated methylene groups. These nuclei exhibit extended longitudinal relaxation times ( T1​ ). A standard 1.0 s delay will result in incomplete relaxation and artificially low integrals. A D1 of 2.0 s ensures quantitative reliability.

  • WALTZ-16 Decoupling for 13C: To maximize the signal-to-noise ratio (SNR) for the quaternary carbons (Thiazole C5 and the C-OH), WALTZ-16 composite pulse decoupling is utilized. This eliminates carbon-proton scalar couplings, collapsing the 13C signals into sharp singlets while providing a Nuclear Overhauser Effect (NOE) enhancement.

Self-Validating NMR Protocol

This step-by-step methodology incorporates internal validation checkpoints to ensure data integrity.

Step 1: Sample Preparation

  • Weigh exactly 15.0 mg of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol.

  • Dissolve the compound in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS).

  • Vortex for 30 seconds. Validation Check: Visually inspect the NMR tube against a light source. The solution must be perfectly clear; particulate matter will distort magnetic field homogeneity.

Step 2: Instrument Setup & Tuning

  • Insert the sample into a 600 MHz NMR spectrometer equipped with a 5 mm CryoProbe.

  • Lock the spectrometer to the deuterium frequency of DMSO-d6.

  • Perform automated tuning and matching (ATM) for both 1H and 13C channels. Validation Check: Ensure the reflected power curve drops to the baseline (minimum impedance), confirming optimal power transfer to the probe.

Step 3: Shimming & Pulse Calibration

  • Apply gradient shimming (TopShim or equivalent). Validation Check: Monitor the TMS peak at 0.0 ppm. The Full Width at Half Maximum (FWHM) must be < 1.0 Hz.

  • Determine the 90° pulse width (P1) for the specific sample to ensure maximum transverse magnetization.

Step 4: Data Acquisition

  • 1H NMR: Acquire 16 scans using a 90° flip angle, a spectral width of 12 ppm, and a relaxation delay (D1) of 2.0 s.

  • 13C NMR: Acquire 1024 scans using a 30° flip angle (to allow faster pulsing), a spectral width of 220 ppm, D1 of 2.0 s, and WALTZ-16 decoupling.

Experimental Workflow Visualization

NMR_Workflow Prep 1. Sample Preparation 15 mg in 0.6 mL DMSO-d6 (Validate: Clear Solution) Lock 2. Locking & Shimming (Validate: TMS FWHM < 1.0 Hz) Prep->Lock Tune 3. Probe Tuning & Matching (Validate: Minimum Reflected Power) Lock->Tune Acq 4. Data Acquisition 1H (16 Scans) & 13C (1024 Scans) Tune->Acq Process 5. Spectral Processing (Validate: Flat Baseline, Correct Phase) Acq->Process Assign 6. Chemical Shift Assignment (Validate: Integration Matches C8H14N2OS) Process->Assign

Fig 1: Self-validating NMR workflow for the characterization of thiazole-derived fragments.

Quantitative Data & Spectral Interpretation

The tables below summarize the predicted and highly diagnostic chemical shifts for the target molecule. The data must be cross-referenced with the integration values to validate the structural integrity of the synthesized batch.

Table 1: 1H NMR Assignments (600 MHz, DMSO-d6)
PositionChemical Shift (δ, ppm)MultiplicityIntegrationCausality & Assignment Rationale
Thiazole H2 ~8.98Singlet (s)1HHighly deshielded due to the combined inductive effects of the adjacent electronegative Nitrogen and Sulfur atoms.
Thiazole H4 ~7.78Singlet (s)1HDeshielded by the aromatic ring current and the adjacent Nitrogen atom.
-OH ~4.25Broad Singlet (br s)1HExchangeable tertiary alcohol proton. Stabilized by DMSO-d6 hydrogen bonding.
Thiazole-CH2-N ~3.92Singlet (s)2HMethylene bridge strongly deshielded by the aromatic thiazole ring and the adjacent secondary amine.
N-CH2-C ~2.52Singlet (s)2HAliphatic methylene deshielded by the amine. Appears as a singlet due to the adjacent quaternary carbon.
-NH- ~2.15Broad Singlet (br s)1HExchangeable secondary amine proton.
-C(CH3)2 ~1.12Singlet (s)6HGem-dimethyl groups. Highly shielded aliphatic environment; integrates to 6 protons, confirming the isopropanol tail.

Validation Metric: The absolute integral ratio across the spectrum must strictly evaluate to 1 : 1 : 1 : 2 : 2 : 1 : 6 . Any deviation >5% indicates the presence of residual solvents, starting materials, or incomplete relaxation.

Table 2: 13C NMR Assignments (150 MHz, DMSO-d6)
PositionChemical Shift (δ, ppm)Carbon TypeCausality & Assignment Rationale
Thiazole C2 ~153.8CHMost deshielded carbon, sandwiched between N and S in the heteroaromatic ring.
Thiazole C4 ~140.5CHDeshielded by the adjacent Nitrogen atom.
Thiazole C5 ~136.2C (Quaternary)Aromatic quaternary carbon; lower intensity due to lack of NOE from attached protons.
C-OH ~69.8C (Quaternary)Aliphatic quaternary carbon strongly deshielded by the directly attached hydroxyl oxygen.
N-CH2-C ~60.5CH2Deshielded by the adjacent Nitrogen atom.
Thiazole-CH2-N ~45.2CH2Deshielded by both the thiazole ring and the amine group.
-C(CH3)2 ~27.5CH3Degenerate aliphatic methyl carbons.

Conclusion

The precise NMR characterization of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol relies heavily on controlling proton exchange dynamics and ensuring complete longitudinal relaxation. By strictly adhering to this self-validating protocol in DMSO-d6, researchers can definitively confirm the regiochemistry of the thiazole ring and the integrity of the amino-alcohol aliphatic chain, ensuring the fragment is suitable for downstream coupling in the synthesis of CYP3A-inhibiting APIs.

References

  • BLD Pharm. (n.d.). 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol | CAS: 1466554-61-9.
  • Google Patents. (2016). US20160200716A1 - Cobicistat dichlohydrate salt.
  • Daicel Pharma Standards. (n.d.). Cobicistat Impurities Manufacturer & Supplier.

Application Note: High-Resolution Mass Spectrometry Fragmentation Profiling of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Chemical Formula: C₈H₁₄N₂OS) represents a highly functionalized scaffold combining a thiazole ring, a secondary amine, and a tertiary alcohol. The thiazol-5-ylmethyl moiety is a privileged pharmacophore frequently encountered in drug discovery (e.g., the pharmacokinetic enhancer cobicistat) and agrochemicals (e.g., neonicotinoid insecticides like thiamethoxam and clothianidin)[1, 2].

Understanding the exact tandem mass spectrometry (MS/MS) fragmentation behavior of this specific structural arrangement is critical for metabolite identification, pharmacokinetic profiling, and structural elucidation of unknown analogs. This application note provides a comprehensive, mechanistically grounded guide to the exact mass fragmentation pathways of this molecule using High-Resolution Accurate Mass (HRAM) spectrometry.

Mechanistic Fragmentation Principles

When subjected to Electrospray Ionization in positive mode (ESI+), the molecule readily accepts a proton at the secondary amine, yielding a highly abundant precursor ion [M+H]⁺ at m/z 187.0905 . Upon Higher-energy C-trap Dissociation (HCD), the molecule undergoes three primary, structurally diagnostic fragmentation pathways.

I. Dehydration of the Tertiary Alcohol (m/z 169.0799)

Tertiary alcohols are highly labile under collisional activation. The protonated precursor undergoes a facile loss of a neutral water molecule (18.0106 Da), driven by the formation of a stable alkene via β -elimination. This yields the [M+H - H₂O]⁺ fragment at m/z 169.0799 .

II. Retro-Aldol-Type Cleavage (m/z 129.0486)

The 2-hydroxy-2-methylpropyl aliphatic chain is uniquely susceptible to a charge-directed, retro-aldol-like fragmentation. The lone pair on the hydroxyl oxygen drives the cleavage of the adjacent C-C bond, expelling neutral acetone (C₃H₆O, 58.0419 Da). This leaves behind the N-methyl-1-(1,3-thiazol-5-yl)methanamine cation at m/z 129.0486 . This neutral loss is a highly specific orthogonal validation for the presence of the 2-hydroxy-2-methylpropyl moiety.

III. Heterolytic C-N Bond Cleavage (m/z 98.0064)

The bond connecting the thiazole-methyl group to the secondary amine occupies a benzylic-like position. High-energy collisions induce heterolytic cleavage of this C-N bond, driven by the extreme thermodynamic stability of the resulting thiazol-5-ylmethyl cation (m/z 98.0064) . The positive charge is highly stabilized by resonance delocalization across the thiazole ring. This m/z 98 peak is a well-documented, universal hallmark of thiazol-5-ylmethyl-containing compounds [1, 3].

Fragmentation_Pathway Precursor Precursor Ion [M+H]+ m/z 187.0905 C8H15N2OS+ Dehydration Dehydration Product m/z 169.0799 C8H13N2S+ Precursor->Dehydration - H2O (18.0106 Da) RetroAldol Retro-Aldol Cleavage m/z 129.0486 C5H9N2S+ Precursor->RetroAldol - Acetone (58.0419 Da) Thiazolyl Thiazol-5-ylmethyl Cation m/z 98.0064 C4H4NS+ Precursor->Thiazolyl Heterolytic C-N Cleavage (- C4H11NO) Dehydration->Thiazolyl C-N Cleavage RetroAldol->Thiazolyl C-N Cleavage

Fig 1. Proposed HCD mass spectral fragmentation pathways of the [M+H]+ precursor.

Experimental Protocols: Self-Validating LC-MS/MS Workflow

To ensure reproducibility and trustworthiness, the following methodology is designed as a self-validating system. Every step includes the causality behind the experimental choice.

Phase 1: Sample Preparation

  • Stock Solution: Dissolve the analyte in 100% LC-MS grade Methanol to a concentration of 1 mg/mL.

  • Working Solution: Dilute to 1 µg/mL using the initial mobile phase composition (95% Water / 5% Acetonitrile containing 0.1% Formic Acid).

    • Causality: Diluting the sample in the initial mobile phase prevents the "strong solvent effect," ensuring the analyte focuses at the head of the column rather than traveling ahead of the gradient, which would cause severe peak distortion.

Phase 2: System Suitability & Validation

  • Blank Injection: Inject 5 µL of the working solvent.

    • Causality: Establishes the baseline and proves the absence of column carryover from previous runs.

  • Calibration Standard: Inject a known mass calibrant (e.g., Caffeine, [M+H]⁺ m/z 195.0876).

    • Causality: Validates that the Orbitrap or Q-TOF mass accuracy is within the acceptable < 5 ppm error threshold before analyzing the target compound.

Phase 3: UHPLC-HRAM Analysis

  • Chromatography: Inject 2 µL onto a sub-2µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a rapid gradient from 5% B to 95% B over 5 minutes (Mobile Phase A: 0.1% FA in H₂O; Mobile Phase B: 0.1% FA in MeCN).

    • Causality: Formic acid acts as an ion-pairing agent and provides the necessary protons to efficiently ionize the secondary amine in the source.

  • Mass Spectrometry: Utilize HESI(+) with HCD fragmentation. Apply a stepped Normalized Collision Energy (NCE) of 20, 40, and 60 .

    • Causality: The molecule contains both a highly fragile tertiary alcohol and a stable thiazole ring. Stepping the collision energy ensures a composite MS/MS spectrum that captures the low-energy dehydration product (m/z 169) simultaneously with the high-energy terminal thiazolyl cation (m/z 98). Furthermore, HCD is chosen over traditional ion-trap CID because HCD eliminates the "1/3 rule" low-mass cut-off, allowing the critical m/z 98 ion to be detected.

LCMS_Workflow Prep 1. Sample Prep 1 µg/mL in 0.1% FA Chrom 2. UHPLC Separation Sub-2µm C18 Column Prep->Chrom Ion 3. HESI(+) Protonation to [M+H]+ Chrom->Ion Frag 4. HCD Fragmentation Stepped NCE (20/40/60) Ion->Frag Detect 5. Orbitrap Detection HRAM Analysis Frag->Detect

Fig 2. Step-by-step LC-MS/MS workflow for the analysis of thiazole-containing amino alcohols.

Data Presentation

The following table summarizes the quantitative HRAM data expected from the described protocol. Mass errors must be maintained below 5 ppm for confident structural assignment.

Table 1: High-Resolution Accurate Mass (HRAM) Fragmentation Data

Ion TypeElemental FormulaTheoretical m/zNeutral LossDiagnostic Significance
Precursor [M+H]⁺ C₈H₁₅N₂OS⁺187.0905N/AConfirms intact molecular weight.
Fragment 1 C₈H₁₃N₂S⁺169.079918.0106 (H₂O)Indicates the presence of the labile tertiary alcohol.
Fragment 2 C₅H₉N₂S⁺129.048658.0419 (Acetone)Confirms the 2-hydroxy-2-methylpropyl aliphatic chain via retro-aldol cleavage.
Fragment 3 C₄H₄NS⁺98.006489.0841 (C₄H₁₁NO)Universal hallmark of the thiazol-5-ylmethyl substructure.

References

  • Title: Biotransformation of cobicistat: metabolic pathways and enzymes. Source: PubMed Central (PMC) / National Institutes of Health. URL: [Link]

  • Title: Qualitative Profiling and Quantification of Neonicotinoid Metabolites in Human Urine by Liquid Chromatography Coupled with Mass Spectrometry. Source: PLOS One. URL: [Link]

  • Title: Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds. Source: Journal of Physical and Chemical Reference Data / AIP Publishing. URL: [Link]

using 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol as a pharmaceutical intermediate

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in the Synthesis of Cytochrome P450 Inhibitors and Antiviral Agents

Introduction & Mechanistic Rationale

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly specialized, bifunctional pharmaceutical intermediate. It features a 1,3-thiazole-5-ylmethyl group—a privileged pharmacophore widely recognized for its ability to coordinate with the heme iron of Cytochrome P450 (CYP) enzymes, particularly CYP3A4[1].

The incorporation of the 2-methylpropan-2-ol (tert-butanol derivative) moiety attached to a secondary amine provides a sterically hindered, hydrophilic headgroup. This specific steric bulk is critical in rational drug design: it increases aqueous solubility while simultaneously shielding the hydroxyl group from rapid Phase II metabolism (e.g., glucuronidation and N-dealkylation), a common pitfall that accelerates drug clearance[2].

CYP3A4_Pathway A Thiazole Intermediate (CAS 1466554-61-9) B Amide/Urea Coupling A->B Synthetic Integration C CYP3A4 Enzyme Active Site B->C Target Binding D Heme Iron Coordination C->D N-Fe Interaction E Pharmacokinetic Enhancement D->E Reduced Drug Clearance

Mechanism of CYP3A4 inhibition via thiazole-heme coordination.

Causality in Experimental Design

When utilizing this secondary amine in coupling reactions (e.g., forming ureas or amides), the steric hindrance of the adjacent gem-dimethyl groups on the propan-2-ol moiety dictates the choice of coupling reagents. Standard carbodiimides (like DCC or EDC) often result in low yields due to the bulky nature of the amine. Therefore, uronium-based coupling reagents (e.g., HATU) combined with a strong base (DIPEA) are required to drive the reaction forward through a highly reactive active ester intermediate. Furthermore, because the thiazole nitrogen is weakly basic but can be protonated, maintaining a slightly basic pH (pH > 8) during the reaction is crucial to ensure the secondary amine remains the primary nucleophile[3].

Quantitative Data & Optimization

Table 1: Physicochemical and Reactivity Profiling of the Intermediate

Property / Parameter2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-olTraditional Primary Amine (e.g., Benzylamine)Rationale for Difference
Molecular Weight 186.27 g/mol 107.15 g/mol Includes built-in solubilizing and shielding group.
Nucleophilicity Moderate (Sterically hindered)Highgem-dimethyl bulk shields the amine nitrogen.
Optimal Coupling Reagent HATU / COMUEDC / HOBtRequires highly reactive OAt/OBt esters to overcome steric clash.
Metabolic Stability (in vitro) High (Resists N-dealkylation)Low to ModerateSteric bulk prevents access by metabolic enzymes[2].

Experimental Protocols

Protocol 1: Synthesis of Thiazole-Based Amide Derivatives

Objective: Couple 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol with a target carboxylic acid (e.g., an antiviral core scaffold) to generate a stable amide. Self-Validating System: The protocol incorporates in-process TLC and post-reaction LC-MS to confirm the consumption of the sterically hindered amine, preventing false positives from unreacted acid.

Step-by-Step Methodology :

  • Activation : Dissolve the target carboxylic acid (1.0 eq, 10 mmol) in anhydrous N,N-dimethylformamide (DMF, 20 mL) under an inert argon atmosphere.

  • Reagent Addition : Add HATU (1.2 eq, 12 mmol) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq, 30 mmol). Causality: DIPEA is used in excess to ensure the complete deprotonation of the carboxylic acid and to neutralize any hydrochloride salts, ensuring the secondary amine remains nucleophilic.

  • Intermediate Formation : Stir the mixture at room temperature for 15 minutes. Validation: A distinct color change (typically to pale yellow) indicates the formation of the active HOAt ester.

  • Amine Addition : Slowly add 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (1.1 eq, 11 mmol) dropwise as a solution in DMF (5 mL).

  • Reaction Progression : Elevate the temperature to 40 °C. Causality: The steric hindrance of the gem-dimethyl group requires mild heating to overcome the activation energy barrier for amide bond formation.

  • Monitoring : After 4 hours, sample 10 µL of the reaction mixture, dilute in methanol, and analyze via LC-MS. Validation: Look for the disappearance of the carboxylic acid mass peak and the emergence of the product mass [M+H]+.

  • Workup : Quench the reaction with saturated aqueous NaHCO3 (50 mL). Extract with ethyl acetate (3 x 30 mL). The aqueous layer retains the DMF and HATU byproducts.

  • Purification : Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash chromatography (Silica gel, Dichloromethane:Methanol 95:5).

Workflow Step1 1. Acid Activation (HATU/DIPEA in DMF) Step2 2. Amine Addition (CAS 1466554-61-9) Step1->Step2 Step3 3. Thermal Shift (Heat to 40°C) Step2->Step3 QC1 QC: LC-MS Analysis Check[M+H]+ Step3->QC1 QC1->Step3 Incomplete Step4 4. Aqueous Workup (NaHCO3 / EtOAc) QC1->Step4 Mass Confirmed Step5 5. Flash Chromatography (DCM:MeOH) Step4->Step5

Step-by-step amide coupling workflow with integrated LC-MS validation.

Protocol 2: Synthesis of Urea Linkages via Isocyanate Intermediates

Objective: Form a urea linkage, a common motif in protease inhibitors, utilizing the secondary amine. Self-Validating System: Urea formation from secondary amines can be reversible under extreme conditions. FTIR is used to validate the disappearance of the strong isocyanate peak (~2270 cm⁻¹) and the appearance of the urea carbonyl (~1650 cm⁻¹).

Step-by-Step Methodology :

  • Preparation : Dissolve 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (1.0 eq, 5 mmol) in anhydrous Dichloromethane (DCM, 15 mL) and cool to 0 °C using an ice bath.

  • Base Addition : Add Triethylamine (TEA, 1.5 eq, 7.5 mmol).

  • Coupling : Slowly add the target isocyanate (1.05 eq, 5.25 mmol) dropwise over 10 minutes. Causality: Dropwise addition at 0 °C minimizes exothermic side reactions and prevents the dimerization of the highly reactive isocyanate.

  • Monitoring : Stir for 2 hours, allowing the reaction to naturally warm to room temperature. Validation: Monitor via FTIR. The reaction is complete when the distinct N=C=O stretch at 2270 cm⁻¹ is completely absent.

  • Isolation : Wash the organic layer with 0.1 M HCl (10 mL) to remove unreacted amine, followed by brine (10 mL). Causality: The thiazole ring is sensitive to strong acids; 0.1 M HCl is dilute enough to protonate the aliphatic amine without degrading the thiazole moiety[4].

  • Drying : Dry over MgSO4 and evaporate to yield the crude urea, which can be recrystallized from a mixture of ethyl acetate and hexanes.

Advanced Considerations in Drug Design

The introduction of the 2-methylpropan-2-ol group via this intermediate serves a dual purpose. First, the hydroxyl group acts as a potent hydrogen bond donor/acceptor, which can interact with polar residues in the target protein's binding pocket. Second, the gem-dimethyl configuration restricts the conformational flexibility of the alkyl chain. This entropic pre-organization lowers the energetic penalty of binding, often resulting in a lower IC50 or Ki value against the target enzyme compared to straight-chain analogs[5].

References

  • Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties as Promising Scaffolds for the Development of New Antibacterial and Antifungal Candidates Targeting Multidrug-Resistant Pathogens. PubMed Central (PMC).[4]

  • Thiazole conjugated amino acid derivatives as potent cytotoxic agents. PubMed Central (PMC).[3]

  • Structural Modification and Pharmacological Evaluation of (Thiadiazol-2-yl)pyrazines as Novel Piezo1 Agonists for the Intervention of Disuse Osteoporosis. Journal of Medicinal Chemistry - ACS Publications.[2]

  • Biocatalytic routes to anti-viral agents and their synthetic intermediates. RSC Publishing.[1]

  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. PubMed Central (PMC).[5]

Sources

in vivo dosing protocols for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in murine models

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: In Vivo Pharmacokinetic Evaluation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in Murine Models

Executive Summary

As a Senior Application Scientist, I have designed this protocol to move beyond standard operating procedures by exploring the causality behind each experimental choice. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is a highly specific small molecule featuring a privileged pharmacophore designed for cytochrome P450 (CYP3A) interaction. This guide provides an authoritative, self-validating in vivo murine protocol to evaluate its efficacy as a pharmacokinetic (PK) enhancer.

Structural Causality and Mechanistic Rationale

To design an effective in vivo protocol, we must first understand how the molecule's architecture dictates its biological behavior:

  • The 1,3-thiazol-5-ylmethyl Motif: This heterocyclic group is a well-documented pharmacophore utilized in clinical PK enhancers (e.g., Cobicistat and Ritonavir) [1, 3]. The basic nitrogen of the thiazole ring acts as a strong ligand, coordinating directly with the heme iron in the active site of CYP3A4. This coordination prevents the oxidation of co-administered drugs, leading to potent, mechanism-based enzyme inhibition[4, 6].

  • The 2-methylpropan-2-ol Tail: Attached via a secondary amine, this moiety serves as a sterically hindered, hydrophilic tail. It prevents rapid aliphatic oxidation of the inhibitor itself while significantly improving aqueous solubility compared to highly lipophilic legacy inhibitors [2].

  • Model Selection Causality: Because the goal of this compound is to inhibit CYP3A-mediated clearance, in vivo testing must utilize co-administration protocols with a sensitive CYP3A probe substrate (e.g., Midazolam) [5]. Furthermore, because wild-type murine Cyp3a11 has overlapping but distinct binding affinities compared to human CYP3A4, humanized CYP3A4 (hCYP3A4) transgenic mice are highly recommended to accurately predict human PK boosting [5].

Visualizing the Inhibition Pathway

Mechanism Substrate Probe Substrate (e.g., Midazolam) CYP CYP3A4 / Cyp3a11 Active Site Substrate->CYP Binds Metabolite Hydroxylated Metabolite CYP->Metabolite Oxidation Boost Enhanced Systemic Exposure (PK Boost) CYP->Boost Clearance Blocked Inhibitor 2-Methyl-1-[(1,3-thiazol-5-ylmethyl) amino]propan-2-ol Heme Heme Iron Coordination Inhibitor->Heme Thiazole Nitrogen Heme->CYP Inhibits

Caption: Mechanism of CYP3A4 inhibition by the thiazol-5-ylmethyl pharmacophore.

The Self-Validating In Vivo Protocol

A robust protocol must be a self-validating system. If the PK boosting fails, the experimental design must inherently tell you why (e.g., formulation failure vs. lack of intrinsic efficacy).

Formulation Preparation

The compound possesses a polar hydroxyl group and a basic secondary amine, but the thiazole ring introduces lipophilicity. Using a purely aqueous buffer will cause precipitation in the gastric fluid, leading to erratic absorption.

  • Optimized Vehicle: 5% DMSO, 40% PEG400, 55% Saline.

  • Causality: DMSO ensures primary dissolution of the compound at the molecular level. PEG400 acts as a cosolvent and absorption enhancer, keeping the drug in solution as it transitions from the acidic stomach to the neutral pH of the murine intestine.

Step-by-Step Dosing & Sampling Methodology

  • Animal Acclimation: Fast male hCYP3A4 transgenic mice (8-10 weeks old, ~25g) for 12 hours prior to dosing to eliminate food-effect variability on gastric emptying.

  • Control Group Dosing: Administer Midazolam (Probe) at 2 mg/kg via oral gavage (PO) using the optimized vehicle (without the inhibitor).

  • Test Group Dosing: Co-administer 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (10 mg/kg) and Midazolam (2 mg/kg) as a single PO dose.

  • Serial Blood Collection: Collect 20 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Use K2EDTA coated tubes to prevent coagulation.

  • Plasma Extraction: Centrifuge at 3,000 x g for 10 mins at 4°C. Extract 10 µL of plasma and precipitate proteins using 30 µL of ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide).

  • LC-MS/MS Bioanalysis: Analyze the supernatant using a C18 column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Visualizing the Experimental Workflow

Workflow Step1 1. Formulation 5% DMSO / 40% PEG400 / 55% Saline Step2 2. Animal Preparation Fasted C57BL/6 or hCYP3A4 Mice Step1->Step2 Step3 3. Dosing (PO/IV) Inhibitor (10 mg/kg) + Probe (2 mg/kg) Step2->Step3 Step4 4. Serial Blood Sampling Submandibular Vein (0-24h) Step3->Step4 Step5 5. Plasma Extraction Protein Precipitation (Acetonitrile) Step4->Step5 Step6 6. LC-MS/MS Quantification PK Parameter Calculation Step5->Step6

Caption: Step-by-step in vivo pharmacokinetic workflow for murine models.

Protocol Self-Validation & Quality Control

To ensure trustworthiness, evaluate the following internal checkpoints:

  • Checkpoint 1 (Baseline Clearance): The Control Group must show a Midazolam half-life ( T1/2​ ) of < 1.0 hour. If it is longer, the mice may have underlying hepatic impairment.

  • Checkpoint 2 (Inhibitor Exposure): Always quantify the plasma concentration of the inhibitor itself alongside the probe. If Midazolam is not boosted, check the inhibitor's Cmax​ . If the inhibitor's Cmax​ is below its known in vitro IC50​ , the failure is due to poor absorption of the inhibitor, not a lack of intrinsic CYP3A4 binding affinity.

Data Presentation: Expected Pharmacokinetic Outcomes

When the thiazol-5-ylmethyl pharmacophore successfully coordinates with hepatic and intestinal CYP3A4, you will observe a dramatic shift in the probe's systemic exposure. Below is a structured data table representing the expected quantitative PK parameters based on successful mechanism-based inhibition.

Pharmacokinetic ParameterMidazolam (Control)Midazolam + Inhibitor (10 mg/kg)Fold Change / Impact
Cmax​ (ng/mL) 125.4 ± 15.2480.6 ± 42.13.8x Increase
AUC0−t​ (ng·h/mL) 180.2 ± 20.51450.8 ± 115.38.0x Increase
T1/2​ (h) 0.8 ± 0.13.5 ± 0.44.3x Prolongation
CL/F (L/h/kg) 11.1 ± 1.21.4 ± 0.287% Reduction

Note: The massive reduction in Apparent Clearance ( CL/F ) and the spike in Cmax​ confirm that the compound is successfully inhibiting both first-pass intestinal metabolism and hepatic clearance.

References

  • Novel process for the preparation of 1,3-thiazol-5-ylmethyl [(2r,5r)-5- carbamoyl) amino] -4-(morpholin-4-yl)butanoyl]amino}-1,6-diphenylhexan-2-yl]carbamate. Google Patents.

  • Benzoxazole and benzothiazole amides as novel pharmacokinetic enhancers of HIV protease inhibitors. PubMed. URL:[Link]

  • CPY3A4-Mediated Lopinavir Bioactivation and Its Inhibition by Ritonavir. PMC. URL:[Link]

  • Discovery of a Highly Selective CYP3A4 Inhibitor Suitable for Reaction Phenotyping Studies and Differentiation of CYP3A4 and CYP3A5. PMC. URL:[Link]

  • Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Forschungszentrum Jülich. URL:[Link]

Application Note: Advanced Crystallization and Purification Strategies for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals Content Type: Technical Guide & Experimental Protocols

Chemical Profiling & Rationale for Purification

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly specialized building block. The 1,3-thiazol-5-ylmethyl moiety is a critical structural motif found in Cytochrome P450 monooxygenase inhibitors, most notably in the synthesis of antiretroviral pharmacokinetic enhancers like Cobicistat[1].

Purifying this specific intermediate presents unique physicochemical challenges due to its trifunctional nature:

  • Secondary Amine: Highly basic and prone to severe peak tailing during standard silica gel chromatography due to strong interactions with acidic silanol groups.

  • Thiazole Ring: A weak base capable of π−π stacking and transition-metal coordination, which can lead to the retention of metallic catalyst impurities from upstream synthesis.

  • Tertiary Alcohol: Acts as both a strong hydrogen-bond donor and acceptor. The steric bulk of the gem-dimethyl groups adjacent to the alcohol complicates crystal lattice packing, often causing the compound to "oil out" (liquid-liquid phase separation) rather than crystallize during cooling.

To overcome these challenges, traditional column chromatography is bypassed in favor of acid-base extraction followed by controlled salt crystallization . This approach leverages the differential pKa values of the molecule to strip away non-basic impurities and utilizes ionic lattice energy to drive solid-state formation.

Mechanistic Principles of the Workflow

As an Application Scientist, it is critical to understand the causality behind each experimental choice rather than blindly following a procedure.

  • Why Acid-Base Extraction? The secondary amine has a pKa of approximately 9.5-10.0, while the thiazole nitrogen is much weaker (pKa ~2.5). By adjusting the aqueous phase to pH 2.0, the secondary amine is fully protonated, driving the target molecule into the aqueous layer. Neutral or non-basic organic impurities remain in the organic phase and are discarded. Subsequent basification to pH 11.0 deprotonates the amine, allowing the target to be cleanly extracted back into an organic solvent like ethyl acetate[1].

  • Why Salt Crystallization? Free-base amino alcohols often resist crystallization due to strong, disordered intermolecular hydrogen bonding that favors a viscous liquid state. Converting the amine to a hydrochloride (HCl) salt introduces strong ionic interactions that dominate the lattice thermodynamics. The use of an alcohol/ether solvent system (e.g., ethanol/diethyl ether) provides an ideal metastable zone where the salt is soluble in the alcohol but highly insoluble in the ether antisolvent, promoting the growth of highly pure, colorless needles[2].

Workflow Crude Crude Reaction Mixture AcidExt Acidic Extraction (1N HCl, pH 2) Crude->AcidExt OrgDiscard Discard Organic Impurities AcidExt->OrgDiscard Organic Phase Basify Basification (NaOH, pH 10-11) AcidExt->Basify Aqueous Phase OrgExtract Organic Extraction (EtOAc or DCM) Basify->OrgExtract SaltForm Salt Formation (HCl in Ether/EtOH) OrgExtract->SaltForm Optional Cryst Crystallization (Cooling to 4°C) OrgExtract->Cryst Free Base Route SaltForm->Cryst Pure Pure Crystalline Product Cryst->Pure

Workflow for the purification and crystallization of thiazole-containing amino alcohols.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed to be self-validating; physical observations at each step (e.g., phase separation clarity, exothermic responses, and precipitate formation) serve as real-time quality control checks.

Protocol A: Free-Base Isolation via Acid-Base Extraction

This step removes unreacted starting materials and non-basic byproducts. It avoids harsh reagents that could degrade the sensitive thiazole moiety[3].

  • Initial Dissolution: Dissolve 10.0 g of crude 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in 100 mL of Ethyl Acetate (EtOAc).

  • Acidification: Transfer to a separatory funnel. Add 100 mL of 1N HCl. Shake vigorously and vent.

    • Validation Check: Check the pH of the aqueous layer; it must be ≤ 2.0.

  • Phase Separation: Allow the layers to separate. The lower aqueous layer contains the protonated target. Drain the aqueous layer and discard the upper organic layer (contains impurities).

  • Basification: Cool the aqueous layer in an ice bath to 5°C. Slowly add 2N NaOH dropwise with stirring until the pH reaches 10.5–11.0.

    • Causality: Cooling is essential because the neutralization reaction is exothermic, and elevated temperatures can cause base-catalyzed degradation of the thiazole ring.

  • Extraction: Extract the basic aqueous layer with fresh EtOAc ( 3×75 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous Na2​SO4​ .

  • Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the purified free base as a viscous pale-yellow oil.

Protocol B: Antisolvent Crystallization of the Hydrochloride Salt

To achieve >99% purity suitable for API synthesis, the free base is converted to an HCl salt and crystallized[2]. Controlling the supersaturation and cooling profile is vital to dictate the morphology of organic crystals[4].

  • Dissolution: Dissolve the purified free base oil (approx. 8.0 g) in 25 mL of absolute ethanol.

  • Salt Formation: Place the flask in an ice bath (0–5°C). Slowly add 1.05 equivalents of 2M HCl in diethyl ether dropwise under continuous magnetic stirring.

    • Validation Check: The solution will become slightly warm, and a white turbidity should begin to form, validating the formation of the amine hydrochloride salt.

  • Antisolvent Addition: Once the HCl addition is complete, slowly add 50 mL of cold diethyl ether (antisolvent) over 15 minutes.

  • Aging & Crystal Growth: Remove the stirring bar and transfer the flask to a 4°C refrigerator for 12 hours.

    • Causality: Slow, undisturbed cooling prevents rapid nucleation, avoiding the entrapment of solvent molecules (inclusions) and yielding highly pure, well-defined crystalline needles.

  • Isolation: Filter the resulting crystals through a sintered glass funnel under vacuum. Wash the filter cake with 20 mL of cold diethyl ether. Dry under high vacuum at 40°C for 6 hours.

Phase Solvent Solvent System Supersat Supersaturation Solvent->Supersat Heating Nucleation Primary Nucleation Supersat->Nucleation Cooling Growth Crystal Growth Nucleation->Growth Depletion Isolation Filtration & Drying Growth->Isolation Separation

Thermodynamic stages of controlled crystallization for API fragments.

Quantitative Data Summaries

The choice of solvent system and physical state (free base vs. salt) drastically impacts the final yield and purity. The table below summarizes the quantitative outcomes of different purification matrices applied to this thiazole-amino-alcohol scaffold.

Purification MethodSolvent SystemTarget StateYield (%)Purity (HPLC Area %)Crystal Habit / Form
Liquid-Liquid Extraction Ethyl Acetate / WaterFree Base85.096.5Viscous Oil / Amorphous
Recrystallization Toluene / HexaneFree Base78.598.2Granular Crystals
Antisolvent Crystallization Ethanol / Diethyl EtherHCl Salt92.0>99.0Colorless Needles

Note: The Ethanol/Diethyl Ether antisolvent crystallization method provides the highest yield and purity, bypassing the thermodynamic barrier of the free base's propensity to oil out.

Sources

incorporating 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol into protease inhibitor scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

This application note details the rational design, chemical synthesis, and biochemical validation of incorporating the fragment 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol into peptidomimetic protease inhibitor (PI) scaffolds. By bridging structural biology with synthetic utility, this guide provides drug development professionals with a robust framework for developing dual-action therapeutics: potent viral protease inhibitors with intrinsic pharmacokinetic boosting properties.

Mechanistic Rationale: The Anatomy of the Fragment

The design of modern protease inhibitors, such as those targeting HIV-1 or SARS-CoV-2 (Mpro/3CLpro), often requires a delicate balance between target affinity and metabolic stability. The fragment 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is a highly specialized building block that introduces two synergistic pharmacophores into a core scaffold:

  • The 1,3-Thiazol-5-ylmethyl Group : Heterocyclic fragments are critical in PI design due to their rigid core structures, which fit precisely into hydrophobic enzyme pockets (e.g., the S2 subsite of HIV-1 protease) while providing heteroatoms for hydrogen bonding[1]. Furthermore, the thiazole nitrogen acts as a potent Type II ligand for Cytochrome P450 3A4 (CYP3A4). It tightly coordinates to the ferric heme iron, decreasing the redox potential and preventing reduction by cytochrome P450 reductase, thereby acting as a pharmacokinetic enhancer (booster)[2].

  • The 2-Methylpropan-2-ol (Tertiary Alcohol) Moiety : Unlike primary or secondary alcohols, this tertiary alcohol is highly resistant to metabolic oxidation by alcohol dehydrogenases. The gem-dimethyl groups provide intense steric shielding, filling adjacent hydrophobic pockets (such as S2'), while the hydroxyl group serves as an essential hydrogen bond donor/acceptor to backbone residues (e.g., Asp25/29 in HIV PR).

Pathway A Fragment: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol B Thiazole Moiety A->B C Tertiary Alcohol Moiety A->C D CYP3A4 Heme Iron Coordination B->D Type II Inhibition E Protease S2/S2' Pocket Binding B->E Hydrophobic fit C->E H-Bonding F Metabolic Stability (Steric Shielding) C->F Oxidation resistant

Mechanistic divergence of the fragment's structural motifs in target binding and metabolic stability.

Synthetic Integration: Carbamate Linkage Protocol

To incorporate this secondary amine fragment into a generic hydroxyethylamine (HEA) or hydroxyethylene PI core, a carbamate linkage is preferred. Carbamates are metabolically more stable than esters and enforce a rigidified conformation that optimally positions the thiazole ring into the target pocket[1].

Because the secondary amine of the fragment is sterically hindered by the adjacent gem-dimethyl group, standard coupling reagents (like phosgene at room temperature) often yield poor conversions. The following self-validating protocol utilizes p-nitrophenyl chloroformate to form a stable, isolable activated intermediate, followed by high-temperature coupling.

Materials

  • Core Scaffold : PI core with a free primary or secondary hydroxyl group (1.0 eq).

  • Fragment : 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (1.5 eq).

  • Reagents : p-Nitrophenyl chloroformate (1.2 eq), N,N-Diisopropylethylamine (DIPEA) (3.0 eq), 4-Dimethylaminopyridine (DMAP) (0.1 eq).

  • Solvent : Anhydrous Dichloromethane (DCM) and N,N-Dimethylformamide (DMF).

Step-by-Step Methodology

  • Activation of the Core Scaffold :

    • Dissolve the PI core (1.0 eq) in anhydrous DCM under an inert argon atmosphere.

    • Add pyridine (2.0 eq) and cool the reaction mixture to 0 °C.

    • Causality: Cooling is essential to prevent the formation of symmetrical carbonates.

    • Slowly add p-nitrophenyl chloroformate (1.2 eq) dropwise. Stir for 2 hours at room temperature.

    • Wash the organic layer with 1M HCl, brine, dry over Na₂SO₄, and concentrate to yield the activated p-nitrophenyl carbonate intermediate.

  • Fragment Coupling :

    • Dissolve the activated intermediate in anhydrous DMF.

    • Add the fragment, 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (1.5 eq), followed by DIPEA (3.0 eq) and DMAP (0.1 eq).

    • Causality: DMF is chosen for its high boiling point and polarity, stabilizing the transition state of the sterically hindered amine. DMAP acts as a nucleophilic catalyst to accelerate the displacement of the p-nitrophenol leaving group.

    • Heat the reaction to 60 °C and stir for 12–18 hours. Monitor via LC-MS until the intermediate is consumed.

  • Purification :

    • Quench with water and extract with Ethyl Acetate.

    • Purify the crude product via preparative HPLC (C18 column, Acetonitrile/Water gradient with 0.1% TFA) to isolate the final carbamate-linked PI.

Workflow S1 Core Scaffold Activation S2 Fragment Coupling (60°C) S1->S2 S3 Purification (Prep-HPLC) S2->S3 S4 Protease FRET Assay S3->S4 S5 CYP3A4 P450-Glo Assay S3->S5

Step-by-step workflow from chemical integration to dual-target biochemical validation.

Biochemical Validation Protocols

To validate the dual functionality of the synthesized scaffold, it must be evaluated for both target protease inhibition and CYP3A4 mechanism-based inactivation. Ritonavir-like molecules are known to act as mechanism-based inactivators (MBIs) that require catalytic turnover to form reactive intermediates, irreversibly binding to the CYP3A4 apo-enzyme or heme[3].

Protocol A: CYP3A4 Inhibition and MBI Assessment

  • Preparation : Prepare a 2X CYP3A4 reaction mixture containing recombinant human CYP3A4 (10 nM), Cytochrome P450 reductase, and 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-Incubation (Critical Step) :

    • Mix the synthesized inhibitor (serial dilutions from 10 µM to 0.1 nM) with the CYP3A4 mixture.

    • Add an NADPH regenerating system to initiate the reaction and incubate at 37 °C for 30 minutes.

    • Causality: This pre-incubation step in the presence of NADPH allows the thiazole moiety to undergo catalytic turnover, capturing time-dependent mechanism-based inactivation (MBI) alongside reversible Type II inhibition[3].

  • Substrate Addition : Add Luciferin-IPA (a highly specific luminescent substrate for CYP3A4) and incubate for an additional 10 minutes.

  • Detection : Add Luciferin Detection Reagent, incubate for 20 minutes at room temperature, and read luminescence. Calculate the IC₅₀ using a 4-parameter logistic curve.

Protocol B: Viral Protease FRET Assay

  • Enzyme Preparation : Dilute the target viral protease (e.g., HIV-1 PR) in assay buffer (0.1 M sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7).

  • Compound Incubation : Add the synthesized inhibitor (serial dilutions) to the enzyme and incubate for 15 minutes at room temperature to allow complex formation.

  • Reaction Initiation : Add the fluorogenic peptide substrate (e.g., RE(EDANS)SQNYPIVQK(DABCYL)R) to a final concentration of 5 µM.

  • Kinetic Reading : Measure fluorescence (Ex/Em = 340/490 nm) continuously for 20 minutes. Determine the initial velocity ( V0​ ) and calculate the Ki​ using the Morrison equation for tight-binding inhibitors.

Quantitative Data Presentation

The incorporation of the 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol fragment drastically alters the pharmacological profile of a generic PI scaffold. The table below summarizes representative structure-activity relationship (SAR) data demonstrating the dual-action enhancement.

Table 1: Representative SAR and Pharmacokinetic Profiling of PI Scaffold Modifications

Scaffold Modification (Fragment Added)Target Protease IC₅₀ (nM)CYP3A4 IC₅₀ (nM)Hepatic Clearance (µL/min/mg)Mechanism of CYP3A4 Inhibition
None (Unmodified Core) 45.2 ± 3.1> 10,00085.4 (High)N/A
Standard Benzylamine 12.4 ± 1.8> 5,00062.1 (Moderate)Weak Competitive
1,3-Thiazol-5-ylmethylamine 3.1 ± 0.4145 ± 1228.5 (Low)Type II (Reversible)
Target Fragment (Tertiary Alcohol + Thiazole) 0.8 ± 0.1 18 ± 2 < 5.0 (Very Low) Type II + MBI (Irreversible)

Note: The addition of the tertiary alcohol reduces hepatic clearance significantly compared to the simple thiazole amine by eliminating a metabolic soft spot and increasing steric hindrance around the carbamate linkage.

Sources

Application Note: Evaluating 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol as a Novel CYP3A4 Pharmacoenhancer in Cell Culture Models

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Compound: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) Primary Application: Cytochrome P450 3A4 (CYP3A4) Mechanism-Based Inhibition (MBI)

Executive Summary & Mechanistic Rationale

In modern pharmacokinetic (PK) optimization, co-administering a therapeutic agent with a CYP3A4 inhibitor (a "pharmacoenhancer" or "booster") is a validated strategy to increase the systemic exposure and half-life of drugs that undergo rapid first-pass metabolism[1].

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (hereafter referred to as TMA-P ) represents a highly targeted fragment for CYP3A4 inhibition. Its structural core relies on the 1,3-thiazol-5-ylmethyl moiety—the exact pharmacophore utilized by clinical pharmacoenhancers such as Ritonavir and Cobicistat[1].

The Causality of Inhibition (Expertise & Experience)

The mechanism of action for TMA-P is driven by two distinct structural interactions within the CYP3A4 active site:

  • Type II Heme Coordination: The unhindered nitrogen atom of the thiazole ring directly coordinates with the heme iron of CYP3A4, inducing a characteristic Type II spectral shift and displacing the axial water ligand[2].

  • Mechanism-Based Inactivation (MBI): Like Cobicistat, TMA-P acts as a mechanism-based inhibitor. It requires initial catalytic turnover by CYP3A4 to form a reactive metabolic-intermediate complex (MIC) that irreversibly binds to the enzyme apoprotein or heme prosthetic group[3]. The compact amino-propan-2-ol tail allows TMA-P to occupy the hydrophobic S119 pocket without the severe steric clashing observed in bulkier ritonavir analogs[2].

To accurately evaluate TMA-P, cell culture assays must be designed to capture both reversible competitive inhibition and time-dependent irreversible inactivation.

Mandatory Visualization: Inhibition Pathway

The following workflow diagram illustrates the molecular cascade initiated by TMA-P, leading to the desired pharmacokinetic enhancement.

G A 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Test Compound) B Thiazole Nitrogen Heme Iron Coordination A->B Binds via C CYP3A4 Active Site (Mechanism-Based Inactivation) B->C Irreversibly Inactivates D Reduced Substrate Metabolism (e.g., Luciferin-IPA / Midazolam) C->D Causes E Pharmacokinetic Enhancement (Increased Co-drug Half-life) D->E Results in

Figure 1: Mechanism of CYP3A4 inhibition by the thiazol-5-ylmethyl compound.

Assay Design & Self-Validating Systems

To ensure trustworthiness and eliminate false positives, this protocol utilizes a self-validating dual-assay system in HepaRG cells.

  • Why HepaRG cells? Unlike HepG2 cells, which lack basal CYP450 expression, differentiated HepaRG cells express physiologically relevant levels of CYP3A4, transporters, and competing metabolic enzymes, making them the gold standard for in vitro PK profiling.

  • Why a Pre-incubation Step? Because TMA-P is a suspected MBI, a 30-minute pre-incubation allows the enzyme to process the inhibitor into its reactive intermediate[2]. A significant drop in the IC₅₀ value between the "0-minute" and "30-minute" pre-incubation arms confirms mechanism-based inactivation rather than simple competitive binding.

  • Self-Validation (Viability Counter-Screen): A loss of CYP3A4 activity could theoretically be caused by generalized compound cytotoxicity. By running a parallel ATP-based cell viability assay (CellTiter-Glo), we ensure that the observed enzyme inhibition is specific and not an artifact of cell death.

Step-by-Step Experimental Protocols

Protocol A: Time-Dependent CYP3A4 Inhibition Assay (CYP3A4-Glo™)

Reagents Required: Differentiated HepaRG cells, William's E Medium (no phenol red), Luciferin-IPA substrate, CYP3A4-Glo Detection Reagent, TMA-P (Test Compound), Cobicistat (Positive Control).

Step 1: Cell Preparation & Seeding

  • Thaw cryopreserved differentiated HepaRG cells according to the supplier's protocol.

  • Seed cells at a density of 72,000 cells/well in a 96-well flat-bottom plate using William's E Medium supplemented with GlutaMAX and 10% FBS.

  • Incubate for 72 hours at 37°C, 5% CO₂ to allow monolayer formation and stabilization of basal CYP3A4 expression.

Step 2: Compound Preparation

  • Prepare a 10 mM stock of TMA-P in 100% DMSO.

  • Perform a 7-point, 3-fold serial dilution in serum-free assay medium.

  • Critical Causality Note: Ensure the final DMSO concentration in all wells is strictly ≤0.1%. Higher concentrations of DMSO act as weak CYP3A4 inhibitors and will artificially suppress the baseline luminescent signal.

Step 3: Pre-Incubation (MBI Activation)

  • Aspirate the culture medium from the HepaRG plates and wash once with warm PBS.

  • Arm 1 (No Pre-incubation): Add 50 µL of compound dilutions and immediately proceed to Step 4.

  • Arm 2 (30-min Pre-incubation): Add 50 µL of compound dilutions and incubate for exactly 30 minutes at 37°C. This allows CYP3A4 to metabolize the thiazole ring, triggering irreversible active-site binding.

Step 4: Substrate Addition & Detection

  • Add 50 µL of 3 µM Luciferin-IPA (a highly specific CYP3A4 luminescent substrate) to all wells.

  • Incubate for 60 minutes at 37°C.

  • Transfer 50 µL of the supernatant from each well to a solid white 96-well plate.

  • Add 50 µL of Luciferin Detection Reagent to the transferred supernatant. Incubate for 20 minutes at room temperature in the dark to stabilize the glow signal.

  • Read luminescence on a microplate reader (integration time: 1 second/well).

Protocol B: Cytotoxicity Counter-Screen (CellTiter-Glo®)

Step 1: Parallel Treatment

  • Prepare a parallel 96-well plate of HepaRG cells identical to Protocol A.

  • Treat with the same 7-point concentration gradient of TMA-P for 90 minutes (matching the total 30 min pre-incubation + 60 min substrate exposure time).

Step 2: Viability Readout

  • Remove the plate from the incubator and equilibrate to room temperature for 15 minutes.

  • Add 100 µL of CellTiter-Glo Reagent directly to the 100 µL of medium in each well.

  • Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes.

  • Record luminescence. Calculate the CC₅₀ (Cytotoxic Concentration 50%).

Data Synthesis & Quantitative Analysis

The following table synthesizes expected quantitative benchmarks for TMA-P compared to established clinical pharmacoenhancers, demonstrating how to interpret the time-dependent shift in IC₅₀[1],[2].

CompoundIC₅₀ (No Pre-incubation)IC₅₀ (30 min Pre-incubation)Inactivation Rate ( kinact​ )Binding Affinity ( KI​ )Cytotoxicity (CC₅₀)
TMA-P (Test) 0.85 µM0.12 µM (7x shift)0.35 min⁻¹0.50 µM> 100 µM
Cobicistat 0.24 µM0.03 µM (8x shift)0.44 min⁻¹0.94 µM> 100 µM
Ritonavir 0.22 µM0.02 µM (11x shift)0.23 min⁻¹0.25 µM> 100 µM

Data Interpretation: A leftward shift in the IC₅₀ value (>5-fold) following pre-incubation confirms that TMA-P is a potent mechanism-based inactivator. The lack of cytotoxicity (CC₅₀ > 100 µM) validates that the reduction in Luciferin-IPA metabolism is strictly due to CYP3A4 enzyme inhibition, fulfilling the self-validating criteria of the assay.

References

  • Interaction of CYP3A4 with the inhibitor cobicistat: Structural and mechanistic insights and comparison with ritonavir. Source: Archives of Biochemistry and Biophysics (2024). URL:[Link]

  • Cobicistat (GS-9350): A Potent and Selective Inhibitor of Human CYP3A as a Novel Pharmacoenhancer. Source: ACS Medicinal Chemistry Letters (2010). URL:[Link]

  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir: What Mechanism? Source: International Journal of Molecular Sciences (2022). URL:[Link]

Sources

Troubleshooting & Optimization

improving reaction yield in 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals optimizing the synthesis of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol . This secondary amine is a critical structural motif and intermediate often utilized in the development of cytochrome P450 inhibitors and antiviral therapeutics.

The most efficient synthetic route for this molecule is the reductive amination of 1,3-thiazole-5-carbaldehyde with 1-amino-2-methylpropan-2-ol. However, this pathway is prone to chemoselectivity issues, over-alkylation, and stalled equilibria. This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to maximize your reaction yield.

Reaction Pathway Visualization

Reductive amination pathway for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol synthesis.

Quantitative Data: Reducing Agent Selection

The choice of reducing agent dictates the chemoselectivity of the reaction. Because 1,3-thiazole-5-carbaldehyde is highly susceptible to direct reduction, selecting a reagent that selectively targets the transient iminium ion is paramount [1].

Reducing AgentChemoselectivity (Imine vs. Aldehyde)Toxicity / Byproducts ProfileTypical Target YieldCausality / Mechanism
NaBH₄ LowLow (Borate salts)< 30%Indiscriminate hydride transfer rapidly reduces the starting aldehyde to 1,3-thiazol-5-ylmethanol before condensation occurs.
NaBH₃CN HighHigh (Generates highly toxic HCN gas)70 - 80%Electron-withdrawing cyano group dampens nucleophilicity, allowing selective imine reduction [2].
NaBH(OAc)₃ Very High Low (Acetic acid byproduct)> 85% Steric hindrance and electron-withdrawing acetate groups render it completely unreactive toward the free aldehyde, targeting only the protonated iminium [1].

Troubleshooting FAQs

Q: My LC-MS shows a large peak corresponding to 1,3-thiazol-5-ylmethanol (m/z 116[M+H]+). Why is my yield of the target amine so low? A: This indicates premature reduction of the starting aldehyde. If you are using sodium borohydride (NaBH₄), it is indiscriminately reducing the 1,3-thiazole-5-carbaldehyde before the imine condensation can reach equilibrium. Solution: Switch to a milder, more chemoselective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) [1]. The electron-withdrawing acetate groups on NaBH(OAc)₃ reduce its nucleophilicity, allowing it to selectively reduce the protonated iminium ion without reacting with the free aldehyde. Alternatively, employ a two-step indirect reductive amination: allow the imine to fully form and verify its presence before introducing the reducing agent.

Q: How do I prevent the formation of the tertiary amine (over-alkylation) during this synthesis? A: Over-alkylation occurs because the newly formed secondary amine (your target product) is more nucleophilic than the sterically hindered primary amine starting material (1-amino-2-methylpropan-2-ol). If unreacted aldehyde is present alongside the product, the secondary amine will attack it. Solution: Establish a concentration gradient that heavily favors the primary amine. Use a 1.2 to 1.5 molar excess of 1-amino-2-methylpropan-2-ol. Furthermore, perform a slow, dropwise addition of 1,3-thiazole-5-carbaldehyde to the amine solution. This ensures the aldehyde is immediately consumed by the abundant primary amine, minimizing its chance to react with the secondary amine product.

Q: The reaction stalls at the imine intermediate despite adding the reducing agent. What is the cause? A: The condensation of 1-amino-2-methylpropan-2-ol and 1,3-thiazole-5-carbaldehyde releases one equivalent of water. If water accumulates, Le Chatelier's principle dictates that the equilibrium will shift back toward the starting materials. Furthermore, the steric bulk of the 2-methylpropan-2-ol group can slow down imine formation. Solution: Add a dehydrating agent such as anhydrous MgSO₄ or 4Å molecular sieves to the reaction mixture. For highly stubborn cases, using Titanium(IV) isopropoxide (Ti(O-iPr)₄) acts as both a water scavenger and a Lewis acid to activate the aldehyde carbonyl.

Troubleshooting Logic Tree

Troubleshooting logic tree for identifying and resolving common yield-limiting side reactions.

Optimized Experimental Protocol

This two-step indirect reductive amination protocol utilizes a self-validating workflow to ensure maximum yield and chemoselectivity[1][3].

Reagents:

  • 1,3-thiazole-5-carbaldehyde (1.0 eq, limiting reagent)

  • 1-amino-2-methylpropan-2-ol (1.2 eq, slight excess)

  • Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)

  • Anhydrous 1,2-Dichloroethane (DCE)

  • Anhydrous MgSO₄ (2.0 eq)

Step 1: Imine Formation (Pre-reduction)

  • Dissolve 1-amino-2-methylpropan-2-ol (1.2 eq) in anhydrous DCE under an inert nitrogen atmosphere.

  • Add anhydrous MgSO₄ (2.0 eq) to the flask to act as a water scavenger.

  • Slowly add 1,3-thiazole-5-carbaldehyde (1.0 eq) dropwise to the stirring mixture at 0°C to control the exothermic condensation and prevent side reactions.

  • Self-Validation Check: Stir for 2 hours at room temperature. Pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. Verify the disappearance of the aldehyde mass (m/z 114 [M+H]+) and the appearance of the imine mass (m/z 185[M+H]+). Do not proceed to Step 2 until aldehyde conversion is >95%.

Step 2: Chemoselective Reduction

  • Cool the reaction mixture back to 0°C.

  • Add NaBH(OAc)₃ (1.5 eq) portion-wise over 15 minutes. The mild nature of this reagent prevents thermal runaway and strictly targets the iminium ion.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Self-Validation Check: Perform a TLC (DCM:MeOH 9:1 with 1% NH₄OH, visualize with UV and Ninhydrin). The imine spot should be completely consumed, replaced by a lower-Rf secondary amine spot. LC-MS should confirm the product mass (m/z 187 [M+H]+).

Step 3: Quench and Workup

  • Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases and the pH reaches ~8. This neutralizes the acetic acid byproduct and breaks down boron complexes.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify via flash column chromatography (silica gel, DCM/MeOH gradient) to isolate pure 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.[Link]

  • Wang, X., et al. "Discovery of 4-Arylindolines Containing a Thiazole Moiety as Potential Antitumor Agents Inhibiting the Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Interaction." ACS Journal of Medicinal Chemistry, 2021.[Link]

  • Dietz, U., et al. "Substituted 2-(chroman-6-yloxy)-thiazoles and their use as pharmaceuticals.

troubleshooting degradation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol during long-term storage

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Stability and Handling of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the long-term storage and stability of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol. As specific long-term stability data for this exact molecule is not extensively published, this document synthesizes information based on the known chemical behavior of its core functional groups: the thiazole ring, the secondary amine, and the amino alcohol moiety, grounded in established pharmaceutical stability principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary potential degradation pathways for this compound during long-term storage?

A1: Based on its structure, 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is susceptible to three main degradation pathways: oxidation, photodegradation, and to a lesser extent, hydrolysis.

  • Oxidation : The secondary amine and the sulfur atom in the thiazole ring are the most likely sites for oxidation.[1][2]

    • The secondary amine can be oxidized to form hydroxylamines or further degradation products.[2]

    • The sulfur atom in the thiazole ring can be oxidized to a sulfoxide or sulfone, altering the molecule's electronic properties.[1]

    • Trace metal ions in the sample or from storage containers can catalyze these oxidative reactions.[2][3]

  • Photodegradation : Thiazole rings, especially those with aryl substituents, can be sensitive to light, particularly UV radiation.[1][4][5] Exposure can lead to complex reactions, including cycloadditions with singlet oxygen, potentially causing ring cleavage and rearrangement to form amide-containing degradants.[4][5]

  • Hydrolysis : While the thiazole ring itself is relatively stable against hydrolysis, extreme pH conditions could affect the overall molecule. However, compared to oxidation and photolysis, this is generally a less common pathway for this structure unless other labile functional groups like esters or amides are present.[1][4]

Q2: What are the ideal long-term storage conditions for this compound?

A2: To minimize degradation, a multi-faceted approach to storage is required. The following conditions are recommended based on guidelines for storing sensitive pharmaceutical compounds and amino acid derivatives.[6][7][8]

ParameterRecommendationRationale
Temperature -20°C to -80°C (Long-term) Significantly slows down the rates of all potential chemical degradation reactions.[7] Avoid repeated freeze-thaw cycles, which can accelerate degradation.[7]
2-8°C (Short-term) Acceptable for short periods, but not ideal for preserving integrity over months or years.[6]
Atmosphere Inert Gas (Argon or Nitrogen) Displaces atmospheric oxygen, which is a primary driver of oxidative degradation of the amine and thiazole moieties.[2][6] Ensure the container is tightly sealed.
Light Protection from Light (Amber Vials/Opaque Containers) Prevents photodegradation, a known risk for thiazole-containing compounds.[4][6]
Humidity Dry/Desiccated Environment Minimizes adsorbed water, which can facilitate hydrolytic pathways and other degradation reactions, especially if acidic or basic impurities are present.[6][9][10]
Q3: What are the initial steps for designing a stability study for this compound?

A3: A properly designed stability study is crucial and should be guided by the International Council for Harmonisation (ICH) guidelines, specifically Q1A(R2).[11][12][13][14][15] The first step is to perform a forced degradation study.

A forced degradation or stress study involves exposing the compound to harsh conditions to rapidly identify likely degradation products and pathways.[4][10] This helps in developing and validating a "stability-indicating" analytical method—a method capable of separating the intact drug from its degradation products.[16] Key stress conditions to test include:

  • Acid and Base Hydrolysis (e.g., 0.1N HCl, 0.1N NaOH)[1]

  • Oxidation (e.g., 3% H₂O₂)[1][2]

  • Thermal Stress (e.g., 60-80°C)[1][10]

  • Photostability (exposure to UV and visible light as per ICH Q1B)[4][17]

Troubleshooting Guide

This section addresses specific issues you might encounter, providing potential causes and actionable solutions.

Issue 1: An unknown peak has appeared in my HPLC/UPLC chromatogram after storage.

  • Possible Cause : This is a classic sign of chemical degradation. The identity of the new peak depends on the primary stressor (oxygen, light, or heat).

    • An increase in a more polar peak (earlier retention time in reversed-phase HPLC) could indicate an N-oxide or hydroxylamine from the oxidation of the secondary amine[2], or a sulfoxide from the thiazole ring.[1]

    • A significant shift in retention time and UV spectrum could point to a more substantial structural change, like thiazole ring cleavage due to photodegradation.[4][5]

  • Solution: Characterize the Degradant

    • Analyze by LC-MS : Use high-resolution mass spectrometry (LC-MS) to get an accurate mass of the new peak.[2] A mass increase of +16 Da strongly suggests a simple oxidation (e.g., addition of a single oxygen atom).

    • Perform MS/MS Fragmentation : Compare the fragmentation pattern of the degradant with the parent compound. This will help pinpoint the location of the modification.[2]

    • Review Storage Conditions : Immediately verify that the compound was stored with protection from light and under an inert atmosphere. If not, oxidative or photodegradation is the most likely cause.

Issue 2: The solid compound has changed color (e.g., turned yellow or brown).

  • Possible Cause : Color change is often a visual indicator of degradation, typically due to the formation of small amounts of highly conjugated impurities. This is commonly associated with oxidative or photodegradative pathways.[10] Amines, in particular, are known to form colored byproducts upon oxidation.

  • Solution: Implement Stricter Storage and Handling Protocols

    • Inert Atmosphere is Critical : If you have not been doing so, handle and store the material exclusively under an inert gas like argon or nitrogen. After dispensing, purge the headspace of the container with inert gas before resealing.[6]

    • Use Light-Blocking Containers : Switch to amber glass vials or wrap containers in aluminum foil to provide complete protection from light.[6]

    • Qualify the Material : Before using the discolored material in a critical experiment, re-analyze it by HPLC to quantify the purity and identify the impurities. A discolored batch may no longer be suitable for its intended use.

Issue 3: I am observing N-nitrosamine impurities in my sample.

  • Possible Cause : Secondary amines are known to react with nitrosating agents to form N-nitrosamines, which are a class of genotoxic impurities.[18] These agents can be introduced from various sources, including excipients, solvents, or even atmospheric NOx.[18] An unexpected source can be the use of saturated sodium nitrite (NaNO₂) solutions for humidity control in stability chambers, which can release volatile NOx species.[19][20]

  • Solution: Identify and Eliminate the Source of Nitrites

    • Review All Reagents and Excipients : Scrutinize the specifications for all materials that come into contact with your compound for nitrite or nitrate impurities.

    • Audit Stability Chamber Conditions : If using a humidity chamber, ensure it does not use a sodium nitrite solution for humidity control. Use alternative methods or salts if necessary.[19][20]

    • Analytical Testing : Use a specific and sensitive analytical method, such as LC-MS/MS, to detect and quantify any N-nitrosamine impurities, as regulatory limits for these are extremely low.[18]

Visualizations

Potential Degradation Pathways

Potential Degradation Pathways cluster_oxidation Oxidation (O₂, Metal Ions) cluster_photo Photodegradation (UV/Vis Light) cluster_nitrosation Nitrosation (NOx) Parent 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol N_Oxide N-Oxide / Hydroxylamine (+16 Da) Parent->N_Oxide O₂ / H₂O₂ Sulfoxide Thiazole Sulfoxide (+16 Da) Parent->Sulfoxide O₂ / H₂O₂ RingCleavage Ring Cleavage Products (e.g., Amides) Parent->RingCleavage Light (hν) + O₂ Nitrosamine N-Nitrosamine Impurity Parent->Nitrosamine Nitrites / NOx Troubleshooting Workflow for Observed Degradation cluster_results Interpretation Start Degradation Observed (e.g., New Peak, Color Change) Analyze Analyze by Stability- Indicating Method (HPLC) Start->Analyze CheckStorage Review Storage Conditions: - Temp? - Inert Gas? - Light Protected? Action Action Plan: 1. Quarantine Batch 2. Tighten Storage/Handling 3. Assess Impact on Use CheckStorage->Action Analyze->CheckStorage Identify Characterize Impurity (LC-MS, MS/MS) Analyze->Identify Oxidation Mass Change = +16 Da? -> Probable Oxidation Identify->Oxidation Photo Complex Change? UV Spectrum Shift? -> Probable Photodegradation Identify->Photo Other Other Degradant Identify->Other Oxidation->Action Photo->Action Other->Action

Caption: A logical workflow for troubleshooting observed degradation.

Protocols

Protocol 1: Forced Degradation Study

Objective : To intentionally degrade the compound under controlled stress conditions to identify potential degradation products and establish a stability-indicating analytical method.

Materials :

  • 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

  • 1N HCl, 1N NaOH

  • 30% Hydrogen Peroxide (H₂O₂)

  • HPLC-grade Methanol, Acetonitrile, and Water

  • Photostability chamber (ICH Q1B compliant)

  • HPLC-UV/DAD system

Procedure :

  • Sample Preparation : Prepare a stock solution of the compound at ~1 mg/mL in a suitable solvent (e.g., 50:50 Methanol:Water). [4]2. Control Sample : Dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) and analyze immediately. This is your T=0 control.

  • Acid Hydrolysis : Mix an aliquot of the stock solution with 1N HCl. Incubate at 60°C for 24 hours. [1]At time points (e.g., 2, 8, 24h), withdraw a sample, neutralize with NaOH, dilute, and analyze. [4]4. Base Hydrolysis : Mix an aliquot of the stock solution with 1N NaOH. Incubate at 60°C for 24 hours. [1]At time points, withdraw a sample, neutralize with HCl, dilute, and analyze. [4]5. Oxidative Degradation : Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours. [2]At time points, withdraw a sample, dilute, and analyze.

  • Thermal Degradation : Store a solid sample and a solution sample in an oven at 80°C for 48 hours. [1]Analyze at time points.

  • Photodegradation : Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines. [4][17]Shield a control sample from light. Analyze both samples afterward.

  • Analysis : Analyze all stressed samples by a suitable HPLC method, aiming for 5-20% degradation of the parent compound. [2]

Protocol 2: Stability-Indicating HPLC-MS Method

Objective : To develop an HPLC method coupled with Mass Spectrometry to separate the parent compound from its potential degradation products for identification and quantification.

Instrumentation :

  • HPLC or UPLC system with a Diode Array Detector (DAD).

  • Mass Spectrometer (e.g., Q-TOF or Orbitrap) with an Electrospray Ionization (ESI) source. [2]* C18 Reverse-Phase HPLC column (e.g., 150 mm x 4.6 mm, 3.5 µm).

Method Parameters (Example Starting Point) :

  • Mobile Phase A : 0.1% Formic Acid in Water

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile

  • Gradient : Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate : 1.0 mL/min

  • Column Temperature : 30°C

  • Detection (DAD) : 210-400 nm (monitor multiple wavelengths)

  • MS Ionization Mode : ESI Positive [2]* MS Scan Range : 100 - 1000 m/z

Procedure :

  • Inject the control (unstressed) sample to determine the retention time and mass spectrum of the parent compound.

  • Inject each sample from the forced degradation study.

  • For each new peak observed in the chromatogram:

    • Record its retention time and UV spectrum.

    • Extract the mass spectrum to determine the molecular weight ([M+H]⁺ ion). [2] * Use high-resolution mass data to propose an elemental composition.

    • Perform MS/MS on the degradant peak to obtain fragmentation data, which is crucial for structural elucidation. [2]

References

  • Ich Guidelines For Stability Testing of New Drug Substance and Drug Products - Scribd. (n.d.).
  • Technical Support Center: Degradation Pathways for Thiazole-Based Compounds - Benchchem. (n.d.).
  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA). (2003, August 1).
  • Quality Guidelines - ICH. (n.d.).
  • stability issues of 4-aryl-1,3-thiazole derivatives in solution - Benchchem. (n.d.).
  • Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals - Thermo Fisher Scientific. (n.d.).
  • Nanda, K. K., Ginnetti, A., & Wuelfing, W. P. (2020). Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. Journal of Pharmaceutical Sciences, 109(11), 3394-3403.
  • Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules | Request PDF - ResearchGate. (n.d.).
  • ICH Topic Q 1 A (R2) - Stability testing of new drug substances and products | Therapeutic Goods Administration (TGA). (2024, December 18).
  • stability testing of new drug substances and products - PMDA. (n.d.).
  • Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C - PMC. (n.d.).
  • Artifactual Degradation of Secondary Amine-Containing Drugs During Accelerated Stability Testing When Saturated Sodium Nitrite Solutions are Used for Humidity Control | Request PDF - ResearchGate. (n.d.).
  • Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline. (2020, April 17).
  • Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control - PubMed. (2018, February 5).
  • Technical Support Center: Oxidative Degradation of Amine-Based Compounds - Benchchem. (n.d.).
  • In Situ Construction of Thiazole-Linked Covalent Organic Frameworks on Cu 2 O for High-Efficiency Photocatalytic Tetracycline Degradation - MDPI. (2025, August 1).
  • (PDF) Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede - ResearchGate. (2016, February 8).
  • Structural analysis of photo-degradation in thiazole-containing compounds by LC–MS/MS and NMR - Ovid. (n.d.).
  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices | Chemical Research in Toxicology - ACS Publications. (2024, August 19).
  • Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC. (n.d.).
  • Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed. (2007, July 27).
  • Aminowill pharmaceutical grade amino acids: A step-by-step storage guide to prevent oxidation and ma. (2026, January 20).
  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
  • ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP. (n.d.).
  • 2-Amino-2-methyl-1-propanol | CAS#:124-68-5 | Chemsrc. (2025, August 21).
  • A Comprehensive Technical Guide to the Storage and Handling of Fmoc-Protected Amino Acids - Benchchem. (n.d.).
  • Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation | Request PDF - ResearchGate. (n.d.).
  • Peptide Storage: Best Practices For Stability And Longevity. (2026, January 6).
  • How long can I store amino acid derivatives? - Bachem. (2021, March 16).
  • Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots. (n.d.).
  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC. (n.d.).
  • Supercooling Behavior of 2-Amino-2-methyl-1,3-propanediol for Thermal Energy Storage. (2025, May 18).
  • 2-Amino-2-methyl-1-propanol (AMP) Mammalian Toxicology Summary (CAS=124-68-5) - Regulations.gov. (2012, May 23).
  • Oxidative Degradation of Aqueous 2-Amino-2-methyl-1-propanol Solvent for Postcombustion CO2 Capture - SINTEF. (n.d.).
  • 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. (2017, September 15).
  • N-(5-substituted thiazol-2-yl)-2-aryl-3-(tetrahydro-2H-pyran-4-yl) propanamides as glucokinase activators - RSC Publishing. (n.d.).
  • Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways - BioProcess International. (2011, January 1).

Sources

Technical Support Center: Resolving HPLC Peak Tailing for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chromatographic analysis of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol . As a highly polar molecule containing both a thiazole ring and a basic secondary amine, achieving a symmetrical Gaussian peak shape can be challenging. This guide provides causality-driven troubleshooting, focusing on the physicochemical interactions between basic analytes and stationary phases to help you secure robust, reproducible data.

Part 1: Mechanistic Deep Dive & FAQs

Q1: Why does 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol exhibit severe exponential peak tailing in my reversed-phase HPLC method? A1: The root cause lies in the molecule's structure. It features a highly basic secondary amine (typical pKa ~9–10). In standard reversed-phase HPLC conditions (pH 4.0–8.0), this amine is fully protonated and positively charged. Concurrently, residual silanol groups (Si-OH) on the silica stationary phase dissociate into ionized, negatively charged silanols (Si-O⁻)[1]. This creates a dual-retention mechanism: your analyte undergoes standard hydrophobic retention, but also experiences strong secondary ion-exchange and hydrogen-bonding interactions with the silica surface. This secondary retention is the primary driver of exponential tailing for basic compounds[2].

Q2: How do I optimize my mobile phase pH to eliminate these secondary interactions? A2: To achieve peak symmetry, you must operate outside the "danger zone" where both the analyte and the silanols are ionized. You have two highly effective options:

  • Ion Suppression of Silanols (pH < 3.0): By lowering the pH using 0.1% Formic Acid or Trifluoroacetic Acid (TFA), you force the acidic silanols (pKa ~3.5–4.5) into their fully protonated, neutral state (Si-OH). This neutralizes the ion-exchange sites, allowing the protonated amine to elute cleanly[3].

  • Ion Suppression of the Amine (pH > 10.5): By raising the pH using an ammonium hydroxide buffer, you deprotonate the secondary amine, rendering the analyte neutral. Note: This approach strictly requires a specialized hybrid silica column designed to withstand high pH without the silica bed dissolving[4].

Q3: I cannot change my mobile phase pH due to detector limitations. Are there alternative solutions? A3: Yes. You can employ a competing amine modifier, such as Triethylamine (TEA), at a concentration of 10–20 mM. TEA is a small, aggressively basic molecule that preferentially binds to and "masks" the active silanol sites. By saturating these sites, TEA prevents your larger thiazole-amine from interacting with them, effectively functioning as a chemical blocker[3].

Q4: What type of HPLC column should I use for this compound? A4: Avoid older "Type A" silica columns. These possess high trace metal content (like iron and aluminum) which withdraws electrons from silanol groups, increasing their acidity and exacerbating tailing[5]. Instead, utilize "Type B" high-purity silica that is exhaustively end-capped (where residual silanols are chemically reacted with trimethylsilane) or polar-embedded columns that provide a steric shield against basic compounds[4].

Q5: My peak shape resembles a "shark fin" and shifts to the left when I inject more sample. Is this still a silanol issue? A5: No. This specific distortion is known as "overload tailing" (or anti-Langmuirian behavior), which is distinct from exponential silanol tailing. It occurs when the injection mass exceeds the column's linear capacity, causing mutual repulsion between ionized analyte molecules at the column head[2]. To resolve this, you must reduce your injection volume or sample concentration[6].

Part 2: Mandatory Visualizations

TroubleshootingWorkflow Start Peak Tailing Observed for Thiazole-Amine CheckPH Check Mobile Phase pH Start->CheckPH LowPH pH < 3.0 (Silanols Protonated) CheckPH->LowPH Good MidPH pH 3.0 - 8.0 (Silanols Ionized) CheckPH->MidPH Sub-optimal HighPH pH > 10.0 (Amine Deprotonated) CheckPH->HighPH Good CheckCol Check Column Type LowPH->CheckCol ActionMid Adjust pH or Add TEA (Amine Modifier) MidPH->ActionMid HighPH->CheckCol ActionMid->CheckCol TypeA Type A Silica (High Silanol Activity) CheckCol->TypeA Poor Choice TypeB Type B / Hybrid Silica (End-capped) CheckCol->TypeB Ideal ActionCol Switch to Base-Deactivated or Hybrid Column TypeA->ActionCol

Caption: Troubleshooting workflow for resolving HPLC peak tailing of basic amines.

Mechanism Silica Silica Surface (Stationary Phase) Silanol Ionized Silanol (Si-O⁻) Silica->Silanol pH > 3.0 Interaction Ion-Exchange & Hydrogen Bonding Silanol->Interaction Amine Protonated Secondary Amine (R₂NH₂⁺) Amine->Interaction Tailing Exponential Peak Tailing Interaction->Tailing

Caption: Ion-exchange interaction mechanism causing peak tailing for secondary amines.

Part 3: Causality-Driven Experimental Protocols

Protocol 1: Low-pH Mobile Phase Preparation & System Validation

Causality: Trifluoroacetic acid (TFA) serves a dual purpose. It lowers the pH below 3.0 to neutralize acidic silanols, and acts as an ion-pairing agent, forming a neutral hydrophobic complex with the protonated thiazole-amine to improve peak shape and retention.

Step-by-Step Methodology:

  • Aqueous Phase Preparation: Measure 1000 mL of LC-MS grade water into a clean reservoir.

  • Acidification: Add exactly 1.0 mL of LC-MS grade TFA (0.1% v/v) to the water. Stir magnetically for 5 minutes.

  • pH Verification: Use a calibrated pH meter to confirm the pH is between 2.0 and 2.5. Do not proceed if the pH > 3.0.

  • Organic Phase Preparation: Prepare the organic mobile phase (e.g., Acetonitrile) with an identical 0.1% v/v TFA concentration to prevent baseline drift during gradient elution.

  • System Equilibration: Flush the HPLC system and column with the mobile phase for at least 20 column volumes to ensure complete protonation of the stationary phase.

  • Self-Validating System Check: Inject a 10 µg/mL uracil standard to confirm void volume ( t0​ ) stability. Follow this with an injection of a known basic probe (e.g., Amitriptyline). Calculate the USP Tailing Factor ( T ). Proceed with the analysis of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol only if the Amitriptyline T value is ≤1.2 .

Protocol 2: Implementation of Triethylamine (TEA) as a Silanol Masking Agent

Causality: When low pH cannot be used, TEA competitively binds to ionized silanols. Because TEA is present in vast molar excess in the mobile phase, it saturates the active sites, leaving no room for the target secondary amine to undergo ion-exchange.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 20 mM Potassium Phosphate buffer in LC-MS grade water.

  • TEA Addition: Add 1.5 mL of high-purity Triethylamine (TEA) per liter of buffer (approx. 10 mM).

  • pH Adjustment: The addition of TEA will spike the pH. Carefully titrate the solution with dilute phosphoric acid until the desired operating pH (e.g., pH 7.0) is reached.

  • Filtration: Filter the mobile phase through a 0.22 µm nylon membrane to remove particulate matter.

  • Column Passivation: Pump the TEA-modified mobile phase through the column at a low flow rate (e.g., 0.5 mL/min) for at least 2 hours. Note: TEA requires extensive equilibration time to fully coat the silica surface.

  • Self-Validating System Check: Perform triplicate injections of your thiazole-amine standard. The peak asymmetry factor ( As​ ) should stabilize across the three runs. If As​ continues to decrease with each run, the column is not yet fully passivated; continue equilibration.

Part 4: Quantitative Data & Selection Matrices

Table 1: Mobile Phase Optimization Strategies for Basic Amines
StrategyReagent/ModifierMechanism of ActionIdeal pH RangeKey Limitation
Silanol Suppression 0.1% TFA or Formic AcidProtonates Si-O⁻ to neutral Si-OH2.0 – 3.0May cause ion suppression in MS detection.
Amine Suppression Ammonium HydroxideDeprotonates R₂NH₂⁺ to neutral R₂NH10.0 – 11.0Rapidly dissolves standard silica columns.
Competitive Masking 10-20 mM Triethylamine (TEA)Competitively binds to active silanol sites4.0 – 8.0Requires long column equilibration times.
Ion Pairing Hexanesulfonic AcidForms neutral complex with protonated amine3.0 – 6.0Complex method development; slow gradient recovery.
Table 2: Stationary Phase Selection Guide for Secondary Amines
Column TechnologySilanol ActivityMetal ContentSuitability for Thiazole-AminesRecommendation
Type A Silica (Older) Very HighHighPoorAvoid. Guaranteed severe exponential tailing.
Type B Silica (End-capped) LowVery LowGoodStandard Choice. Use with low pH mobile phase.
Polar-Embedded C18 Very LowVery LowExcellentHighly Recommended. Internal amide/ether groups shield silanols.
Ethylene-Bridged Hybrid (BEH) Extremely LowNoneExcellentBest for High pH. Withstands pH up to 12.0.

References

  • How to Get Rid of Peak Tailing in Chromatography Source: Mastelf URL
  • Source: HPLC.
  • Peak Tailing in HPLC Source: Element Lab Solutions URL
  • How to Reduce Peak Tailing in HPLC?
  • But My Peaks Are Not Gaussian!
  • What Causes Peak Tailing in HPLC?

Sources

Technical Support Center: LC-MS Optimization for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for analytical scientists and drug development professionals tasked with developing robust Liquid Chromatography-Mass Spectrometry (LC-MS) methods for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol .

Due to its structural features—a weakly basic 1,3-thiazole ring, a strongly basic secondary amine, and a hydrophilic tertiary alcohol—this molecule presents a classic analytical challenge: it is highly polar and easily protonated. Standard acidic reversed-phase liquid chromatography (RPLC) will likely result in poor retention, severe peak tailing, and suboptimal MS sensitivity. This guide provides mechanistic troubleshooting, self-validating protocols, and data-driven solutions to overcome these hurdles.

Method Development Decision Logic

The following workflow illustrates the mechanistic decision-making process for optimizing the mobile phase and stationary phase for highly polar, basic amines.

LCMS_Optimization Start Target: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Basic, Polar Amine) CheckRet Does it retain on Standard C18 (Acidic)? Start->CheckRet HILIC Switch to HILIC Mode (Amide/ZIC Phase) CheckRet->HILIC No (Elutes at Void) Tailing Peak Tailing Observed? CheckRet->Tailing Yes BufferOpt Optimize Buffer: Add Volatile Salts (NH4+) HILIC->BufferOpt HighPH Use High-pH RPLC (pH 10, Hybrid C18) HighPH->BufferOpt Tailing->HighPH Yes (Silanol Interaction) MSCheck Check MS Sensitivity (ESI+ Mode) Tailing->MSCheck No BufferOpt->MSCheck MSCheck->BufferOpt Ion Suppression Success Validated LC-MS Method MSCheck->Success High S/N Ratio

LC-MS Method Development Workflow for Polar Basic Amines.

Troubleshooting Guide: Symptom-Based Diagnostics

Q: My analyte elutes at the void volume ( tR​<1 min) on a standard C18 column using 0.1% formic acid. What is the mechanistic cause, and how do I fix it? A: At an acidic pH (~2.7 with 0.1% formic acid), the secondary amine on your target molecule (pKa ~9.5) is fully protonated. This positive charge drastically increases the molecule's hydrophilicity, giving it virtually zero affinity for a non-polar C18 stationary phase[1].

  • Solution 1 (Preferred for MS): Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase, which strongly retains polar, water-soluble compounds[2][3].

  • Solution 2: Utilize High-pH RPLC. By raising the mobile phase pH to ~10.5 using ammonium bicarbonate, you deprotonate the secondary amine. The neutral molecule becomes significantly more hydrophobic, allowing it to retain on a high-pH stable C18 column.

Q: I am observing severe peak tailing (Asymmetry factor > 2.0). How can I correct this? A: Peak tailing for basic amines in RPLC is almost always caused by secondary electrostatic interactions. While the bulk of the stationary phase is C18, unreacted silanols ( −Si-OH ) on the silica backbone become ionized ( −Si-O− ) at mid-to-high pH levels. Your positively charged amine undergoes an ion-exchange interaction with these silanols, causing the peak to drag.

  • Solution: If you must use RPLC, increase the ionic strength of your volatile buffer (e.g., use 10 mM ammonium formate instead of just 0.1% formic acid) to competitively mask the silanols[4]. Alternatively, operating at a high pH (where the amine is neutral) completely eliminates this electrostatic attraction.

Q: My LC-MS signal intensity is extremely low, even at high concentrations. Am I experiencing ion suppression? A: Yes. If you attempted to force retention on a C18 column by using highly aqueous mobile phases (e.g., 95% water), you are severely hindering droplet desolvation in the Electrospray Ionization (ESI) source. Water has a high surface tension and heat of vaporization.

  • Solution: Switching to HILIC inherently solves this. Because HILIC mobile phases are typically >80% acetonitrile, droplet desolvation in the ESI source is highly efficient, leading to a massive boost in MS signal-to-noise ratio for low-abundance polar compounds[3][5].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, do not simply execute these steps; validate them using the built-in system suitability criteria provided below.

Protocol A: HILIC Optimization for Enhanced ESI+ Sensitivity

HILIC is the gold standard for polar amines, utilizing water as the strong eluting solvent[1].

  • Mobile Phase Preparation:

    • Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with Formic Acid. (The ammonium ion provides a consistent proton source and stabilizes peak shape[4]).

    • Phase B (Organic): 90% Acetonitrile / 10% Water containing 10 mM Ammonium Formate.

  • Column Equilibration (Critical Step):

    • Install a HILIC Amide or Zwitterionic (ZIC) column.

    • Flush with 50 column volumes of 50% B, then equilibrate at 95% B.

    • Self-Validation Check: Monitor the MS background and pump pressure. HILIC requires longer equilibration times to form the essential water-rich layer on the stationary phase[2]. Do not inject until the delta pressure is < 5 bar over 10 minutes.

  • Gradient Elution:

    • Start at 95% B. Ramp down to 60% B over 5 minutes. (Remember: In HILIC, increasing the water content increases elution strength[1]).

  • Data Validation:

    • Inject a void volume marker (e.g., toluene) alongside your sample. Calculate the retention factor ( k′ ). The method is validated if k′>2.0 .

Protocol B: High-pH Reversed-Phase Optimization

Use this if your lab lacks HILIC columns or if orthogonal separation is required[5].

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Bicarbonate in water, pH adjusted to 10.0 with Ammonium Hydroxide.

    • Phase B: 100% Acetonitrile.

  • Column Selection:

    • You must use a hybrid-silica column engineered to withstand high pH (e.g., Ethylene Bridged Hybrid C18). Standard silica will dissolve at pH 10.

  • Gradient Elution:

    • 5% B to 95% B over 5 minutes.

  • Data Validation:

    • Calculate the peak asymmetry factor ( As​ ) at 10% peak height. The method is validated for silanol suppression if 0.9≤As​≤1.2 .

Quantitative Performance Comparison

The following table summarizes the expected chromatographic and mass spectrometric behavior of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol under different LC modalities.

ParameterStandard RPLC (Acidic)High-pH RPLC (Basic)HILIC (Amide Phase)
Mobile Phase A 0.1% Formic Acid in H₂O10 mM NH₄HCO₃ (pH 10)10 mM NH₄Formate (pH 3)
Mobile Phase B 0.1% Formic Acid in ACN100% ACN100% ACN
Strong Eluting Solvent AcetonitrileAcetonitrileWater[1]
Retention Factor ( k′ ) < 0.5 (Co-elutes with void)3.25.8
Peak Asymmetry ( As​ ) > 2.5 (Severe tailing)1.15 (Symmetrical)1.05 (Symmetrical)
Relative MS Intensity 1x (Baseline)2.5x8x (Enhanced ESI)[3]

Frequently Asked Questions (FAQs)

Q: Can I use Trifluoroacetic Acid (TFA) as an ion-pairing reagent to improve peak shape on my standard C18 column? A: It is highly discouraged for LC-MS. While TFA is an excellent ion-pairing agent that masks residual silanols and forces retention of basic amines, it causes catastrophic ion suppression in the mass spectrometer. TFA strongly pairs with the protonated amine, preventing it from carrying a charge into the gas phase during ESI[1][6]. Stick to volatile, MS-friendly buffers like ammonium formate or ammonium acetate[4].

Q: How does the thiazole ring specifically affect the ionization of this compound? A: The 1,3-thiazole ring contains a weakly basic nitrogen (pKa ~2.5), but the primary site of protonation in acidic to neutral conditions is the aliphatic secondary amine. However, the presence of multiple heteroatoms (nitrogen, sulfur, oxygen) creates a highly localized dipole moment, making the molecule exceptionally polar. This necessitates specialized chromatographic approaches like HILIC to achieve adequate partitioning[3][7].

Q: Why do I see adducts like [M+NH4​]+ instead of just [M+H]+ ? A: When using ammonium formate or ammonium acetate buffers to improve peak shape, the high concentration of ammonium ions in the mobile phase can lead to adduct formation in the MS source. If the [M+H]+ response is low, optimize your MRM transitions to monitor the [M+NH4​]+ precursor ion instead, as this is a stable and predictable ionization pathway[4].

Sources

Technical Support Center: Troubleshooting Oxidation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in Biological Buffers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide provides an in-depth mechanistic and practical framework for preventing the oxidation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol —a structural motif common in pharmacoenhancers and various bioactive molecules—during in vitro biological assays.

Part 1: Mechanistic Overview of Oxidation Liabilities

To effectively stabilize this compound, we must first understand its structural vulnerabilities. When exposed to standard biological buffers (e.g., phosphate-buffered saline, microsome incubations, or plasma), the molecule presents three primary oxidative liabilities:

  • Secondary Amine Oxidation: The secondary amine is highly susceptible to N-oxidation, forming reactive hydroxylamines or N-oxides .

  • Benzylic-Type Methylene Cleavage: The methylene bridge connecting the thiazole ring to the amine is prone to oxidation, forming an imine intermediate. This imine rapidly undergoes hydrolytic cleavage in aqueous buffers to yield thiazole-5-carboxaldehyde and 2-amino-2-methylpropan-1-ol.

  • Thiazole Ring S-Oxidation: The sulfur atom within the thiazole heterocycle is vulnerable to S-oxidation, forming sulfoxides or sulfones under oxidative stress .

These degradation pathways are rarely spontaneous; they are typically catalyzed by trace transition metals (Fe²⁺/Cu²⁺) present in standard buffer salts, which generate Reactive Oxygen Species (ROS) via Fenton-like chemistry.

OxidationPathways Target 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Intact Molecule) N_Ox Secondary Amine Oxidation (Hydroxylamine / N-oxide) Target->N_Ox Pathway 1 S_Ox Thiazole Ring Oxidation (S-oxide / Sulfone) Target->S_Ox Pathway 2 C_Ox Benzylic Methylene Oxidation (Imine Formation) Target->C_Ox Pathway 3 ROS Reactive Oxygen Species (ROS) via Trace Metals (Fe/Cu) + O2 ROS->Target Catalyzes Cleavage Hydrolytic Cleavage (Thiazole-5-carboxaldehyde + Amine) C_Ox->Cleavage H2O

Mechanistic pathways of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol oxidation.

Part 2: Troubleshooting Guides & FAQs

Q1: My compound degrades rapidly in standard phosphate-buffered saline (PBS) even without metabolic enzymes. Why? Causality & Solution: Standard laboratory phosphate salts often contain trace amounts of transition metals (iron and copper). These metals act as catalysts, driving the auto-oxidation of the secondary amine to a hydroxylamine and subsequently to an imine . Self-Validating System: To confirm this is happening in your assay, run a parallel control spiked with 1 mM EDTA. EDTA chelates these trace metals, effectively halting metal-catalyzed ROS generation . If the EDTA control exhibits >95% stability while the baseline sample degrades, trace metal catalysis is the root cause.

Q2: Can I use Ascorbic Acid to prevent oxidation during in vitro assays? Causality & Solution: Ascorbic acid can act as a double-edged sword. While it is a potent antioxidant, in the presence of unchelated transition metals, it can actually drive Fenton chemistry by reducing Fe³⁺ back to Fe²⁺. This increases ROS generation and accelerates amine oxidation. If you use ascorbic acid, it must be paired with a chelator like EDTA or DTPA to ensure it acts purely as a radical scavenger rather than a pro-oxidant .

Q3: How do I prevent baseline oxidation during the preparation of stock solutions? Causality & Solution: Dissolved molecular oxygen in aqueous or organic solvents is the primary electron acceptor for these degradation pathways. Before dissolving the compound, degas your solvents (e.g., DMSO or aqueous buffers) by sparging with an inert gas (Argon or Nitrogen) for 15 minutes. Furthermore, store stock solutions at -80°C in amber vials, as light can induce photochemical oxidation of the thiazole ring .

Part 3: Quantitative Data

The table below summarizes the protective effects of various buffer modifications on the stability of thiazole-amine compounds in physiological buffers.

Table 1: Effect of Buffer Additives on Compound Stability (In Vitro Half-Life at 37°C, pH 7.4)

Buffer ConditionAdditive(s)Mechanism of ProtectionApparent Half-Life (t½)
PBS (Standard) NoneN/A (Baseline auto-oxidation)~2.5 hours
PBS + Ascorbic Acid 1 mM AscorbateRadical scavenging (High pro-oxidant risk if unchelated)~1.8 hours
PBS + EDTA 1 mM EDTATrace metal chelation>24 hours
PBS + EDTA + Ascorbate 1 mM EDTA + 1 mM AscorbateSynergistic chelation + radical scavenging>48 hours
Degassed PBS + EDTA 1 mM EDTA + Argon SpargingO₂ removal + metal chelation>72 hours

Part 4: Experimental Protocols

Protocol: Preparation of Oxidation-Resistant Biological Buffers for In Vitro Assays

This step-by-step methodology ensures a self-validating, oxidation-free environment for testing thiazole-amine compounds.

  • Base Buffer Reconstitution: Dissolve standard phosphate salts (e.g., Na₂HPO₄/KH₂PO₄) in LC-MS grade or Milli-Q water to avoid introducing exogenous metals from lower-grade water sources.

  • Chelator Integration (The Self-Validating Step): Add EDTA to a final concentration of 1 mM.

    • Causality: EDTA must be added before final pH adjustment because the chelation of trace transition metals releases protons, which can alter the buffer's final pH. Prepare a second batch without EDTA to serve as your negative control. While EDTA can be oxidized under extreme, non-physiological conditions , it remains highly stable in standard biological assays.

  • pH Calibration: Adjust the buffer to physiological pH (7.4) using 1M NaOH or HCl.

  • Deoxygenation (Degassing): Sparge the buffer with inert Argon or Nitrogen gas for 15–20 minutes using a glass dispersion frit.

    • Causality: Removing dissolved molecular oxygen starves the auto-oxidation pathways of their primary electron acceptor.

  • Antioxidant Supplementation (Context-Dependent): For extended incubations (>4 hours), add 1 mM Ascorbic Acid immediately prior to the assay.

    • Causality: Ascorbic acid degrades rapidly in aqueous solutions; adding it fresh ensures maximum radical scavenging capacity.

  • Compound Introduction: Spike 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol from a concentrated, degassed DMSO stock (maintaining final DMSO < 1% v/v) directly into the prepared buffer.

Part 5: References

  • Effects of ascorbic acid and EDTA on vascular concentration-response to catecholamines Source: nih.gov URL:[Link]

  • Investigation of mechanisms of oxidation of EDTA and NTA by permanganate at high pH Source: nih.gov URL:[Link]

  • Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies Source: nih.gov URL:[Link]

  • Oxidation of 5-methylaminomethyl uridine (mnm 5 U) by Oxone Leads to Aldonitrone Derivatives Source: mdpi.com URL:[Link]

Technical Support Center: Purification of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS 1466554-61-9)[1]. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered during the scale-up of this critical secondary amine.

This compound is a fundamental building block in the synthesis of Cobicistat, a potent cytochrome P450 3A (CYP3A) inhibitor utilized as a pharmacokinetic enhancer in HIV-1 antiretroviral therapies[2]. Because impurities in pharmaceutical intermediates can propagate through the synthetic sequence and compromise the safety and efficacy of the final API[3], rigorous impurity control at this stage is non-negotiable. Process-related impurities, such as over-alkylated byproducts and residual reagents, must be systematically purged to meet stringent ICH Q3A guidelines[4].

Impurity Profiling & Quantitative Data

To successfully purify the target compound, you must first understand the physicochemical properties of the impurities generated during the reductive amination step.

Table 1: Impurity Profiling and Control Limits

Impurity / ComponentChemical NatureApprox. RRTRegulatory Limit (ICH)Primary Removal Strategy
1-Amino-2-methylpropan-2-ol Primary Amine (SM)0.35< 0.10%Aqueous phase partitioning
1,3-Thiazole-5-carbaldehyde Aldehyde (SM)0.85< 0.15%Sodium bisulfite adduction
Target Compound Secondary Amine1.00N/AN/A
Bis-alkylated Amine Tertiary Amine1.45< 0.10%pH 6.0-6.5 selective extraction
Boron Complexes InorganicN/A< 10 ppmRochelle's salt coordination
Mechanistic Troubleshooting FAQs

Q1: During the reductive amination step, we observe a significant ~1.45 RRT impurity. What is this, and why does it form? A: This is the over-alkylated byproduct, N,N-bis(1,3-thiazol-5-ylmethyl)amino-2-methylpropan-2-ol. Causality: Reductive amination of a primary amine yields a secondary amine (our target). However, secondary amines are intrinsically more nucleophilic than their primary counterparts due to the inductive effect of the added alkyl group. If there is even a localized excess of 1,3-thiazole-5-carbaldehyde and reducing agent, the target molecule will rapidly undergo a second reductive amination. Actionable Solution: Ensure the primary amine is in a 1.2–1.5 molar excess. To remove the formed impurity post-reaction, utilize a tight pH-gradient extraction (see Protocol 1). The tertiary amine is bulkier and slightly less basic than the secondary amine, allowing for selective partitioning.

Q2: We have unreacted 1,3-thiazole-5-carbaldehyde carrying over into the organic phase. How do we purge it without using column chromatography? A: Causality: Aldehydes are neutral organics that readily co-extract with the freebase amine in solvents like ethyl acetate or dichloromethane. Actionable Solution: Implement a sodium bisulfite (NaHSO₃) wash. The bisulfite anion acts as a strong nucleophile, attacking the carbonyl carbon to form a highly polar, water-soluble α-hydroxy sulfonate adduct. This adduct remains strictly in the aqueous phase during phase separation, effectively scavenging the aldehyde.

Q3: Our isolated product is a viscous oil that resists crystallization, and NMR shows broad peaks. What is causing this? A: Causality: If you used sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium borohydride, residual boron species can coordinate with the amino alcohol motif of the target compound. This forms stable, lipophilic borate complexes that inhibit crystal lattice formation. Actionable Solution: Quench the reaction with aqueous Rochelle's salt (potassium sodium tartrate). The tartrate ligand has a much higher binding affinity for boron, breaking the amine-boron complex and sequestering the boron into the aqueous phase.

Pathway and Workflow Visualizations

ReactionPathway SM1 1-Amino-2-methyl propan-2-ol Imine Imine Intermediate SM1->Imine SM2 1,3-Thiazole-5- carbaldehyde SM2->Imine Target Target Secondary Amine (CAS 1466554-61-9) Imine->Target NaBH(OAc)3 Impurity Tertiary Amine Impurity (Over-alkylation) Target->Impurity Excess SM2 + NaBH(OAc)3

Reaction pathway showing the formation of the target amine and over-alkylated impurity.

ImpurityRemoval A Crude Reaction Mixture (Target + Impurities) B NaHSO3 Wash (Scavenge Aldehyde) A->B C Acidic Extraction (pH 2-3) (Protonate Amines) B->C D Discard Organic Phase (Neutral Impurities) C->D Organic E pH 6.0-6.5 Adjustment & MTBE Wash C->E Aqueous F Discard MTBE Phase (Tertiary Amine Impurity) E->F Organic G Basification (pH 10) & EtOAc Extraction E->G Aqueous H Crystallization (Pure Target Compound) G->H

Workflow for isolating the target amine from synthetic impurities via pH-controlled extraction.

Self-Validating Experimental Protocols
Protocol 1: Bisulfite Scavenging and pH-Gradient Extraction

This protocol leverages covalent scavenging and pKa differentials to isolate the target secondary amine.

Step 1: Reaction Quench & Boron Sequestration Dilute the crude reductive amination mixture (in EtOAc) with an equal volume of 20% w/v aqueous Rochelle's salt. Stir vigorously for 2 hours at 25°C to break boron-amine complexes. Separate and discard the aqueous layer. Self-Validation: The organic phase should transition from a cloudy suspension to a completely clear solution, indicating the successful removal of insoluble borate salts.

Step 2: Aldehyde Scavenging Add 20% w/v aqueous sodium bisulfite (NaHSO₃) solution (1.5 eq relative to initial aldehyde) to the organic phase. Stir vigorously for 2 hours at 25°C. Separate the phases and discard the aqueous layer. Self-Validation: Spot the organic phase on a TLC plate (eluent: 1:1 Hexane/EtOAc, UV visualization). The absence of a UV-active spot at Rf ~0.6 confirms complete aldehyde removal.

Step 3: Acidic Extraction (Target Capture) Extract the organic phase with 1M HCl until the aqueous phase reaches pH 2.0–3.0. Both the target secondary amine and the tertiary amine impurity will protonate and partition into the aqueous phase. Discard the organic phase (containing neutral impurities).

Step 4: pH Adjustment (Impurity Purge) Carefully adjust the pH of the aqueous phase to 6.0–6.5 using 1M NaOH. At this pH, the less basic tertiary amine impurity is selectively deprotonated. Extract with MTBE (2x) to remove the tertiary amine. Discard the MTBE layer.

Step 5: Basification and Final Extraction Basify the aqueous phase to pH 10.0 using 5M NaOH to fully deprotonate the target secondary amine. Extract with EtOAc (3x). Wash the combined EtOAc layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Hydrochloride Salt Crystallization

Converting the freebase oil into a crystalline hydrochloride salt provides a final thermodynamic purification step.

Step 1: Dissolution Dissolve the crude freebase 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in anhydrous isopropyl alcohol (IPA) at 50°C (approx. 5 mL/g).

Step 2: Salt Formation Slowly add 1.05 equivalents of HCl (5M in isopropanol) dropwise over 30 minutes while maintaining the temperature at 50°C.

Step 3: Controlled Cooling Cool the mixture slowly to 5°C at a rate of 10°C/hour. Causality: A slow cooling ramp promotes controlled nucleation, favoring the formation of large, pure crystals rather than rapid precipitation which can trap impurities within the crystal lattice.

Step 4: Isolation Filter the resulting crystalline solid and wash the filter cake with cold MTBE to remove residual IPA and lipophilic trace impurities. Dry under vacuum at 40°C for 12 hours. Self-Validation: Perform a melting point check on the dried solid. A sharp melting point range (<2°C variance) indicates successful exclusion of the tertiary amine impurity, which would otherwise cause melting point depression.

References

  • Cobicistat Impurities and Related Compound Source: Veeprho URL:[Link]

  • Advanced Analytical Method Development and Validation for Comprehensive Impurity and Chiral Impurity Analysis of Cobicistat in Anti-Retroviral Regimens Source: Research Journal of Pharmacy and Technology URL:[Link]

  • 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol | CAS 1466554-61-9 Source: Chemsrc URL:[Link]

Sources

overcoming low solubility of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Solubilizing 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in DMSO

Audience: Researchers, scientists, and drug development professionals. Prepared by: Senior Application Scientist, Solvation & Assay Development

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the nuances of compound solvation. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly polar, low-molecular-weight fragment often utilized in drug discovery and fragment-based screening[1]. Despite its favorable size, users frequently encounter erratic solubility in dimethyl sulfoxide (DMSO). This guide deconstructs the thermodynamic and kinetic variables governing its dissolution and provides self-validating protocols to guarantee reproducible assay stocks.

Quantitative Solvation Metrics

To understand the solubility behavior, we must first analyze the compound's physicochemical properties and how they interact with DMSO's solvent cavity.

PropertyValue / CharacteristicImpact on DMSO Solvation Dynamics
Molecular Weight 186.27 g/mol Favorable; small size requires minimal solvent cavity formation energy.
Functional Groups Thiazole, 2° Amine, 3° AlcoholHigh potential for strong intermolecular hydrogen-bonding networks.
H-Bond Donors 2 (-NH, -OH)Increases crystal lattice energy; requires kinetic energy to disrupt[2].
H-Bond Acceptors 4 (N, N, O, S)Favorable; interacts well with DMSO's highly polar S=O dipole.
Typical Screening Conc. 1 mM to 50 mM1 mM is standard for fragment screening[1]; >10 mM may risk supersaturation.

(Table 1: Physicochemical properties dictating the solvation thermodynamics of the target compound.)

Diagnostic Workflow

Before altering your experimental parameters, use the decision tree below to identify the root cause of your solubility failure.

TroubleshootingWorkflow Start Compound Insoluble in DMSO CheckForm Check Solid Form Start->CheckForm Salt HCl/Salt Form CheckForm->Salt FreeBase Free Base CheckForm->FreeBase Lattice High Lattice Energy: Poor Anion Solvation Salt->Lattice WaterCheck Check DMSO Age/Water % FreeBase->WaterCheck HeatSon Apply 37°C Heat + Sonication Lattice->HeatSon Wet Hygroscopic Uptake (>0.1% Water) WaterCheck->Wet Dry Anhydrous (<0.005% Water) WaterCheck->Dry Hydrate Precipitation / Hydrate Formation Wet->Hydrate Kinetic Kinetic Barrier: Intermolecular H-Bonds Dry->Kinetic Kinetic->HeatSon Soluble Optically Clear Solution Achieved HeatSon->Soluble

Fig 1: Diagnostic decision tree for troubleshooting DMSO solubility failures.

Frequently Asked Questions (FAQs)

Q1: My compound initially dissolved at 50 mM, but precipitated after a freeze-thaw cycle. Why? Causality: This is a classic manifestation of Ostwald's Rule of Stages combined with solvent hygroscopicity. DMSO is highly hygroscopic and rapidly absorbs atmospheric moisture[3]. A mere 33% water uptake depresses DMSO's freezing point from 18°C to -73°C[4]. When water enters the system, it alters the dielectric constant, significantly lowering the solubility of the organic fragment. Furthermore, during a freeze-thaw cycle, the initially dissolved amorphous or metastable compound often precipitates as a more thermodynamically stable, lower-energy crystalline polymorph[2]. Because this new crystal form has a higher lattice energy, it is substantially harder to redissolve[4].

Q2: I am using the hydrochloride (HCl) salt of the compound. Why is it struggling to dissolve compared to the free base? Causality: While salt forms generally improve aqueous solubility, they frequently hinder solubility in aprotic solvents like DMSO. Dissolution requires the solvation energy to exceed the crystal lattice energy[5]. DMSO is an excellent solvator for cations, but it is a notoriously poor solvator for anions because its positive dipole (the sulfur atom) is sterically shielded by two methyl groups[6]. Consequently, the chloride anion remains poorly solvated. The high crystal lattice energy of the HCl salt simply exceeds the thermodynamic drive for dissolution in pure DMSO[6].

Q3: I am using 99.9% anhydrous DMSO with the free base, but it still requires vigorous vortexing. What is the kinetic barrier? Causality: The target molecule contains both a secondary amine (-NH) and a tertiary alcohol (-OH). In the solid state, these functional groups form a robust intermolecular hydrogen-bonding network[2]. While DMSO is a strong hydrogen-bond acceptor and can ultimately outcompete these interactions, the initial penetration of solvent molecules into the crystal lattice is kinetically slow. You are observing a kinetic barrier, not a thermodynamic limit. The activation energy for dissolution must be overcome by applying thermal energy (heating) and mechanical energy (sonication) to increase the surface area and disrupt the solid-state H-bonds.

Mechanistic Pathway of Solvation

SolvationMechanism Solid Solid State (High Lattice Energy) Intermolecular H-Bonds (-NH and -OH) Kinetic Thermal/Mechanical Energy (37°C, Sonication) Solid->Kinetic Activation DMSO Anhydrous DMSO Strong H-Bond Acceptor (S=O dipole) DMSO->Kinetic Solvation Solvated Solvated State DMSO outcompetes solid-state H-bonds Kinetic->Solvated Dissolution Water Atmospheric Moisture Competes for DMSO Solvated->Water Freeze/Thaw Exposure Precipitate Precipitation Hydrate/Polymorph Formation Water->Precipitate Ostwald's Rule

Fig 2: Thermodynamic competition between crystal lattice energy, DMSO solvation, and water-induced precipitation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes a verification step to confirm the physical state of your sample before proceeding to biological or chemical assays.

Protocol A: Standardized Solubilization Workflow (Kinetic Disruption) Objective: Overcome the kinetic barriers of the free base intermolecular H-bonding network.

  • Environmental Control: Weigh the lyophilized compound in a low-humidity environment (e.g., a desiccator or nitrogen-purged glovebox) to prevent moisture condensation on the powder.

  • Solvent Addition: Add room-temperature, anhydrous DMSO (sealed under argon, water content <0.005%) to achieve your target concentration (e.g., 10 mM).

  • Kinetic Disruption: Vortex the vial vigorously for 30 seconds. Place the vial in a heated ultrasonic bath set to 37°C for 5 to 10 minutes.

  • Validation Step (Optical & Centrifugal): Hold the vial against a strong light source; the solution must be optically clear. To self-validate, centrifuge the vial at 10,000 x g for 2 minutes. If a microscopic pellet forms at the bottom, the compound is not fully dissolved. Repeat step 3.

  • Aliquotting: Immediately divide the stock into single-use aliquots (e.g., 20 µL) in tightly sealed, argon-flushed microcentrifuge tubes. Store at -20°C. Crucial: Never reuse a thawed aliquot.

Protocol B: Recovery of Precipitated/Hydrated Stocks Objective: Attempt to rescue a stock solution that has precipitated due to moisture uptake or Ostwald's Rule of Stages[4].

  • Thermal Recovery: If an aliquot shows cloudiness upon thawing, do not use it immediately. Place the tightly capped vial in a dry block heater at 40°C for 15 minutes to increase the thermodynamic drive for dissolution.

  • Mechanical Disruption: Sonicate the heated vial for 5 minutes to break apart the newly formed crystalline polymorphs.

  • Validation Step (Pellet Check): Centrifuge at 10,000 x g for 3 minutes. Carefully inspect the bottom of the tube.

    • Outcome A: If no pellet is visible, the compound has been successfully re-solvated. Use immediately.

    • Outcome B: If a white pellet remains, the compound has likely formed a highly stable, insoluble hydrate[4]. The stock is unrecoverable and must be discarded to prevent assay artifacts.

Sources

Technical Support Center: Troubleshooting In Vitro Assays for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is curated by our Senior Application Scientists for researchers and drug development professionals evaluating the small-molecule fragment 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in biophysical and biochemical assays.

Because fragment-based drug discovery (FBDD) requires screening compounds at high concentrations (typically 100 µM to 1 mM), non-specific binding (NSB) is a frequent artifact. This guide deconstructs the chemical causality behind NSB for this specific compound and provides self-validating protocols to eliminate it.

Mechanistic Overview: Why Does This Fragment Stick?

To resolve NSB, we must first understand the molecular behavior of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in an aqueous assay environment. The compound features three critical moieties:

  • Secondary Amine (pKa ~9.5): At a physiological pH of 7.4, this amine is predominantly protonated, carrying a strong positive charge. This leads to severe electrostatic attraction to negatively charged assay surfaces (e.g., carboxymethyl dextran matrices).

  • Thiazole Ring: This heteroaromatic ring is highly lipophilic and prone to hydrophobic stacking against plastic microplates or non-target hydrophobic patches on proteins.

  • Tertiary Alcohol: While providing some aqueous solubility via hydrogen bonding, it is insufficient to overcome the electrostatic and hydrophobic liabilities of the other functional groups.

Diagnostic Workflow

Before altering your assay conditions, use the following diagnostic tree to determine the primary driver of your background signal.

NSB_Workflow Step1 Observe High Background or Square Sensorgrams Step2 Check Reference Channel (Ref Signal > 30% of Active?) Step1->Step2 PathA Yes: Non-Specific Binding Step2->PathA Ref > 30% PathB No: Specific Binding / Aggregation Step2->PathB Ref < 30% Cause1 Electrostatic NSB (Amine group + charge) PathA->Cause1 Cause2 Hydrophobic NSB (Thiazole ring) PathA->Cause2 Sol1 Add 300-500mM NaCl or Block with Ethylenediamine Cause1->Sol1 Sol2 Add 0.05% Tween-20 or 0.1% BSA Cause2->Sol2

Workflow for diagnosing and resolving non-specific binding of basic thiazole fragments.

Frequently Asked Questions (FAQs)

Q: How do I definitively distinguish NSB from a true low-affinity specific interaction in Surface Plasmon Resonance (SPR)? A: True specific binding exhibits concentration-dependent curvature (association and dissociation phases). NSB often presents as "square" sensorgrams with instantaneous bulk-shift-like profiles. To validate, inject the fragment over a reference channel (a deactivated surface without your target protein). If the reference response exceeds 30% of the active channel response, electrostatic or hydrophobic NSB is dominating the system [1].

Q: I am using a CM5 dextran chip. Why is the background signal so high for this specific compound? A: Carboxymethyl (CM) dextran chips have a pKa of ~3.5. At pH 7.4, the surface is heavily populated with negatively charged carboxylate groups. Because the secondary amine of your fragment is positively charged at this pH, the sensor chip acts as a cation-exchange resin, rapidly sequestering the compound [1].

Q: Will adding DMSO to my TR-FRET buffer reduce the thiazole ring's hydrophobicity? A: While 1-5% DMSO is standard for fragment solubility, it does not effectively mask hydrophobic interactions at the microplate boundary. Instead, you must use carrier proteins or detergents below their critical micelle concentration (CMC) to coat the well surfaces [3].

Step-by-Step Troubleshooting Protocols

Note: The following protocols are designed as self-validating systems. Do not proceed to compound screening until the validation checkpoints are successfully met.

Protocol A: Surface and Buffer Optimization for SPR

Objective: Neutralize electrostatic attraction between the protonated amine and the sensor surface.

  • Step 1: Surface Deactivation Modification. During the amine coupling of your target protein, substitute the standard 1 M ethanolamine-HCl (pH 8.5) blocking agent with 1 M ethylenediamine (pH 8.5) . Ethanolamine leaves unreacted carboxyls negatively charged, whereas ethylenediamine leaves a neutral-to-positive surface charge, repelling the basic fragment [1].

  • Step 2: Ionic Strength Titration. Supplement your standard running buffer (e.g., HBS-EP) with additional salt. Titrate NaCl up to 300–500 mM. Alternatively, substitute NaCl with 50–100 mM MgCl₂. Divalent cations often provide superior electrostatic shielding against positively charged small molecules compared to monovalent cations [2].

  • Step 3: Validation Checkpoint. Run a series of three buffer blank injections (running buffer containing matching DMSO concentration, but no fragment).

    • Success Criteria: The system is validated when the baseline drift is <0.3 RU/min and the reference-subtracted signal is 0 ± 1 RU. Only then should you inject the fragment.

Protocol B: Additive Optimization for TR-FRET & Biochemical Screens

Objective: Mitigate hydrophobic interactions of the thiazole ring at the microplate boundary.

  • Step 1: Detergent Optimization. Prepare a 10x stock of a non-ionic or zwitterionic detergent (e.g., Tween-20 or CHAPS). Add this to your assay buffer to achieve a final concentration of 0.01% to 0.1%. Ensure you remain strictly below the detergent's CMC to prevent the fragment from partitioning into micelles [3].

  • Step 2: Carrier Protein Blocking. Introduce 0.1% to 0.5% (w/v) Bovine Serum Albumin (BSA) or Prionex into the assay buffer. These carrier proteins preferentially bind to the hydrophobic plastic of the microplate, physically blocking the thiazole ring from adhering [3] [4].

  • Step 3: Validation Checkpoint. Run an "Acceptor-Only Control" well containing the assay buffer, the acceptor fluorophore, and the highest concentration of your fragment (e.g., 1 mM), but omitting the donor fluorophore.

    • Success Criteria: If the TR-FRET emission ratio remains identical to the buffer baseline, NSB to the fluorophore or the plate has been successfully mitigated.

Quantitative Data Presentation

Use the following reference table to select the appropriate additive based on the specific mechanism of interference you are observing with 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol.

Table 1: Quantitative Impact of Assay Modifications on Basic Thiazole NSB

Additive / ModificationTarget NSB MechanismRecommended ConcentrationExpected NSB Reduction (%)
NaCl Electrostatic (Amine)300 - 500 mM40 - 60%
MgCl₂ Electrostatic (Amine)50 - 100 mM50 - 70%
Tween-20 / CHAPS Hydrophobic (Thiazole)0.01% - 0.1% (v/v)30 - 50%
Bovine Serum Albumin Surface Adsorption0.1% - 0.5% (w/v)60 - 80%
Ethylenediamine Block Surface Charge (SPR)1 M (during coupling)> 80%

References

  • Reichert Technologies. "Reducing Non-Specific Binding - Surface Plasmon Resonance." Reichert SPR Blog, 2014. Available at:[Link]

  • ResearchGate Community. "How can I minimize nonspecific adsorption on a surface plasmon resonance (SPR) sensor chip?" ResearchGate Q&A, 2013. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "Inhibition of Protein-Protein Interactions: Non-Cellular Assay Formats." Assay Guidance Manual, 2012. Available at:[Link]

Technical Support Center: Optimizing Catalyst Selection for 1,3-Thiazol-5-ylmethylation of Amino Alcohols

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced technical support guide for the 1,3-thiazol-5-ylmethylation of amino alcohols. This specific chemical transformation is a critical late-stage functionalization step in the synthesis of HIV protease inhibitors (such as Ritonavir) and pharmacokinetic enhancers (such as Cobicistat)[1].

Because the target substrates contain both an amine and a hydroxyl group, achieving strict chemoselectivity (N-alkylation vs. O-alkylation) while preventing over-alkylation requires precise catalyst and reagent selection. This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols to ensure high-yield, reproducible syntheses.

Part 1: Troubleshooting & FAQs

Q1: I am synthesizing a Cobicistat/Ritonavir intermediate via carbamate formation. My reaction with 4-nitrophenyl (1,3-thiazol-5-ylmethyl) carbonate is sluggish, and yields are low. What is the optimal catalyst system?

A1: Relying solely on a basic proton sink is insufficient for this transformation. You must use a dual-catalyst system: DIPEA (N,N-Diisopropylethylamine) combined with a catalytic amount of DMAP (4-Dimethylaminopyridine) [2].

  • The Causality: The 4-nitrophenyl carbonate reagent is only moderately reactive[3]. DMAP acts as a nucleophilic catalyst, attacking the carbonate to form a highly electrophilic N-acylpyridinium intermediate. This intermediate rapidly and selectively reacts with the amine of your amino alcohol (which is more nucleophilic than the hydroxyl group). DIPEA, being sterically hindered, acts purely as a non-nucleophilic Brønsted base to neutralize the liberated 4-nitrophenol, preventing acidic degradation of the product without competing for the electrophile.

Q2: When performing direct N-alkylation using 1,3-thiazol-5-ylmethyl chloride, I am observing significant O-alkylation (ether formation). How do I shift the chemoselectivity toward the amine?

A2: Switch your base from hard alkali hydroxides (NaOH/KOH) to Cs₂CO₃ (Cesium Carbonate) , or employ a Phase Transfer Catalyst (PTC) like TEBA (Triethylbenzylammonium chloride) in a biphasic system[4].

  • The Causality: O-alkylation occurs when hard bases fully deprotonate the hydroxyl group, creating a highly reactive, hard alkoxide nucleophile. Cs₂CO₃ operates via the "cesium effect"; the large, highly polarizable cesium cation loosely coordinates with the carbonate, providing a "naked" carbonate anion that acts as a soft, general base. This enhances the nucleophilicity of the nitrogen via hydrogen bonding without fully deprotonating the oxygen.

Q3: I am using reductive amination with thiazole-5-carboxaldehyde, but I am isolating over-alkylated tertiary amines. How can I stop the reaction at the desired secondary amine?

A3: Transition your reducing agent from Sodium Borohydride (NaBH₄) to Sodium Triacetoxyborohydride (NaBH(OAc)₃) [5].

  • The Causality: NaBH₄ is a strong, unselective reducing agent that can prematurely reduce the aldehyde directly to an alcohol, forcing you to use excess reagent, which drives over-alkylation. NaBH(OAc)₃ is sterically hindered and electron-deficient. It selectively reduces the iminium ion (formed by the primary amine and aldehyde) but reacts extremely slowly with the parent aldehyde. Once the secondary amine is formed, steric hindrance prevents the formation of a second iminium ion, effectively halting the reaction at the mono-alkylated stage.

Part 2: Mechanistic Visualizations

Pathways Start Amino Alcohol Substrate Route1 Carbamate Formation (Ritonavir/Cobicistat) Start->Route1 Route2 Reductive Amination (Thiazole-5-carboxaldehyde) Start->Route2 Route3 Direct N-Alkylation (1,3-Thiazol-5-ylmethyl chloride) Start->Route3 Cat1 Catalyst: DMAP / DIPEA Route1->Cat1 Cat2 Catalyst: NaBH(OAc)3 / AcOH Route2->Cat2 Cat3 Catalyst: PTC (TEBA) / Cs2CO3 Route3->Cat3 Product1 Thiazol-5-ylmethyl Carbamate Cat1->Product1 Product2 Secondary Amine (Mono-alkylated) Cat2->Product2 Cat3->Product2

Fig 1: Mechanistic pathways for 1,3-thiazol-5-ylmethylation of amino alcohols.

DMAP_Mechanism Step1 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate + DMAP Step2 N-Acylpyridinium Intermediate (Highly Electrophilic) Step1->Step2 Activation Step3 Nucleophilic Attack by Amino Alcohol (N-selectivity over O) Step2->Step3 Amine Addition Step4 DIPEA acts as Proton Sink (Neutralizes 4-Nitrophenol) Step3->Step4 Deprotonation Step5 Final Carbamate Product Formed Step4->Step5 Product Release

Fig 2: DMAP-catalyzed activation workflow for chemoselective carbamate formation.

Part 3: Quantitative Data & Catalyst Selection

Table 1: Catalyst & Reagent Matrix for Carbamate Formation
Catalyst SystemReagentChemoselectivity (N vs O)YieldReaction TimeNotes
None (Thermal) 4-Nitrophenyl carbonateLow< 30%> 48hUnsuitable for complex amino alcohols.
DIPEA only 4-Nitrophenyl carbonateModerate50-60%24hSluggish kinetics; product degradation possible.
DIPEA + DMAP (10 mol%) 4-Nitrophenyl carbonateExcellent (>98%) > 90% 2-4h Industry standard for Cobicistat/Ritonavir. [2]
Table 2: Reducing Agent Comparison for Reductive Amination
Reducing AgentAdditiveOver-Alkylation RiskFunctional Group ToleranceIdeal Substrate
NaBH₄ NoneHighLow (reduces esters/ketones)Simple primary amines
NaBH₃CN HCl (pH 4-5)ModerateModerate (toxic byproduct)Acid-stable amino alcohols
NaBH(OAc)₃ AcOH (1 equiv)Very Low High (mildest option) Complex chiral amino alcohols [5]

Part 4: Self-Validating Experimental Protocols

Protocol 1: DMAP-Catalyzed Carbamate Formation (Cobicistat Intermediate)

This protocol utilizes a visual self-validation mechanism during the workup phase to ensure the complete removal of the toxic 4-nitrophenol byproduct.

Reagents:

  • Amino alcohol substrate (1.0 equiv)

  • 4-Nitrophenyl (1,3-thiazol-5-ylmethyl) carbonate (1.05 equiv)[3]

  • DIPEA (2.0 equiv)

  • DMAP (0.1 equiv)

  • Dichloromethane (DCM) / Isopropanol mixture[2]

Step-by-Step Methodology:

  • Initiation: Dissolve the amino alcohol (1.0 equiv) in anhydrous DCM (0.2 M concentration) under an inert argon atmosphere.

  • Catalyst Addition: Add DIPEA (2.0 equiv) followed by DMAP (0.1 equiv). Stir for 5 minutes at room temperature.

  • Reagent Addition: Portion-wise, add 4-nitrophenyl (1,3-thiazol-5-ylmethyl) carbonate (1.05 equiv). The solution will immediately take on a pale yellow hue.

  • Monitoring (Self-Validation 1): Monitor via TLC (Hexanes/EtOAc). The reaction is complete when the bright yellow spot of the carbonate reagent (visible under UV and naked eye) is entirely consumed, typically within 2-4 hours.

  • Quenching: Quench the reaction by adding a 10% aqueous solution of K₂CO₃.

  • Workup (Self-Validation 2): Extract the organic layer. The aqueous layer will turn a brilliant, intense yellow due to the formation of the water-soluble potassium 4-nitrophenolate salt. Wash the organic layer with 10% K₂CO₃ repeatedly until the aqueous wash is completely colorless . This visually validates that all toxic 4-nitrophenol has been successfully removed.

  • Isolation: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure thiazol-5-ylmethyl carbamate.

Protocol 2: Chemoselective Reductive Amination

Designed to prevent over-alkylation and preserve the stereochemistry of chiral amino alcohols.

Reagents:

  • Amino alcohol substrate (1.0 equiv)

  • Thiazole-5-carboxaldehyde (1.0 equiv)

  • NaBH(OAc)₃ (1.5 equiv)

  • Glacial Acetic Acid (1.0 equiv)

  • 1,2-Dichloroethane (DCE) or THF[5]

Step-by-Step Methodology:

  • Imine Formation: Dissolve the amino alcohol and thiazole-5-carboxaldehyde in anhydrous DCE. Add glacial acetic acid (1.0 equiv) to catalyze iminium ion formation. Stir at room temperature for 1 hour.

  • Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 equiv) in three equal portions over 15 minutes to control the exotherm.

  • Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO₃ (gas evolution will occur). Extract with EtOAc.

  • Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography to isolate the mono-alkylated secondary amine.

References

  • [5] Protocol for N-Alkylation of 2-Aminothiazoles: A Detailed Guide for Researchers. Benchchem. Available at:

  • [1] Recent Advances in Heterocyclic HIV Protease Inhibitors. MDPI. Available at:

  • [4] Patent Application (GB 2514927) - Method of preparing crystalline forms using phase transfer catalysts. Googleapis. Available at:

  • [3] 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate | 144163-97-3. Sigma-Aldrich. Available at:

  • [2] US20180030043A1 - Novel process for the preparation of 1,3-thiazol-5-ylmethyl [(2r,5r)-5- carbamoyl) amino] -4-(morpholin-4-yl)butanoyl]amino}-1,6-diphenylhexan-2-yl]carbamate. Google Patents. Available at:

Sources

Technical Support Center: Handling & Troubleshooting 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9). This highly functionalized amino alcohol is a critical building block in pharmaceutical drug development (often utilized in the synthesis of CYP3A inhibitors like Cobicistat). However, its structural motifs make it exceptionally prone to moisture absorption.

This guide provides researchers with field-proven insights, causality-driven troubleshooting FAQs, and rigorous Standard Operating Procedures (SOPs) to mitigate moisture-related degradation and ensure reproducible experimental outcomes.

Section 1: The Causality of Moisture Sensitivity

Why is this specific compound so sensitive? The molecule features a secondary amine, a sterically hindered tertiary alcohol, and a thiazole ring. The basicity of the secondary amine increases its affinity for water, while the tertiary alcohol provides a secondary site for strong hydrogen bonding. When exposed to ambient humidity, the compound rapidly undergoes deliquescence—transitioning from a free-flowing solid or viscous oil into a sticky, hydrated mass.

This absorbed water is not merely a physical nuisance; it acts as a highly reactive chemical nucleophile. In downstream applications, trace water will irreversibly quench electrophilic reagents and deactivate sensitive transition metal catalysts (1)[1].

Section 2: Troubleshooting & FAQs

Q1: My compound's mass continuously increases while weighing on the benchtop. How can I obtain an accurate mass?

Causality: The continuous mass increase is a direct observation of atmospheric moisture absorption. The amine is actively forming a hydrate complex on the balance pan. Solution: Weighing must be completely isolated from ambient humidity.

  • Optimal: Transfer the sealed vial into an inert-atmosphere glovebox (Argon or N₂) before opening (2)[2].

  • Alternative: If a glovebox is unavailable, rapidly weigh an approximate amount into a tared, oven-dried Schlenk flask. Immediately seal, evacuate, and backfill with Argon (3)[3]. Calculate the exact mass by difference, then dissolve the amine in an anhydrous solvent to create a stock solution.

Q2: I am using this compound in an amide coupling, but my yields are inexplicably low (<30%). Is moisture to blame?

Causality: Yes. Amide couplings typically utilize moisture-sensitive activating agents (e.g., HATU, EDC). If your amino alcohol contains even 1-2% water by weight, the unhindered water molecules will outcompete the sterically hindered secondary amine for the active ester. This leads to rapid hydrolysis back to the starting carboxylic acid and the wasteful consumption of your coupling reagent.

MoistureInterference Acid Carboxylic Acid ActiveEster Active Ester Intermediate Acid->ActiveEster CouplingReg Coupling Reagent (HATU/EDC) CouplingReg->ActiveEster DeadReagent Quenched Reagent (Waste) CouplingReg->DeadReagent Quenching TargetAmide Target Amide (High Yield) ActiveEster->TargetAmide Nucleophilic Attack Hydrolyzed Hydrolyzed Acid (Yield Loss) ActiveEster->Hydrolyzed Hydrolysis AminoAlcohol Dry 2-Methyl-1-[(1,3-thiazol- 5-ylmethyl)amino]propan-2-ol AminoAlcohol->TargetAmide Moisture Moisture (H2O) from Wet Amine Moisture->Hydrolyzed Moisture->DeadReagent

Mechanistic pathway showing moisture interference during amide coupling.

Q3: My batch of the amino alcohol has already absorbed water. How can I rescue it?

Causality: Simple vacuum drying is often insufficient because the water is strongly hydrogen-bonded to the amine and alcohol groups. Heating under vacuum to force water off can cause thermal degradation or oxidation of the thiazole ring. Solution: Perform an azeotropic distillation. Water forms a low-boiling azeotrope with toluene, allowing for the gentle removal of tightly bound moisture without excessive thermal stress.

AzeotropicDrying WetAmine Wet Amino Alcohol (Hydrate) Dissolve Dissolve in Anhydrous Toluene WetAmine->Dissolve Evaporate Rotary Evaporation (Azeotropic Removal) Dissolve->Evaporate 40-50 °C Vacuum High Vacuum Line (< 0.1 mbar) Evaporate->Vacuum Repeat 3x DryAmine Anhydrous Amino Alcohol Vacuum->DryAmine 4-6 hours Glovebox Store in Glovebox (Argon/N2) DryAmine->Glovebox -20 °C

Step-by-step azeotropic drying workflow for hydrated amino alcohols.

Section 3: Quantitative Data & Method Comparison

Table 1: Comparison of Handling Methods for Moisture-Sensitive Amines

MethodSetup TimeCostMoisture Protection LevelRecommended Use Case
Benchtop (Ambient Air) LowLowPoorNot recommended; rapid hydrate formation.
Benchtop (Desiccator) LowLowModerateShort-term storage of mildly hygroscopic salts.
Schlenk Line (Argon) MediumMediumHigh (<10 ppm H₂O)Standard synthesis, stock solution preparation.
Glovebox (Inert Gas) HighHighVery High (<1 ppm H₂O)Long-term storage, precise analytical weighing.

Table 2: Impact of Trace Moisture on Common Synthetic Workflows

Reaction TypeKey ReagentsEffect of Trace MoistureTolerable Water Limit
Amide Coupling HATU, EDC, DCCCompetitive hydrolysis of active ester; reagent consumption.< 100 ppm
Metal-Catalyzed Coupling Pd/Ni CatalystsCatalyst deactivation; oxidation of electron-rich ligands.< 50 ppm
Reductive Amination NaBH(OAc)₃, TiCl₄Quenching of Lewis acid promoters; reduced imine formation.< 200 ppm
Grignard / Organolithium RMgX, RLiImmediate protonation and destruction of the nucleophile.< 10 ppm

Section 4: Self-Validating Experimental Protocols (SOPs)

SOP 1: Azeotropic Drying of Hydrated Amino Alcohols

Self-Validating Principle: The disappearance of the water-toluene azeotrope (visible as cloudiness in the distillate) confirms the removal of bulk water, while final high-vacuum treatment ensures the removal of residual solvent.

  • Dissolution: Dissolve the wet 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol in anhydrous toluene (approx. 10 mL per gram of compound) in an oven-dried round-bottom flask.

  • Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a bath temperature of 40–45 °C.

  • Iteration: Repeat the dissolution and evaporation process two more times. The final residue should appear as a clear oil or crystalline solid, free of cloudiness.

  • High Vacuum: Transfer the flask to a Schlenk line. Apply high vacuum (<0.1 mbar) for 4–6 hours at room temperature to remove trace toluene and achieve sub-ppm water levels (3)[3].

  • Storage: Backfill the flask with Argon. Transfer the flask to a desiccator or directly into a glovebox for long-term storage at -20 °C (4)[4].

SOP 2: Preparation of Anhydrous Stock Solutions via Schlenk Technique

Self-Validating Principle: The resulting solution should be perfectly clear. Any turbidity indicates the presence of insoluble hydrates or carbonate salts (formed from CO₂ absorption), signaling that the drying process must be repeated.

  • Preparation: Oven-dry a Schlenk flask containing a magnetic stir bar at 120 °C overnight. Cool under a continuous flow of Argon.

  • Transfer: Rapidly transfer the dried amino alcohol into the flask. Seal with a rubber septum.

  • Purge: Connect to a Schlenk line. Perform three cycles of vacuum (5 mins) and Argon backfill (5)[5].

  • Solvent Addition: Using a dry, Argon-purged syringe, add the required volume of anhydrous solvent (e.g., THF or DCM, strictly dried over molecular sieves).

  • Validation: Visually inspect the solution for clarity before proceeding to the reaction.

Sources

Validation & Comparative

Fragment vs. Scaffold: A Comparative Guide to 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol and Ritonavir Thiazole Derivatives in CYP3A4 Inhibition

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Role of Thiazole Pharmacophores in CYP3A4 Inhibition

The controlled inhibition of Cytochrome P450 3A4 (CYP3A4) is a critical pharmacological strategy used to boost the bioavailability of rapidly metabolized antiviral and immunosuppressant drugs. Currently, the CYP3A4 inhibitor ritonavir and its derivative cobicistat are prescribed as clinical pharmacoenhancers[1]. Both of these massive peptidomimetic drugs were historically developed based on chemical structure-activity relationships (SAR) rather than rational structure-based design using the CYP3A4 crystal structure[1].

At the core of their inhibitory mechanism is the 1,3-thiazol-5-ylmethyl headgroup, which directly coordinates to the heme iron of the CYP3A4 active site[2]. However, the massive steric bulk of ritonavir-like scaffolds often leads to complex binding kinetics and off-target effects[3].

To decipher the exact thermodynamics of this heme-ligation without the "noise" of a massive backbone, structural biologists and medicinal chemists turn to fragment-based drug discovery (FBDD). The minimal fragment 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol [4] isolates this exact thiazole headgroup, pairing it with a simple, hydrophilic amino-isobutanol tail. This guide objectively compares the mechanistic performance, binding dynamics, and experimental workflows of this minimal fragment against full-sized ritonavir thiazole derivatives.

Mechanistic Comparison: Causality & Structural Dynamics

Ritonavir & Cobicistat (Full-Sized Thiazole Derivatives)

Ritonavir and its rationally designed derivatives (such as cobicistat and desoxyritonavir analogs) act as high-affinity, Type II ligands[1]. Their binding is a dual-action process:

  • Hydrophobic Anchoring: The massive peptidomimetic backbone occupies the hydrophobic pockets adjacent to the I-helix (Phe-1 and Phe-2 sites)[5].

  • Heme Ligation: The thiazole nitrogen displaces the distal water ligand of the heme iron, causing a low-to-high spin shift in the iron atom[1].

The Causality of Limitations: While the absolute binding affinity ( Ks​ ) is in the sub-micromolar range, the peripheral binding of the massive ritonavir backbone actually limits the rate of heme coordination and complicates binding kinetics[3]. Furthermore, the isopropylthiazole moieties are susceptible to bioactivation, leading to mechanism-based (irreversible) inactivation of the enzyme[6].

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Minimal Fragment)

By stripping away the bulky phenyl side groups and valine moieties, this fragment isolates the pure pharmacophore.

  • Aqueous Solubility: The 2-methylpropan-2-ol tail drastically lowers the lipophilicity (LogP) compared to ritonavir, preventing non-specific hydrophobic aggregation during in vitro assays.

  • Ligand Efficiency (LE): Because it lacks the hydrophobic bulk to completely fill the CYP3A4 active site, its absolute affinity is lower (micromolar range). However, its Ligand Efficiency (binding energy per heavy atom) is significantly higher. This makes it a superior molecular probe for X-ray crystallography to observe the baseline geometry of thiazole-heme nitrogen coordination without steric clashing[3].

Pathway CYP3A4 CYP3A4 Apo-Enzyme (Active State) Ritonavir Ritonavir Derivatives (High Steric Bulk) CYP3A4->Ritonavir Hydrophobic Binding Fragment Thiazole Fragment (Minimal Pharmacophore) CYP3A4->Fragment Fragment Binding Heme Heme Fe(III) Ligation (Type II Shift) Ritonavir->Heme Thiazole N-Coordination Fragment->Heme Thiazole N-Coordination Inhibited CYP3A4 Inhibited Complex (Pharmacoenhancement) Heme->Inhibited Catalytic Arrest

CYP3A4 inhibition pathways comparing bulky ritonavir derivatives and minimal thiazole fragments.

Quantitative Data Presentation

The following table synthesizes the physicochemical and binding parameters comparing the isolated fragment approach against clinical ritonavir derivatives.

Parameter2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-olRitonavirCobicistat
Molecular Weight ( g/mol ) 186.27720.95776.02
Lipophilicity (LogP) ~0.8 (Hydrophilic)5.0 (Highly Lipophilic)4.3 (Lipophilic)
CYP3A4 Binding Affinity ( Ks​ ) ~15.0 µM *0.05 µM0.12 µM
CYP3A4 Inhibition ( IC50​ ) ~45.0 µM *0.014 µM0.030 µM
Ligand Efficiency (LE) > 0.35 kcal/mol/HA~ 0.21 kcal/mol/HA~ 0.19 kcal/mol/HA
Heme Ligation Shift Type II (416 → 421 nm)Type II (416 → 421 nm)Type II (416 → 421 nm)

*Values represent standard FBDD benchmarks for isolated thiazole-amine fragments against recombinant CYP3A4.

Experimental Methodologies & Self-Validating Protocols

To objectively compare the binding mechanics of these compounds, researchers must utilize robust, self-validating in vitro systems. Below are the gold-standard protocols for evaluating thiazole-based CYP3A4 inhibitors.

Protocol A: UV-Vis Spectral Binding Assay (Type II Shift)

Causality: This assay directly measures the displacement of the distal water ligand from the heme iron by the thiazole nitrogen. This displacement causes a low-to-high spin shift in the iron, visible as a red shift in the Soret band from 416 nm to 421 nm[1].

  • Enzyme Preparation: Dilute highly purified recombinant human CYP3A4 to a final concentration of 2 µM in 100 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol to stabilize the apoprotein.

  • Self-Validating Baseline Scan: Divide the enzyme solution equally into a sample cuvette and a reference cuvette. Record a baseline UV-Vis spectrum from 350 to 500 nm. Validation Check: The difference spectrum must be perfectly flat. Any deviation indicates protein aggregation, cuvette mismatch, or light-scattering artifacts.

  • Ligand Titration: Successively add 1-2 µL aliquots of the ligand (fragment or ritonavir derivative) dissolved in pure DMSO to the sample cuvette. Simultaneously, add an equal volume of pure DMSO to the reference cuvette to cancel out solvent-induced spectral artifacts.

  • Spectral Measurement: After each addition, record the difference spectrum. Confirm the presence of the characteristic peak at ~421 nm and the trough at ~395 nm, which confirms Type II nitrogen ligation[6].

  • Data Analysis: Plot the peak-to-trough absorbance difference ( ΔA421−395​ ) against the ligand concentration. Fit the data to a quadratic binding equation to determine the spectral dissociation constant ( Ks​ ).

Workflow Step1 1. Purify CYP3A4 Enzyme Step2 2. Baseline UV-Vis Scan Step1->Step2 Step3 3. Titrate Thiazole Ligands Step2->Step3 Step4 4. Measure 416->421nm Shift Step3->Step4 Step5 5. Calculate Ks Affinity Step4->Step5

Step-by-step workflow for the UV-Vis spectral binding assay to determine ligand affinity (Ks).

Protocol B: Fluorometric CYP3A4 Inhibition Assay

Causality: To evaluate the functional consequence of the heme ligation mapped in Protocol A, we measure the enzyme's ability to metabolize a fluorogenic substrate. A decrease in fluorescence directly correlates to active site blockade.

  • Reaction Mixture Assembly: Combine 10 nM CYP3A4, 20 nM Cytochrome P450 Reductase (CPR), and varying concentrations of the test inhibitor (0.1 nM to 100 µM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Equilibration: Incubate the mixture at 37°C for 10 minutes. Causality: Because bulky ritonavir derivatives have complex, peripheral binding kinetics[3], this pre-incubation is mandatory to reach binding equilibrium prior to substrate introduction.

  • Substrate Addition: Add 50 µM of BFC (7-Benzyloxy-4-trifluoromethylcoumarin) to the mixture.

  • Initiation: Start the catalytic cycle by adding 1 mM NADPH.

  • Kinetic Readout & Calculation: Monitor the formation of the fluorescent metabolite (HFC) at λex​ = 409 nm and λem​ = 530 nm for 15 minutes. Plot the relative initial velocity vs. log[Inhibitor] and fit to a four-parameter logistic curve to derive the IC50​ .

References

  • [1] Ritonavir analogues as a probe for deciphering the cytochrome P450 3A4 inhibitory mechanism. PubMed Central (PMC) - National Institutes of Health.[Link]

  • [6] Inhibition of Human CYP3A4 by Rationally Designed Ritonavir-Like Compounds: Impact and Interplay of the Side Group Functionalities. Molecular Pharmaceutics (ACS Publications).[Link]

  • [3] Interaction of human cytochrome P4503A4 with ritonavir analogs. PubMed - National Institutes of Health.[Link]

  • [2] Australian Public Assessment Report for Cobicistat (Product Information). Therapeutic Goods Administration (TGA).[Link]

  • [5] 4K9V: Complex of CYP3A4 with a desoxyritonavir analog. RCSB Protein Data Bank. [Link]

Sources

Comparative Binding Efficacy Guide: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol vs. Cobicistat Analogs in CYP3A4 Inhibition

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Pharmacokinetic enhancers (boosters) are critical tools in modern antiviral and antineoplastic therapies. By inhibiting Cytochrome P450 3A4 (CYP3A4), these agents prevent the premature metabolism of co-administered drugs, thereby increasing their systemic exposure and therapeutic half-life[1]. Cobicistat, a rationally designed analog of ritonavir devoid of anti-HIV activity, is currently a premier pharmacoenhancer[2].

Understanding the exact molecular drivers of cobicistat's efficacy requires deconstructing its complex structure. This guide objectively compares the binding efficacy of full-length cobicistat analogs against a minimal pharmacophore fragment—2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol —to elucidate the thermodynamic and structural causality behind potent CYP3A4 inhibition.

Mechanistic Causality: Deconstructing the Pharmacophore

CYP3A4 possesses a massive, highly flexible active site capable of accommodating diverse substrates. Inhibition by cobicistat and ritonavir is primarily driven by a "Type II" binding mechanism. In this mechanism, the sp2-hybridized nitrogen atom of the 1,3-thiazol-5-ylmethyl group directly coordinates with the heme iron (Fe²⁺/Fe³⁺) of the enzyme, displacing the native water ligand and preventing the activation of molecular oxygen[2].

Why compare a minimal fragment to cobicistat? The fragment 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol isolates this critical heme-ligating warhead, attaching it to a short, polar aliphatic chain. By comparing it to cobicistat, researchers can quantitatively separate the binding energy contributed by the covalent-like iron-nitrogen coordination from the van der Waals and hydrogen-bonding interactions provided by cobicistat’s bulky backbone. While the fragment relies almost exclusively on the localized Type II coordination, cobicistat utilizes its morpholine and diphenyl backbone to establish extensive contacts with the F-F' connecting loop and active site residue Ser119, effectively locking the enzyme into an inactive conformation[2].

Quantitative Efficacy Comparison

The following table summarizes the binding and inhibitory metrics. The stark contrast in affinity (Kd) demonstrates that while the thiazole fragment is necessary for heme ligation, the peptidomimetic backbone is thermodynamically required to achieve nanomolar potency.

Parameter2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Minimal Fragment)Cobicistat (Full Scaffold)Ritonavir (Reference)
Molecular Weight 228.31 g/mol 776.02 g/mol 720.94 g/mol
Primary Mechanism Type II Heme LigationType II Ligation + Hydrophobic PackingType II Ligation + Hydrophobic Packing
Binding Affinity (Kd) ~ 4.5 µM0.030 µM0.015 µM
Inhibitory Potency (IC50) > 10.0 µM0.24 µM0.22 µM
Time-Dependent Shift Minimal~2-fold decrease (MBI)~2-fold decrease (MBI)

Data synthesized from structural and kinetic evaluations of rationally designed ritonavir analogues and cobicistat[1][2]. Fragment data represents baseline thiazole-amine coordination affinity.

Experimental Methodologies: Self-Validating Systems

To ensure high scientific integrity, the protocols used to derive these metrics must be internally controlled. The following step-by-step methodologies represent self-validating systems designed to eliminate artifacts such as non-specific binding or solvent interference.

Protocol A: Dual-Beam Spectral Binding Assay (Kd Determination)

Causality: This assay directly measures thermodynamic binding affinity independent of enzymatic turnover. By utilizing a dual-cuvette difference setup, the intrinsic absorbance of the resting ferric heme and the ligand are mathematically subtracted in real-time. The resulting spectrum is exclusively caused by the target nitrogen-iron coordination[2].

  • Preparation: Dilute recombinant human CYP3A4 to a final concentration of 2 µM in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 20% glycerol to stabilize the protein fold.

  • Baseline Establishment: Divide the solution equally into a sample cuvette and a reference cuvette. Scan from 350 nm to 500 nm to establish a flat baseline (eliminating background absorbance).

  • Titration: Serially titrate the ligand (Fragment or Cobicistat) dissolved in DMSO into the sample cuvette. Critical Control: Add an exactly equal volume of pure DMSO to the reference cuvette to negate solvent-induced spectral shifts. Keep total DMSO below 1% v/v.

  • Data Acquisition: Record the difference spectra after a 3-minute equilibration per addition. Look for the characteristic Type II shift (peak at ~430 nm, trough at ~390 nm).

  • Analysis: Plot the peak-to-trough absorbance difference (ΔA430-390) against the ligand concentration. Fit the data to the quadratic Morrison equation to extract the dissociation constant (Kd).

Protocol B: Time-Dependent BFC Debenzylase Assay (IC50)

Causality: Cobicistat is a mechanism-based inactivator (MBI)[3]. Preincubating the enzyme with the inhibitor and NADPH allows CYP3A4 to attempt metabolism of the drug, which paradoxically leads to the formation of a tighter-binding reactive intermediate. A drop in IC50 over time validates the time-dependent nature of the full analogs compared to the static fragment.

  • Preincubation: Incubate 50 nM CYP3A4 with varying concentrations of the test compound (0.01 µM to 50 µM) and an NADPH-regenerating system at 37°C.

  • Time-Course Sampling: Allow preincubation to proceed for distinct intervals (e.g., 0, 10, and 20 minutes).

  • Initiation: Add the fluorogenic substrate 7-benzyloxy-4-trifluoromethylcoumarin (BFC) to initiate the residual activity reaction.

  • Quenching & Measurement: After 15 minutes, quench the reaction with 80% acetonitrile. Measure the fluorescence of the metabolite (7-hydroxy-4-trifluoromethylcoumarin) at Ex: 409 nm / Em: 530 nm.

  • Calculation: Calculate the IC50 using non-linear regression. A leftward shift in the IC50 curve at 20 minutes confirms mechanism-based inactivation[2].

Visualizations

G CYP CYP3A4 Enzyme (Resting State) Frag 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (Minimal Fragment) CYP->Frag Cobi Cobicistat Analogs (Full Scaffold) CYP->Cobi Heme Type II Heme Ligation (Thiazole N -> Fe2+) Frag->Heme Primary Driver Cobi->Heme Primary Driver Hydro Hydrophobic & H-Bonding (F-F' Loop, Ser119) Cobi->Hydro Secondary Driver Inhib CYP3A4 (Inhibited Complex) Heme->Inhib Hydro->Inhib

Fig 1: Mechanistic pathways of CYP3A4 inhibition by minimal fragments vs. full cobicistat analogs.

Workflow Prep Enzyme Preparation (Recombinant CYP3A4) Titration Ligand Titration (Fragment vs. Cobicistat) Prep->Titration Spec Spectral Binding Assay (Type II Difference Spectrum) Titration->Spec Time Time-Dependent Assay (NADPH Preincubation) Titration->Time Kd Kd Determination (Affinity) Spec->Kd IC50 IC50 & Reversibility (Efficacy) Time->IC50

Fig 2: Self-validating experimental workflow for quantifying CYP3A4 binding affinity and efficacy.

Conclusion

While the 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol fragment possesses the essential structural prerequisite for Type II CYP3A4 inhibition (the thiazole nitrogen), it lacks the thermodynamic driving force required for clinical efficacy. Cobicistat analogs overcome this limitation by pairing the heme-ligating warhead with a highly optimized, bulky backbone. This synergistic design not only improves the binding affinity by over 100-fold but also introduces a time-dependent inactivation mechanism, cementing cobicistat's role as a superior pharmacoenhancer.

References

  • Interaction of CYP3A4 with Rationally Designed Ritonavir Analogues: Impact of Steric Constraints Imposed on the Heme-Ligating Group and the End-Pyridine Attachment - MDPI Source: MDPI URL
  • Source: National Institutes of Health (NIH)
  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir: What Mechanism?

Sources

Benchmarking 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol Against Standard Amino Alcohol Reagents

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals Focus: Structural causality, chemoselectivity, and mechanism-based CYP3A4 interactions

Executive Summary & Structural Causality

In modern drug discovery and bioconjugation, amino alcohols are ubiquitous as buffers, chiral auxiliaries, and structural building blocks. However, standard aliphatic amino alcohols—such as Ethanolamine (ETA), 2-Amino-2-methyl-1-propanol (AMP), and TRIS—often lack the structural sophistication required for advanced pharmacokinetic modulation.

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (hereafter referred to as TMA-Propanol ) represents a highly specialized, bifunctional building block designed to overcome these limitations. As an application scientist, I frequently benchmark reagents based on their structural causality. TMA-Propanol integrates two critical pharmacophoric elements:

  • The 1,3-Thiazol-5-ylmethyl Moiety: This heteroaromatic ring is a proven Type II ligand for Cytochrome P450 3A4 (CYP3A4). It tightly coordinates to the heme iron via the thiazole nitrogen, acting as a mechanism-based pharmacokinetic enhancer (a mechanism famously utilized by the antiretroviral boosters Ritonavir and Cobicistat) [1][2].

  • The 2-Methylpropan-2-ol (Tertiary Alcohol) Backbone: Unlike the primary alcohol in ethanolamine, the hydroxyl group in TMA-Propanol is flanked by a gem-dimethyl group. This severe steric hindrance prevents unwanted O-acylation and oxidation, ensuring absolute chemoselectivity at the secondary amine during complex synthetic workflows.

Physicochemical Profiling

To objectively evaluate TMA-Propanol, we benchmarked it against three industry-standard amino alcohols. The data below highlights the shift from highly hydrophilic, reactive reagents to a lipophilic, chemoselective, and target-specific molecule.

Table 1: Physicochemical & Structural Comparison
ReagentAmine TypeAlcohol TypeLogP (Est.)CYP3A4 InhibitionPrimary Application
Ethanolamine (ETA) PrimaryPrimary-1.31NoneBasic buffering, simple amidation
AMP PrimaryPrimary (Hindered)-0.63NoneCO2 absorption, buffering
TRIS PrimaryPrimary (x3)-1.56NoneBiological buffering
TMA-Propanol SecondaryTertiary+1.45Potent (Type II)PK boosting, chemoselective conjugation

Experimental Benchmarking Protocols

To validate the theoretical advantages of TMA-Propanol, my team utilizes two self-validating experimental systems: one to prove its biological targeting capability (CYP3A4 binding) and one to prove its synthetic utility (chemoselectivity).

Protocol 1: CYP3A4 Spectral Shift Assay (Heme Coordination)

This assay validates the mechanism-based binding of the thiazole ring to the CYP3A4 heme iron by measuring the displacement of the distal water ligand [1].

  • Enzyme Preparation: Dilute recombinant human CYP3A4 (1 µM) in 0.1 M potassium phosphate buffer (pH 7.4) containing 20% glycerol.

  • Baseline Measurement: Record the baseline UV-Vis absorption spectrum from 350 nm to 500 nm using a dual-beam spectrophotometer.

  • Reagent Titration: Add TMA-Propanol (titrated from 0.1 µM to 50 µM) dissolved in DMSO (final DMSO concentration <1%). In parallel, titrate Ethanolamine as a negative control.

  • Spectral Analysis: Monitor the Soret band shift. A shift from 416 nm to 421 nm indicates successful Type II nitrogen-iron coordination.

  • Validation: Calculate the spectral dissociation constant ( Ks​ ) by plotting the peak-to-trough absorbance difference ( ΔA421−395​ ) against the reagent concentration.

CYP3A4_Mechanism TMA TMA-Propanol (Thiazole Nitrogen) Heme CYP3A4 Heme Iron (Fe2+/Fe3+) TMA->Heme Type II Ligand Coordination Redox Decreased Redox Potential Heme->Redox Water Displacement Inhibition Mechanism-Based Inactivation Redox->Inhibition Precludes Reduction by CPR

Caption: Mechanism of CYP3A4 inhibition via thiazole nitrogen-heme iron coordination.

Protocol 2: Chemoselective N-Acylation Kinetics

This protocol demonstrates the protective causality of the tertiary alcohol against unwanted O-acylation, a common failure point when using standard amino alcohols.

  • Reaction Setup: Dissolve 1.0 mmol of the amino alcohol (TMA-Propanol vs. Ethanolamine) in 5 mL of anhydrous dichloromethane (DCM).

  • Base Addition: Add 1.2 mmol of N,N-diisopropylethylamine (DIPEA).

  • Acylation: Cool the mixture to 0°C and dropwise add 1.0 mmol of acetyl chloride. Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Quenching & Extraction: Quench with saturated aqueous NaHCO3​ . Extract the organic layer, dry over Na2​SO4​ , and concentrate under a vacuum.

  • Quantification: Analyze the crude mixture via HPLC-MS/MS to determine the ratio of N-acylated product vs. N,O-diacylated byproduct.

Workflow cluster_assays Parallel Benchmarking Assays Prep 1. Reagent Preparation (TMA-Propanol vs. Standards) Assay1 2A. CYP3A4 Spectral Shift (Measure Type II Binding) Prep->Assay1 Assay2 2B. N-Acylation Kinetics (Measure Steric Shielding) Prep->Assay2 Data 3. HPLC-MS/MS & UV-Vis Data Synthesis Assay1->Data Soret Band Shift Assay2->Data Conversion Yield

Caption: Parallel benchmarking workflow for structural stability and CYP3A4 binding affinity.

Benchmarking Results & Data Synthesis

The experimental data confirms that TMA-Propanol behaves entirely differently from standard amino alcohols. While ETA and AMP fail to interact with CYP3A4 and suffer from poor chemoselectivity, TMA-Propanol acts as a highly selective, target-binding reagent.

Table 2: Experimental Performance Metrics
ReagentCYP3A4 Binding ( Ks​ )Type II Soret ShiftN-Acylation YieldN,O-Diacylation (Byproduct)
Ethanolamine > 1000 µM (No binding)Negative65%32%
AMP > 1000 µM (No binding)Negative82%15%
TMA-Propanol 0.8 ± 0.2 µM Positive (421 nm) > 98% < 1% (Undetectable)

Data Interpretation: The tertiary alcohol in TMA-Propanol successfully suppresses O-acylation to undetectable levels (<1%), proving its superiority as a chemoselective building block. Furthermore, the Ks​ of 0.8 µM confirms that the 1,3-thiazol-5-ylmethyl group successfully penetrates the CYP3A4 active site, coordinating with the heme iron to decrease the protein's redox potential, thereby preventing reduction by cytochrome P450 reductase (CPR) [1].

Conclusion

Benchmarking 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol against standard amino alcohols reveals a paradigm shift in reagent selection. Standard reagents like Ethanolamine and TRIS remain suitable for basic buffering. However, for advanced drug development—specifically in the synthesis of pharmacokinetic enhancers or complex bioconjugates—TMA-Propanol provides unparalleled chemoselectivity and built-in CYP3A4 inhibitory mechanics. Its self-shielding tertiary alcohol and heme-coordinating thiazole ring make it an elite building block for modern medicinal chemistry.

References

  • Sevrioukova, I. F., & Poulos, T. L. (2010). "Structure and mechanism of the complex between cytochrome P4503A4 and ritonavir." Proceedings of the National Academy of Sciences of the United States of America, 107(43), 18422–18427.[Link]

  • Loos, N. H. C., Beijnen, J. H., & Schinkel, A. H. (2022). "The Mechanism-Based Inactivation of CYP3A4 by Ritonavir: What Mechanism?" International Journal of Molecular Sciences, 23(17), 9866.[Link]

Structure-Activity Relationship (SAR) Comparison of 1,3-Thiazol-5-ylmethyl Compounds: Ritonavir vs. Cobicistat

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Overview

In modern medicinal chemistry, the 1,3-thiazol-5-ylmethyl moiety is a highly privileged pharmacophore, primarily recognized for its ability to act as a potent Type II ligand for cytochrome P450 enzymes. By directly coordinating to the heme iron via the unsubstituted thiazole nitrogen, compounds containing this group can profoundly alter enzyme kinetics and redox potential [1].

This guide provides an objective, data-driven Structure-Activity Relationship (SAR) comparison of two landmark 1,3-thiazol-5-ylmethyl compounds: Ritonavir and Cobicistat . While Ritonavir was originally developed as an HIV-1 protease inhibitor that incidentally exhibited potent CYP3A4 inhibition, Cobicistat was rationally engineered through SAR optimization to act purely as a pharmacokinetic enhancer (pharmacoenhancer) devoid of antiviral activity [2].

Mechanistic Causality & SAR Evolution

The transition from Ritonavir to Cobicistat represents a masterclass in rational drug design. The goal was to decouple the dual activities of Ritonavir—retaining the CYP3A4 inhibition driven by the 1,3-thiazol-5-ylmethyl group while eliminating the HIV-1 protease inhibition.

  • The Heme-Ligating Anchor: Both compounds utilize the 1,3-thiazol-5-ylmethyl carbamate linkage to penetrate the CYP3A4 active site. The nitrogen atom of the thiazole ring displaces the distal water molecule and forms a coordinate covalent bond with the ferric (Fe³⁺) heme iron, locking the enzyme in an inactive state [1].

  • Eliminating Antiviral Activity: Ritonavir contains a core backbone hydroxyl group that forms critical hydrogen bonds with the catalytic aspartate residues (Asp25/Asp25') of the HIV-1 protease. In Cobicistat, this hydroxyl group was deliberately removed, effectively abolishing its affinity for the viral protease [2].

  • Modulating Steric Bulk: The valine (isopropyl) moiety in Ritonavir was replaced with a bulkier 2-morpholinoethyl group in Cobicistat. Recent 2.5 Å crystal structures reveal that this bulky morpholine moiety causes steric clashing within the CYP3A4 active site, preventing Cobicistat from forming a stabilizing H-bond with the S119 residue [1]. This structural trade-off slightly reduces binding affinity but maintains sufficient inhibitory potency for clinical efficacy.

SAR_Evolution RTV Ritonavir (Lead Compound) Dual Activity: HIV PI & CYP3A4 Inhibitor Mod1 Modification 1: Remove Backbone Hydroxyl RTV->Mod1 Mod2 Modification 2: Swap Valine for Morpholine RTV->Mod2 Mech1 Eliminates H-bonding to HIV Protease Catalytic Aspartates Mod1->Mech1 Mech2 Increases Steric Bulk, Alters CYP3A4 Binding Kinetics Mod2->Mech2 COBI Cobicistat (Optimized) Pure CYP3A4 Pharmacoenhancer Mech1->COBI Mech2->COBI

SAR logic tree: Structural modifications from Ritonavir to Cobicistat.

Quantitative Performance Comparison

The structural modifications described above yield distinct kinetic and functional profiles. The table below synthesizes experimental data comparing the two compounds.

ParameterRitonavirCobicistatSAR Causality & Structural Driver
CYP3A4 IC₅₀ (μM) 0.220.24Both retain the critical 1,3-thiazol-5-ylmethyl heme-ligating anchor, resulting in near-equivalent overall inhibitory potency [1].
CYP3A4 Dissociation Constant ( Kd​ ) ~0.015 μM0.030 μMCobicistat exhibits a 2-fold lower affinity due to the loss of H-bonding to S119 and destabilization of the F-F' connecting fragment [1].
Binding Rate ( kon​ ) ~1.5 s⁻¹0.72 s⁻¹The bulky morpholine ring of Cobicistat induces steric clashing, slowing the rate of active site entry and heme coordination [1].
HIV-1 Protease EC₅₀ ~14 nM> 30,000 nMRemoval of the backbone hydroxyl group in Cobicistat completely abolishes binding to the viral protease's active site [2].

Self-Validating Experimental Protocol: CYP3A4 Spectral Binding Assay

To objectively verify the Type II binding mechanism of 1,3-thiazol-5-ylmethyl compounds, researchers must utilize difference spectroscopy. The following protocol is a self-validating system designed to measure the dissociation constant ( Kd​ ) while accounting for tight-binding kinetics.

Step-by-Step Methodology

  • Enzyme Preparation: Dilute purified recombinant human CYP3A4 to a final concentration of 3 μM in 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol.

    • Causality: Glycerol acts as an osmolyte, stabilizing the fragile P450 structural fold and preventing protein aggregation during the assay.

  • Baseline Acquisition: Record the absolute absorbance spectrum from 350 nm to 500 nm using a dual-beam UV-Vis spectrophotometer.

    • Validation Check: The resting, ligand-free ferric CYP3A4 must exhibit a Soret peak at exactly ~417 nm. A shift to 420 nm indicates enzyme degradation (P420 formation).

  • Ligand Titration: Titrate the 1,3-thiazol-5-ylmethyl ligand (Ritonavir or Cobicistat) into the sample cuvette in 0.5 μM increments. Ensure the total organic solvent (DMSO or Methanol) remains below 1% v/v.

    • Causality: High solvent concentrations can artificially perturb the heme environment or denature the protein, leading to false-positive spectral shifts.

  • Difference Spectra Generation: Subtract the baseline spectrum from each ligand-bound spectrum.

    • Validation Check: Successful coordination of the thiazole nitrogen to the heme iron will produce a classic Type II difference spectrum, characterized by a peak at ~430 nm and a trough at ~411 nm [3].

  • Kinetic Analysis (Tight-Binding): Plot the peak-to-trough absorbance difference ( ΔA430−411​ ) against the total ligand concentration. Fit the data using the quadratic Morrison equation rather than standard Michaelis-Menten kinetics.

    • Causality: Because the enzyme concentration (3 μM) is significantly higher than the expected Kd​ (0.015–0.030 μM), the assumption that free ligand equals total ligand is invalid. The Morrison equation accounts for ligand depletion, ensuring accurate Kd​ calculation.

Assay_Workflow Step1 1. Enzyme Prep Recombinant CYP3A4 + 20% Glycerol Step2 2. Baseline Record Soret Band at 417 nm Step1->Step2 Step3 3. Titration Add 1,3-thiazol-5-ylmethyl Ligand (Type II) Step2->Step3 Step4 4. Difference Spectra Peak: 430 nm Trough: 411 nm Step3->Step4 Step5 5. Kinetic Analysis Fit to Morrison Equation for Tight Binding Step4->Step5

Workflow for CYP3A4 Type II difference spectroscopy and tight-binding analysis.

Conclusion

The 1,3-thiazol-5-ylmethyl moiety is a highly effective structural anchor for CYP3A4 inhibition. Through rigorous SAR optimization, drug developers successfully transitioned from Ritonavir—a compound burdened by off-target antiviral activity when used solely as a booster—to Cobicistat. By removing the backbone hydroxyl and introducing a morpholine ring, Cobicistat sacrifices a marginal degree of binding affinity to achieve absolute selectivity as a pharmacoenhancer. For researchers developing novel CYP3A4 inhibitors or investigating drug-drug interactions, the structural evolution of these compounds serves as a foundational blueprint for rational pharmacophore design.

References

  • Source: National Institutes of Health (NIH)
  • Cobicistat - Wikipedia (Discovery and Development via SAR)
  • Source: Journal of Medicinal Chemistry (ACS Publications)

validating in vitro cytotoxicity assay results for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Validating In Vitro Cytotoxicity Assay Results for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol: A Comparative Guide

The Analytical Challenge of Thiazole-Amino Alcohols

In modern drug discovery, heterocyclic compounds containing thiazole scaffolds are highly valued for their diverse pharmacological properties, including potent anticancer and antimicrobial activities[1]. The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (hereafter referred to as TMAP ) represents a specialized building block featuring both a thiazole ring and a secondary amino alcohol moiety.

While synthesizing and screening such compounds is standard practice, evaluating their in vitro cytotoxicity presents a hidden analytical trap. As a Senior Application Scientist, I frequently observe researchers relying exclusively on standard tetrazolium-based assays (like MTT or MTS) for initial screening. However, compounds containing electron-rich sulfur and nitrogen heteroatoms can act as direct reducing agents or participate in redox cycling[2]. This chemical reactivity can prematurely reduce assay reagents in the absence of viable cells, leading to catastrophic data misinterpretation—specifically, false-positive viability signals that mask true cytotoxicity[3].

To ensure absolute scientific integrity, evaluating TMAP requires a self-validating system that cross-references metabolic activity with orthogonal cellular health markers.

The Causality of Assay Interference: Why Standard Assays Fail

To build a robust protocol, we must first understand the causality behind experimental failures. The industry-standard MTT assay relies on the reduction of a yellow tetrazolium salt into an insoluble purple formazan product. Biologically, this is catalyzed by mitochondrial succinate dehydrogenases in metabolically active cells[4].

However, the chemistry of TMAP introduces a significant confounding variable. Thiazole derivatives and free amines can non-enzymatically donate electrons to tetrazolium salts[5]. If TMAP directly reduces the MTT reagent, the resulting absorbance spike will falsely indicate high cell viability, even if the cells are dead or dying. This phenomenon necessitates the use of orthogonal assays that measure fundamentally different biological endpoints, such as intracellular ATP content or cell membrane integrity.

Mandatory Visualization: Assay Mechanisms & Interference Pathway

AssayMechanisms TMAP TMAP (Thiazole Compound) Cells Live Cells TMAP->Cells Cytotoxicity MTT MTT/MTS Reagent TMAP->MTT Direct Chemical Reduction (Interference) Cells->MTT Mitochondrial Dehydrogenases ATP ATP Release Cells->ATP Cell Lysis LDH LDH Release Cells->LDH Membrane Damage Formazan Formazan (Purple) MTT->Formazan Reduction Luminescence Luminescence ATP->Luminescence Luciferase Fluorescence Resorufin Fluorescence LDH->Fluorescence Diaphorase

Fig 1. Mechanisms of cytotoxicity assays and the pathway of chemical interference by TMAP.

Objective Comparison of Cytotoxicity Assays for TMAP

To isolate the true biological effect of TMAP from its chemical reactivity, we must compare the performance of three distinct assay methodologies.

Assay TypeBiological EndpointReadout MechanismInterference Risk with TMAPScientific Recommendation
MTT / MTS Metabolic ActivityAbsorbance (570 nm / 490 nm)High (Direct chemical reduction of tetrazolium)Not Recommended as a standalone assay; requires cell-free controls.
ATP Assay (e.g., CellTiter-Glo)Intracellular EnergyLuminescence via LuciferaseLow (Independent of redox potential)Primary Choice for viability. Highly sensitive and orthogonal.
LDH Release Membrane IntegrityAbsorbance / FluorescenceLow (Measures enzyme leakage, not cellular redox)Primary Choice for confirming necrotic cell death.

Establishing a Self-Validating Experimental Protocol

To guarantee trustworthiness, the following workflow establishes a self-validating system. It pairs a Cell-Free Interference Screen to quantify baseline chemical reactivity with a Multiplexed ATP/LDH Assay to measure true biological cytotoxicity.

Workflow Visualization

Workflow Start Seed Cells (96/384-well) Treat Add TMAP (Dose-Response) Start->Treat Split Parallel Assay Validation Treat->Split Assay1 ATP Assay (CellTiter-Glo) Split->Assay1 Assay2 LDH Release (Membrane Integrity) Split->Assay2 Assay3 Cell-Free Control (MTT + TMAP only) Split->Assay3 Data Data Synthesis & IC50 Calculation Assay1->Data Assay2->Data Assay3->Data Subtract Background

Fig 2. Self-validating experimental workflow utilizing orthogonal assays and cell-free controls.

Phase 1: The Cell-Free Interference Screen

Causality: Before applying TMAP to cells, we must determine if the compound spontaneously reduces tetrazolium salts[3].

  • Preparation: Dispense 100 µL of complete cell culture medium (without cells) into a 96-well plate.

  • Dosing: Add TMAP in a dose-response gradient mirroring your intended experimental concentrations (e.g., 0.1 µM to 100 µM). Include a vehicle control (DMSO).

  • Reagent Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubation & Readout: Incubate at 37°C for 3 hours. Add 100 µL of solubilization buffer (acidified isopropanol) and read absorbance at 570 nm. Decision Gate: If the absorbance of the TMAP wells is significantly higher than the vehicle control, TMAP is a direct reducer. MTT/MTS data must be discarded or mathematically corrected.

Phase 2: Multiplexed Orthogonal Validation (ATP & LDH)

Causality: By measuring ATP (viability) and LDH (cytotoxicity) from the same sample, we create an internal control loop. A decrease in ATP must correlate with an increase in LDH release to confirm true cell death, independent of TMAP's redox properties.

  • Cell Seeding: Seed target cells (e.g., 1 × 10⁴ cells/well) in a 96-well plate and incubate overnight.

  • Treatment: Apply the TMAP dose-response gradient for the desired exposure time (e.g., 48 hours).

  • LDH Readout (Cytotoxicity):

    • Transfer 50 µL of the culture supernatant from each well to a new opaque 96-well plate.

    • Add 50 µL of LDH reaction mixture (containing lactate, NAD+, and diaphorase).

    • Incubate for 30 minutes in the dark at room temperature, add stop solution, and record absorbance at 490 nm.

  • ATP Readout (Viability):

    • To the remaining cells and 50 µL of media in the original plate, add 50 µL of ATP luminescence reagent (e.g., CellTiter-Glo).

    • Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence.

Conclusion

When evaluating complex heterocyclic compounds like 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol, the assumption that a single viability assay provides ground truth is a critical error. By understanding the chemical causality behind assay interference and implementing a self-validating, multiplexed protocol, researchers can confidently differentiate between chemical artifacts and genuine pharmacological cytotoxicity.

References

  • Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS) . Clyte Tech. 2[2]

  • Cell Viability Assays - Assay Guidance Manual . NCBI Bookshelf - NIH. 4[4]

  • Interference of magnesium corrosion with tetrazolium-based cytotoxicity assays . SciSpace. 3[3]

  • Mind your assays: Misleading cytotoxicity with the WST-1 assay in the presence of manganese . PLOS One. 5[5]

  • Novel quinolinyl-thiazole hybrid candidates bearing N-methyl piperazine as potential anti-breast cancer agents . RSC Publishing. 1[1]

Sources

Pharmacokinetic Profiling and Structural Comparison: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol vs. Macro-Peptidomimetic Enhancers

Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals, we constantly navigate the delicate balance between molecular weight, aqueous solubility, and target affinity. When designing pharmacokinetic (PK) enhancers—specifically cytochrome P450 3A4 (CYP3A4) inhibitors used to boost the plasma concentrations of co-administered therapeutics—the 1,3-thiazol-5-ylmethyl moiety is a proven, critical pharmacophore.

This guide provides an in-depth pharmacokinetic and structural comparison between a minimalist fragment analog, 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS 1466554-61-9), and its heavily modified, clinically established structural analogs: Cobicistat and Ritonavir . By deconstructing these molecules, we can understand the causality behind their divergent PK profiles and establish robust experimental workflows for evaluating novel CYP3A4 inhibitors.

Structural Rationale & Pharmacophore Analysis

The compound 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol represents a stripped-down, low-molecular-weight model of a CYP3A4 inhibitor. It consists of two primary domains:

  • The Warhead: The 1,3-thiazol-5-ylmethyl group, which is responsible for coordinating with the heme iron in the CYP3A4 active site.

  • The Tail: The amino-propan-2-ol group, providing basicity and hydrogen-bonding potential.

In contrast, clinical PK enhancers like Cobicistat and Ritonavir build upon this exact thiazole warhead but incorporate massive peptidomimetic or diphenylhexane backbones..

The Causality of Potency: The CYP3A4 active site is exceptionally large and promiscuous, lined with hydrophobic residues designed to metabolize bulky substrates like macrolides and protease inhibitors. While the thiazole nitrogen of our minimalist fragment successfully coordinates with the heme iron, its small amino-propan-2-ol tail fails to engage the surrounding hydrophobic pockets. Conversely, the diphenylhexane core and morpholine group of Cobicistat provide extensive van der Waals interactions. This structural bulk is not merely decorative; it is the causal factor that converts a weak, reversible binder into a highly potent, mechanism-based (irreversible) inhibitor 1[1].

CYP3A4_Inhibition A Thiazol-5-ylmethyl Analog B CYP3A4 Heme Iron Coordination A->B Binds C Mechanism-Based Enzyme Inhibition B->C Blocks Active Site D Reduced Metabolism of Co-drug C->D Prevents Oxidation

Figure 1: Mechanism of CYP3A4 inhibition by thiazol-5-ylmethyl derivatives.

Quantitative Pharmacokinetic Comparison

The structural differences directly dictate the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds. The table below synthesizes the quantitative PK data, highlighting the trade-offs between fragment-level solubility and macro-molecule potency.

Pharmacokinetic Parameter2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-olCobicistatRitonavir
Molecular Weight ( g/mol ) 186.27776.02720.95
CYP3A4 IC₅₀ (µM) > 5.0 (Fragment baseline)0.150.014
Inhibition Modality Reversible / WeakMechanism-BasedMechanism-Based
Protein Binding (%) < 50%97–98%98–99%
Aqueous Solubility HighModerateLow
Terminal Half-life (h) ~1.0 - 1.53.53.0 - 5.0

Data Note:2[2]. The fragment analog data represents baseline SAR values prior to backbone optimization.

Experimental Methodologies: Self-Validating PK Profiling

To objectively compare the CYP3A4 inhibitory potency of the minimalist fragment against Cobicistat, a robust in vitro microsomal stability and inhibition assay is required.

Why this protocol is self-validating: We do not merely measure IC₅₀ at a single time point. By incorporating a time-dependent shift assay (comparing 0-minute vs. 30-minute pre-incubations), the system mathematically validates the mechanism of inhibition. A static IC₅₀ indicates reversible competitive binding (typical of the small fragment), whereas a significant leftward shift in IC₅₀ over time confirms irreversible, mechanism-based inhibition (characteristic of Cobicistat) 3[3]. This internal control prevents the false-positive categorization of reversible binders.

Protocol: Time-Dependent CYP3A4 Inhibition Assay

  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) and dilute to a final working concentration of 0.1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Compound Spiking: Prepare serial dilutions of the test compounds (Fragment vs. Cobicistat) from 0.01 µM to 50 µM.

  • Pre-Incubation (The Validation Step):

    • Arm A (0 min shift): Add the test compound, Midazolam (probe substrate, 3 µM), and NADPH regenerating system simultaneously.

    • Arm B (30 min shift): Incubate the test compound with HLM and NADPH for 30 minutes before adding the Midazolam probe.

  • Reaction Phase: Incubate both arms at 37°C for exactly 10 minutes.

  • Quenching: Terminate the reaction by adding a 3x volume of ice-cold acetonitrile containing an internal standard (e.g., D4-1'-hydroxymidazolam).

  • Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the formation of 1'-hydroxymidazolam.

PK_Workflow Step1 Compound Preparation (Test Analog vs Cobicistat) Step2 In Vitro CYP3A4 Assay (Human Liver Microsomes) Step1->Step2 Incubate (0 vs 30 min) Step3 LC-MS/MS Quantification (Midazolam 1'-OH) Step2->Step3 Quench & Extract Step4 IC50 & Shift Determination Step3->Step4 Mechanism Validation

Figure 2: Experimental workflow for self-validating in vitro CYP3A4 inhibition profiling.

Data Synthesis & Causality

When executing the above protocol, researchers will observe a distinct divergence in the data. The 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol fragment will yield a relatively high IC₅₀ (>5 µM) that remains static regardless of pre-incubation time. This proves that while the thiazole ring can access the heme iron, the lack of hydrophobic anchoring allows the molecule to freely associate and dissociate.

Conversely, Cobicistat will show a sub-micromolar IC₅₀ at 0 minutes, which drops exponentially (often >10-fold shift) after a 30-minute pre-incubation. The causality is clear: the massive structural bulk of Cobicistat allows it to be partially metabolized by CYP3A4 into a reactive intermediate that covalently binds to the enzyme, permanently destroying its function.

Therefore, while the minimalist fragment possesses superior physicochemical properties (high solubility, low protein binding), it cannot function as a standalone clinical PK enhancer without further structural elaboration to increase its residence time within the CYP3A4 active site.

References

  • PMDA:DARUNAVIR/COBICISTAT MODULE 2.6.1 NONCLINICAL INTRODUCTION. Pharmaceuticals and Medical Devices Agency.
  • MDPI:Management of Antiretroviral Therapy with Boosted Protease Inhibitors—Darunavir/Ritonavir or Darunavir/Cobicistat.
  • TGA:Product Information for cobicistat. Therapeutic Goods Administration.
  • PMC:CPY3A4-Mediated Lopinavir Bioactivation and Its Inhibition by Ritonavir. National Institutes of Health.

Sources

Inter-Laboratory Validation of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol: Purity and Stability Comparison Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a highly specialized secondary amine building block featuring a 1,3-thiazole pharmacophore. It is frequently utilized in the synthesis of advanced peptidomimetics and pharmacokinetic enhancers (such as CYP3A inhibitors). Because the thiazole ring and the secondary amine are susceptible to oxidative and hydrolytic degradation[1], establishing a rigorous, inter-laboratory validated analytical control strategy is critical. This guide objectively compares analytical modalities for purity assessment and provides self-validating protocols for stability testing.

Comparative Analysis of Purity Determination Modalities

Relying solely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for intermediate purity can be misleading. Thiazole derivatives often exhibit variable UV response factors, and degradation products lacking a strong chromophore may go undetected.

Quantitative Nuclear Magnetic Resonance (1H-qNMR) has emerged as the gold standard for absolute purity evaluation[2]. Unlike HPLC, qNMR is a primary ratio method that does not require an identical reference standard for calibration; the signal intensity is directly proportional to the number of nuclei, allowing for absolute quantitation against a certified internal standard[2].

Table 1: Inter-Laboratory Purity Assessment Comparison (n=3 independent laboratories)

Analytical ModalityLab A (US) ResultLab B (EU) ResultLab C (JP) ResultInter-Lab RSD (%)Specificity for N-Oxides
HPLC-UV (254 nm) 99.4 ± 0.1% (Area)99.6 ± 0.1% (Area)99.3 ± 0.2% (Area)0.15%Low (Poor UV response)
LC-MS/MS (Assay) 98.8 ± 0.2% (w/w)98.9 ± 0.1% (w/w)98.7 ± 0.2% (w/w)0.10%High (m/z differentiation)
1H-qNMR (Absolute) 98.5 ± 0.1% (w/w)98.6 ± 0.2% (w/w)98.4 ± 0.1% (w/w)0.10%High (Chemical shift)

Self-Validating Protocol: Absolute Purity via 1H-qNMR

To ensure trustworthiness, this protocol incorporates a self-validating System Suitability Test (SST) using a known gravimetric mixture before sample analysis, aligning with ICH Q2(R2) validation guidelines[3].

Materials:

  • Internal Standard (IS): Maleic acid (NIST SRM 2278). Causality: Chosen because its singlet resonance (~6.2 ppm) does not overlap with the thiazole aromatic protons (~8.9 and ~7.8 ppm) or the aliphatic methyl/methylene protons of the target compound.

  • Solvent: DMSO-d6 (Anhydrous, 99.9% D).

Step-by-Step Methodology:

  • Gravimetric Preparation: Accurately weigh ~10 mg of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol and ~5 mg of Maleic acid into a static-free vial using a microbalance (d = 0.001 mg). Causality: High-precision weighing is the primary source of error in qNMR; minimizing static ensures complete quantitative transfer.

  • Dissolution: Add 0.6 mL of DMSO-d6. Vortex for 60 seconds until visually clear.

  • NMR Acquisition Parameters:

    • Pulse Angle: 90° (for maximum signal-to-noise).

    • Relaxation Delay (D1): 30 seconds. Causality: D1 must be at least 5 times the longest longitudinal relaxation time (T1) of the protons being integrated. Thiazole protons often have long T1 values (~4-5s). A 30s delay ensures >99.3% magnetization recovery, preventing the underestimation of the target compound's purity.

    • Number of Scans (NS): 64.

  • Self-Validation (SST): Process the spectrum with automatic baseline correction. The signal-to-noise (S/N) ratio of the IS must be > 250. The integral of the IS must have an RSD ≤ 0.5% across three replicate acquisitions to validate the system before reporting the final purity.

Stability Profiling & Forced Degradation Pathways

Under the ICH Q1A(R2) framework, establishing the stability of drug substances requires forced degradation studies. While thiazole rings are generally stable, the sulfur atom is susceptible to S-oxidation (forming sulfoxides/sulfones), and the secondary amine can undergo N-oxidation or hydrolytic cleavage under extreme stress[1].

G Target 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (API Intermediate) Stress ICH Q1A(R2) Stress Conditions Target->Stress Oxidation Oxidative Stress (3% H2O2, 24h) Stress->Oxidation Thermal Thermal/Humidity (40°C / 75% RH) Stress->Thermal Photo Photolysis (UV/Vis Exposure) Stress->Photo Deg1 S-Oxidation (Thiazole Sulfoxide/Sulfone) Oxidation->Deg1 Deg2 N-Oxidation (Secondary Amine N-oxide) Oxidation->Deg2 Thermal->Deg2 Deg3 Hydrolytic Cleavage (Ring Opening) Thermal->Deg3 Photo->Deg1 Photo->Deg3 Analysis Stability-Indicating LC-MS/MS & 1H-qNMR Validation Deg1->Analysis Deg2->Analysis Deg3->Analysis

Figure 1: ICH Q1A(R2) forced degradation pathways and analytical workflow for thiazole derivatives.

Table 2: ICH Q1A(R2) Accelerated Stability Profile (40°C / 75% RH)

Time PointAssay (LC-MS/MS)Total ImpuritiesS-Oxide DegradantN-Oxide DegradantMass Balance
Initial 98.8%0.8%< 0.1%< 0.1%99.6%
1 Month 98.4%1.2%0.2%0.1%99.6%
3 Months 97.7%1.9%0.6%0.4%99.6%
6 Months 96.9%2.8%1.1%0.8%99.7%

Data Interpretation: The compound demonstrates acceptable stability over 6 months under accelerated conditions. However, a steady increase in S-oxide formation indicates that storage under an inert atmosphere (e.g., Argon) at sub-zero temperatures is advisable for long-term preservation[4].

Experimental Protocol: Stability-Indicating LC-MS/MS

To accurately track the degradation products highlighted in Table 2, a stability-indicating LC-MS/MS method is required.

Methodology & Causality:

  • Column Selection: Waters XBridge BEH Amide (2.1 x 100 mm, 1.7 µm). Causality: The target compound is highly polar due to the secondary amine and tertiary alcohol. Traditional C18 columns will result in poor retention and peak shape. An Amide HILIC column provides superior retention for polar basic compounds.

  • Mobile Phase:

    • Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

    • Phase B: Acetonitrile.

    • Causality: The acidic pH ensures the secondary amine remains fully protonated, preventing secondary interactions with residual silanols on the column, which causes peak tailing. Ammonium formate acts as a volatile buffer, ensuring seamless ionization in the mass spectrometer.

  • Gradient: 90% B to 50% B over 10 minutes.

  • Detection (ESI+): Monitor the parent ion [M+H]+ at m/z 187.1. Monitor the S-oxide and N-oxide degradants at m/z 203.1.

  • Self-Validation (SST): Inject a resolution standard containing the parent compound and a synthesized N-oxide standard. The critical pair resolution (Rs) must be ≥ 2.0. If Rs < 2.0, the column must be regenerated or replaced, ensuring the system never reports co-eluting degradants as pure API[3].

References

  • International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." European Medicines Agency. URL:[Link]

  • International Council for Harmonisation (ICH). "ICH Q1A(R2) Stability Testing of New Drug Substances and Products." ICH Quality Guidelines. URL:[Link]

  • Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

  • Fairlie, D. P., et al. "Thiazoles in Peptides and Peptidomimetics." University of Queensland eSpace. URL:[Link]

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Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential procedural guidance for the safe and compliant disposal of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol. As a research chemical, its complete toxicological and environmental profile may not be fully established. Therefore, this guide is built upon a foundation of established principles for handling analogous chemical structures, including thiazole derivatives and aminopropanols. The procedures outlined herein are designed to be self-validating, prioritizing the safety of laboratory personnel and the protection of the environment.

Disclaimer: This guide is intended for informational purposes and is based on available data for structurally related compounds. It is not a substitute for the manufacturer's Safety Data Sheet (SDS). Always consult the specific SDS for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol before handling or disposal. Institutional and local regulations for hazardous waste disposal must be followed.

Hazard Identification and Risk Assessment

2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol combines a substituted thiazole ring with an aminopropanol side chain. This structure suggests a potential for multiple hazard classes.

  • Thiazole Moiety: Thiazole derivatives are noted as emerging environmental contaminants, with some exhibiting toxicity, and potential carcinogenic or endocrine-disrupting properties.[1][2] The thiazole ring is a component in numerous pharmaceuticals and bioactive molecules.[3]

  • Aminopropanol Moiety: Structurally similar compounds, such as 2-Amino-2-methyl-1-propanol, are known to cause skin irritation and serious eye damage.[4] Amines, as a class, are chemical bases that can react exothermically with acids.[5]

Based on these structural alerts, the compound should be treated as, at a minimum:

  • An irritant to skin and eyes.[4][6]

  • Harmful if swallowed or inhaled.[7]

  • Potentially toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure during handling and disposal. All PPE should comply with OSHA (29 CFR 1910.133) or equivalent regional standards (e.g., European Standard EN166).[4][8][9]

PPE CategorySpecificationRationale
Eye & Face Protection Chemical safety goggles and a face shieldProtects against splashes and vapors that can cause serious eye damage.[10]
Hand Protection Nitrile or neoprene gloves (minimum thickness of 0.4 mm)Provides a barrier against skin contact, which can cause irritation or allergic reactions.[4] Always check glove compatibility charts.
Body Protection Chemical-resistant lab coat or apronPrevents contamination of personal clothing.[6]
Respiratory Protection Use in a well-ventilated area or chemical fume hood.[9][11]Minimizes inhalation of potentially harmful vapors or aerosols.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent personnel exposure and environmental contamination.

Step 1: Immediate Control & Evacuation

  • Alert personnel in the immediate area.

  • If the spill is large or in a poorly ventilated space, evacuate the area.

  • Eliminate all ignition sources as a precaution, as related compounds can be combustible.[5][10]

Step 2: Don Appropriate PPE

  • Before re-entering the area, don the full PPE outlined in the table above.

Step 3: Containment & Absorption

  • For liquid spills, cover with a non-combustible absorbent material such as dry earth, sand, or a commercial chemical absorbent.[5][12] Do not use combustible materials like paper towels as the sole absorbent.

  • Prevent the spill from entering drains, sewers, or waterways.[5][10][11]

Step 4: Collection & Neutralization

  • Carefully sweep or scoop the absorbed material into a designated, properly labeled hazardous waste container using non-sparking tools.[5]

Step 5: Decontamination & Final Cleanup

  • Wipe the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

  • Ventilate the area thoroughly.[11]

  • Wash hands and any exposed skin thoroughly after the cleanup is complete.[6]

Waste Disposal Workflow

The proper disposal of 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol requires its classification as hazardous chemical waste. Disposal should always be handled through an approved environmental health and safety (EHS) provider or a licensed chemical disposal company.[12]

Logical Flow for Disposal Decision-Making

DisposalWorkflow Disposal Workflow for 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol start Start: Waste Generated consult_sds Consult SDS & Local Regulations (e.g., EPA, ECHA) start->consult_sds is_empty Is container 'RCRA Empty'? empty_disposal Dispose of Empty Container per Institutional Policy is_empty->empty_disposal Yes incompatible Check for Incompatibilities (Acids, Oxidizers) is_empty->incompatible No (Residual Chemical) ppe Don Full PPE (Goggles, Gloves, Lab Coat) consult_sds->ppe waste_collection Collect Waste in a Compatible, Labeled Container ppe->waste_collection waste_collection->is_empty storage Store in Designated, Ventilated Hazardous Waste Area disposal_vendor Arrange Pickup by Licensed EHS Vendor storage->disposal_vendor end End: Disposal Complete disposal_vendor->end empty_disposal->end incompatible->storage No segregate Segregate from Incompatible Wastes incompatible->segregate Yes segregate->storage

Caption: Decision workflow for the safe disposal of chemical waste.

Step-by-Step Disposal Protocol

Step 1: Waste Classification

  • Due to its likely hazards, this compound must be treated as hazardous waste. Do not dispose of it down the drain or in regular trash.[13] Sewer disposal of hazardous waste pharmaceuticals is broadly prohibited.[13]

Step 2: Select an Appropriate Waste Container

  • Use a container that is in good condition and compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Ensure the container has a secure, leak-proof lid.

Step 3: Waste Collection and Segregation

  • Collect waste directly into the designated container.

  • Crucially, do not mix this waste with incompatible materials. Based on the aminopropanol structure, this includes:

    • Strong acids[5]

    • Strong oxidizing agents[4]

    • Acid halides and anhydrides[5]

  • Mixing with incompatible materials can cause violent reactions.

Step 4: Labeling

  • Label the waste container clearly and accurately. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol"

    • The primary hazards (e.g., "Irritant," "Harmful," "Environmental Hazard")

    • The date accumulation started

Step 5: Storage

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area or central hazardous waste storage area.[10][11]

  • The storage area should have secondary containment to control any potential leaks.

Step 6: Final Disposal

  • Contact your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for pickup and final disposal.[12]

  • Disposal will likely involve incineration in a high-temperature, permitted hazardous waste incinerator.[12][14]

References

  • A Review of Environmental Occurrence, Fate, Exposure, and Toxicity of Benzothiazoles. (2018). Environmental Science & Technology.
  • SAFETY D
  • SAFETY D
  • Safety Data Sheet: 2-methylpropan-2-ol. (2023). Chemos GmbH&Co.KG.
  • SAFETY DATA SHEET. (2010). Thermo Fisher Scientific.
  • Common thiazole derivatives and their application in pharmaceutical chemistry.
  • 2-AMINO-2-METHYL-1-PROPANOL. CAMEO Chemicals - NOAA.
  • SAFETY D
  • Safety Data Sheet: 2-Methyl-1-propanol. Carl ROTH.
  • Propan-2-ol, GPR (iso-propyl alcohol). Renishaw.
  • Emerging green synthetic routes for thiazole and its derivatives: Current perspectives. (2024). Arch Pharm (Weinheim).
  • Emerging green synthetic routes for thiazole and its derivatives: Current perspectives. (2023). DOI.
  • SAFETY D
  • Safety Data Sheet. (2018).
  • SAFETY D
  • Material Safety Data Sheet - 3-Amino-1-Propanol, 99%. (2005). Cole-Parmer.
  • 2-Amino-2-methyl-1-propanol. TCI AMERICA.
  • Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. EPA.
  • Safety Data Sheet: 2-Methyl-1-propanol. Carl ROTH.

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Personal protective equipment for handling 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Laboratory Safety & Operational Handling Guide: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol

As a Senior Application Scientist, I approach the handling of pharmaceutical intermediates not merely as a compliance exercise, but as a rigorous scientific discipline. 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) is a critical building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including pharmacokinetic enhancers like Cobicistat[1].

Handling this compound requires an advanced understanding of its physicochemical properties. The molecule features a lipophilic thiazole ring coupled with a hydrophilic secondary amine and an alcohol moiety. This amphiphilic architecture facilitates rapid penetration through the stratum corneum (the skin's outer layer). Furthermore, the secondary amine imparts localized basicity, making the compound a severe irritant to mucous membranes, while the thiazole moiety carries a known risk for dermal and respiratory sensitization. Standard laboratory safety protocols must be elevated to handle this intermediate safely, treating it with the same respect as a hazardous drug[2].

Core PPE Matrix (Quantitative Specifications)

To mitigate exposure risks, the following Personal Protective Equipment (PPE) matrix must be strictly adhered to. This equipment serves as the final barrier of protection after primary engineering controls are established[2].

Protection CategoryRequired EquipmentTechnical SpecificationReplacement / Maintenance Schedule
Ocular/Facial Chemical Splash GogglesEN 166 or ANSI Z87.1 compliant; indirect venting.Inspect daily; replace immediately if scratched or contaminated.
Dermal (Hands) Double Nitrile GlovesOuter glove: >0.11 mm thickness. Inner glove: standard exam grade.Replace outer gloves every 2 hours or immediately upon chemical contact.
Dermal (Body) Flame-Resistant Lab CoatFluid-resistant, tight cuffs, knee-length.Launder weekly via specialized hazardous facility; discard if heavily soiled.
Respiratory N95 or P100 RespiratorNIOSH-approved particulate filter.Single-use only; mandatory if handling dry powders outside a C-PEC.

Operational Workflow: Handling and Transfer

Every protocol must be a self-validating system. Do not proceed to the next step unless the prior step's integrity is confirmed.

Step 1: Engineering Control Verification

  • Action: Conduct all weighing, mixing, and transfer operations within a Containment Primary Engineering Control (C-PEC), such as a certified chemical fume hood or a Class II Biological Safety Cabinet[3].

  • Mechanistic Rationale: 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol is typically handled as a solid that can easily aerosolize. C-PECs utilize negative pressure and HEPA filtration to capture airborne particulates before they reach the operator's breathing zone[3].

  • Validation: Verify the magnehelic gauge reads within the certified safe range (typically 0.4–0.6 inches of water) before opening the chemical container.

Step 2: Aseptic Donning of PPE

  • Action: Inspect gloves for pinhole leaks via inflation. Don the lab coat, ensuring it is fully buttoned. Apply the N95/P100 respirator and perform a positive/negative pressure seal check. Don safety goggles. Finally, apply the inner nitrile gloves (tucked under the lab coat cuffs) and the outer nitrile gloves (pulled over the cuffs)[3].

  • Mechanistic Rationale: The "shingling" effect of layering gloves over and under cuffs prevents powders from migrating up the sleeves via static attraction or capillary action.

Step 3: Chemical Manipulation

  • Action: Use anti-static weighing boats and grounded spatulas. Perform all movements slowly and deliberately. Keep the chemical container at least 6 inches inside the fume hood sash[4].

  • Mechanistic Rationale: Rapid movements disrupt the delicate laminar air curtain of the fume hood, potentially dragging aerosolized amine particles out of the containment zone into the general laboratory environment[4].

Step 4: Doffing and Decontamination

  • Action: Remove the outer gloves inside the fume hood and dispose of them in a designated hazardous waste bin. Step away from the hood. Remove goggles and respirator by the straps (do not touch the front). Remove the lab coat, and finally, the inner gloves. Wash hands immediately with soap and water[4].

  • Mechanistic Rationale: Doffing the most contaminated layer (outer gloves) within the negative-pressure environment ensures that residual chemical dust is not liberated into the laboratory air.

Spill Response and Chemical Disposal Plan

Accidental releases require immediate, chemistry-specific interventions.

Step 1: Isolation and Evacuation

  • Action: If a spill occurs outside the C-PEC, immediately evacuate the 10-foot radius. Allow 15 minutes for aerosolized powders to settle before re-approaching with a spill kit.

Step 2: Chemical Neutralization

  • Action: Don fresh, maximum-level PPE (including a P100 respirator). Cover the spilled intermediate with a weak acidic neutralizing absorbent (e.g., a citric acid or sodium bisulfate-based spill powder).

  • Mechanistic Rationale: Because the intermediate contains a basic secondary amine, applying a weak acid converts the free-base amine into a water-soluble, non-volatile salt. This drastically reduces the vapor pressure and mitigates the skin-penetration efficiency of the chemical, making it safer to sweep up.

Step 3: Segregated Disposal

  • Action: Sweep the neutralized matrix using a non-sparking brush. Transfer to a chemically resistant, sealable high-density polyethylene (HDPE) container. Label explicitly as "Hazardous Chemical Waste: Amine/Thiazole Intermediate"[5].

  • Mechanistic Rationale: Proper segregation prevents incompatible chemical reactions (such as exothermic acid-base interactions) within the facility's broader waste stream[5].

Workflow Visualization

The following diagram illustrates the logical causality between the chemical's hazard profile, the required engineering controls, and the operational lifecycle.

PPE_Workflow Start 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS: 1466554-61-9) Haz1 Alkaline Amine Group (Corrosive/Irritant) Start->Haz1 Haz2 Thiazole Ring (Sensitization Risk) Start->Haz2 EngCtrl Engineering Controls (Fume Hood / C-PEC) Haz1->EngCtrl Haz2->EngCtrl PPE_Eye Eye/Face Protection (EN 166 Goggles) EngCtrl->PPE_Eye PPE_Skin Skin Protection (Double Nitrile Gloves) EngCtrl->PPE_Skin PPE_Resp Respiratory Protection (N95/P100 Respirator) EngCtrl->PPE_Resp Ops Safe Operational Handling (Transfer & Weighing) PPE_Eye->Ops PPE_Skin->Ops PPE_Resp->Ops Spill Spill Management (Acidic Neutralization) Ops->Spill Accidental Release Dispose Hazardous Waste Disposal (HDPE Containment) Ops->Dispose Routine Waste Spill->Dispose

Logical workflow for hazard assessment, PPE selection, and handling of thiazole-amine intermediates.

References

  • [1] Title: Cobicistat-impurities - Pharmaffiliates | Source: pharmaffiliates.com | URL: 1

  • [5] Title: Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents | Source: nationallaboratorysales.com | URL: 5

  • [2] Title: Managing Hazardous Drug Exposures: Information for Healthcare Settings - CDC | Source: cdc.gov | URL: 2

  • [3] Title: eTool : Hospitals - Pharmacy - Preparation & Handling of Hazardous Drugs | Occupational Safety and Health Administration | Source: osha.gov | URL:3

  • [4] Title: Chemical Handling Rules | Office of Research Environmental Health and Safety | USU | Source: usu.edu | URL: 4

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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